5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• CAS: 4418-57-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Properties of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Introduction

The 1,2,4-triazole scaffold is a cornerstone in medicinal and agricultural chemistry, renowned for its diverse biological activities.[1] This guide focuses on a specific derivative, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a molecule of significant interest for its potential applications stemming from the unique arrangement of its functional groups. As a Senior Application Scientist, this document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of its synthesis, structural characteristics, and key physicochemical properties, grounded in established chemical principles and supported by data from analogous compounds.

Derivatives of 1,2,4-triazole are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, analgesic, antimicrobial, anticonvulsant, and antidepressant properties.[2] The presence of the thiol group, in particular, introduces a reactive site for further chemical modification and potential interactions with biological targets.[1] This guide will delve into the critical aspects of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, offering both theoretical insights and practical methodologies. It is important to note that while extensive data exists for the 1,2,4-triazole class, specific experimental values for this exact dialkyl-substituted derivative are not widely published. Therefore, this guide will leverage data from closely related analogs to provide a robust predictive profile.

Synthesis of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Mechanistic Approach

The most prevalent and reliable method for the synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is through the base-catalyzed intramolecular cyclization of a corresponding 1,4-disubstituted thiosemicarbazide intermediate.[2] This approach offers a logical and controllable pathway to the target molecule.

Experimental Protocol: A Self-Validating System

The synthesis is a two-step process, beginning with the formation of the thiosemicarbazide, followed by its cyclization. This protocol is designed to be self-validating, with clear checkpoints for reaction monitoring and product purification.

Step 1: Synthesis of 1-Propionyl-4-methylthiosemicarbazide

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve propionic hydrazide (1 equivalent) in a suitable solvent such as ethanol.

• Addition of Isothiocyanate: To this solution, add methyl isothiocyanate (1 equivalent) dropwise at room temperature. The choice of an isothiocyanate with the desired N4-substituent (methyl group) is crucial for directing the synthesis.

• Reaction Progression: The reaction mixture is then heated to reflux and monitored by Thin Layer Chromatography (TLC). The disappearance of the starting materials indicates the completion of the reaction.

• Isolation and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the solvent is removed under reduced pressure. The resulting solid is then recrystallized from a suitable solvent like ethanol to yield the pure 1-propionyl-4-methylthiosemicarbazide.

Step 2: Cyclization to 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Base-Catalyzed Cyclization: The purified 1-propionyl-4-methylthiosemicarbazide (1 equivalent) is suspended in an aqueous solution of a base, such as sodium hydroxide or potassium hydroxide (typically 2-4 equivalents). The use of a base is critical as it facilitates the deprotonation and subsequent intramolecular nucleophilic attack required for ring closure.[2]

• Heating and Monitoring: The mixture is heated to reflux for several hours. The progress of the cyclization can be monitored by TLC.

• Workup and Purification: After the reaction is complete, the mixture is cooled to room temperature and acidified with a dilute mineral acid (e.g., HCl) to a pH of approximately 5-6. This protonates the thiol and causes the product to precipitate out of the solution. The precipitate is then filtered, washed with cold water, and dried. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or an ethanol-water mixture.

Caption: Synthetic workflow for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Physicochemical Properties: A Predictive Analysis

Due to the scarcity of experimental data for the title compound, the following properties are predicted based on the known characteristics of analogous 4,5-dialkyl-4H-1,2,4-triazole-3-thiols.

Property	Predicted Value/Description	Rationale/Analog Comparison
Molecular Formula	C₅H₉N₃S	Based on chemical structure
Molecular Weight	143.21 g/mol	Calculated from the molecular formula
Melting Point	160-180 °C	The melting point of 4-methyl-4H-1,2,4-triazole-3-thiol is reported as 165-169 °C. The addition of an ethyl group at the C5 position is expected to have a modest effect on the crystal lattice energy.
Solubility	Soluble in polar organic solvents (e.g., ethanol, DMSO, DMF); sparingly soluble in water.	The triazole and thiol moieties contribute to polarity, enhancing solubility in polar solvents. The alkyl groups provide some nonpolar character. 4-methyl-4H-1,2,4-triazole-3-thiol is soluble in acetone. The target compound is expected to be soluble in water as its potassium salt.[3]
pKa	~7-8	The thiol group imparts acidic properties. The pKa of similar triazole thiols is influenced by the electronic effects of the substituents. Alkyl groups are weakly electron-donating, which would slightly increase the pKa compared to unsubstituted or aryl-substituted analogs.

Thiol-Thione Tautomerism: A Fundamental Equilibrium

A critical physicochemical property of 1,2,4-triazole-3-thiols is their existence in a tautomeric equilibrium between the thiol and thione forms. In the solid state and in solution, the thione form is generally predominant.[4] This equilibrium is crucial as it dictates the compound's reactivity and its potential binding modes with biological targets.

Caption: Thiol-thione tautomerism in 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Spectroscopic Characterization: Fingerprinting the Molecule

The structure of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol can be unequivocally confirmed through a combination of spectroscopic techniques. The following are predicted spectral data based on analogous compounds.[5][6]

Spectroscopic Technique	Predicted Characteristic Peaks/Signals	Interpretation
¹H NMR (in DMSO-d₆)	δ ~13-14 ppm (broad singlet, 1H) δ ~2.5-2.8 ppm (quartet, 2H) δ ~3.3-3.5 ppm (singlet, 3H) δ ~1.1-1.3 ppm (triplet, 3H)	N-H proton of the thione tautomer -CH₂- of the ethyl group N-CH₃ methyl group -CH₃ of the ethyl group
¹³C NMR (in DMSO-d₆)	δ ~165-170 ppm δ ~150-155 ppm δ ~30-35 ppm δ ~20-25 ppm δ ~10-15 ppm	C=S of the thione tautomer C5 of the triazole ring N-CH₃ carbon -CH₂- of the ethyl group -CH₃ of the ethyl group
FT-IR (KBr pellet)	~3100-3300 cm⁻¹ (N-H stretch) ~2900-3000 cm⁻¹ (C-H stretch) ~2500-2600 cm⁻¹ (S-H stretch, weak) ~1600-1650 cm⁻¹ (C=N stretch) ~1200-1300 cm⁻¹ (C=S stretch)	Indicates the presence of the thione tautomer Aliphatic C-H bonds Indicates the presence of the thiol tautomer Triazole ring vibration Thione functional group
Mass Spectrometry	[M+H]⁺ at m/z 144.06	Protonated molecular ion peak

Potential Applications in Research and Drug Development

The unique structural features of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol make it a promising candidate for various applications:

• Antimicrobial and Antifungal Agents: The 1,2,4-triazole-3-thiol moiety is a well-established pharmacophore in numerous antimicrobial and antifungal drugs.[7][8] The title compound could serve as a lead structure for the development of new therapeutic agents.

• Corrosion Inhibitors: The presence of heteroatoms (N and S) allows for strong adsorption onto metal surfaces, making this class of compounds effective as corrosion inhibitors.

• Synthetic Building Blocks: The reactive thiol group provides a handle for further chemical modifications, enabling the synthesis of more complex molecules with potentially enhanced biological activities.[9]

Conclusion

This technical guide has provided a comprehensive overview of the synthesis, and predicted physicochemical and spectroscopic properties of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. While the lack of direct experimental data necessitates a predictive approach based on analogous compounds, the information presented herein offers a solid foundation for researchers and scientists working with this and related molecules. The synthetic protocol is robust and follows well-established chemical principles, and the predicted properties provide a valuable starting point for experimental design and characterization. The versatile 1,2,4-triazole-3-thiol scaffold continues to be a fertile ground for discovery, and a thorough understanding of its fundamental properties is paramount for unlocking its full potential in drug development and other scientific endeavors.

References

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212. Available from: [Link]

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules, 9(3), 204-212. Available from: [Link]

• El-Sayed, W. A., Ali, O. M., & Abd-El-Salam, O. I. (2014). Synthesis, characterization and antioxidant activity of some 4-amino-5-phenyl-4h-1, 2, 4-triazole-3-thiol derivatives. International Journal of Applied Science and Technology, 4(2), 204-210. Available from: [Link]

• Gomha, S. M., & Riyadh, S. M. (2011). Synthesis of 1,2,4-triazole-3-thiol derivatives from thiosemicarbazides and carboxylic acids using polyphosphate ester. Molecules, 16(9), 7595-7607. Available from: [Link]

• Kadhim, M. A., & Al-Adily, M. J. (2021). Synthesis methods of 1,2,4-triazole-3-thiones: review. Journal of Advanced Pharmacy Education & Research| Jan-Mar, 11(1), 123-130. Available from: [Link]

• Ahmed, S., et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH, 3(5).

• Al-Janabi, A. H. H., & Al-Masoudi, N. A. (2018). Synthesis and Characterization of some 5, 5-Ethyl Bis-(4-Amino-4H-1, 2, 4-Triazole-3-Thiol) Derivatives. Journal of Scientific and Engineering Research, 4(8), 98-106. Available from: [Link]

• Khan, I., et al. (2014). Synthesis and evaluation of 4-amino-5-phenyl-4H-[2][3][5]-triazole-3-thiol derivatives as antimicrobial agents. Journal of the Chemical Society of Pakistan, 36(1), 133-139. Available from: [Link]

• Plech, T., et al. (2014). The pKa values of 1,2,4-triazole and its alkyl derivatives. Journal of Heterocyclic Chemistry, 51(4), 1104-1108. Available from: [Link]

• Bayrak, H., et al. (2010). Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. Molecules, 15(10), 6896-6908. Available from: [Link]

• Cansız, A., Koparır, M., & Demirdağ, A. (2004). Synthesis of some new 4,5-substituted-4H-1,2,4-triazole-3-thiol derivatives. Molecules (Basel, Switzerland), 9(3), 204–212. Available from: [Link]

• Sharma, D., & Narasimhan, B. (2020). An insight on medicinal attributes of 1,2,4-triazoles. Mini reviews in medicinal chemistry, 20(10), 876-905. Available from: [Link]

• Jumaa, F. H., et al. (2017). Synthesis and Characterization of some 5, 5-Ethyl Bis-(4-Amino-4H-1, 2, 4-Triazole-3-Thiol) Derivatives. Journal of Scientific and Engineering Research, 4(8), 98-106. Available from: [Link]

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An In-Depth Technical Guide to 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS Number: 4418-57-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Initially misidentified in preliminary searches, the compound corresponding to CAS number 4418-57-9 has been definitively established as 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol . This guide provides a comprehensive technical overview of this heterocyclic compound, delving into its chemical structure, properties, synthesis, and the broader context of the pharmacological potential of the 1,2,4-triazole-3-thiol scaffold. This class of compounds is of significant interest to the medicinal chemistry community due to its diverse and potent biological activities.

The 1,2,4-triazole nucleus is a key structural motif in a variety of established therapeutic agents, and the inclusion of a thiol group often enhances or modulates the biological activity of the parent molecule.[1] This guide will serve as a foundational resource for researchers investigating 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol and related derivatives for potential applications in drug discovery and development.

Chemical Structure and Physicochemical Properties

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a five-membered aromatic ring containing three nitrogen atoms and one sulfur atom, with ethyl and methyl substituents at positions 5 and 4, respectively. The thiol group at position 3 is a key functional group that can exist in tautomeric equilibrium with its thione form. This tautomerism can significantly influence the compound's reactivity and its interactions with biological targets.

dot graph "Chemical_Structure" { layout=neato; node [shape=plaintext]; "C1" [label="N", pos="0,1!"]; "C2" [label="N", pos="1,1!"]; "C3" [label="C", pos="1.5,0!"]; "C4" [label="N", pos="0.5,-1!"]; "C5" [label="C", pos="-0.5,0!"]; "S" [label="SH", pos="2.5,0!"]; "Me" [label="CH3", pos="0.5,-2!"]; "Et_C1" [label="CH2", pos="-1.5,0!"]; "Et_C2" [label="CH3", pos="-2.5,0!"];

} Chemical structure of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Table 1: Physicochemical Properties of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Property	Value	Source
CAS Number	4418-57-9	[2]
Molecular Formula	C₅H₉N₃S	[2]
Molecular Weight	143.21 g/mol	[2]
Appearance	White crystalline solid (typical for related compounds)	General knowledge
Solubility	Likely soluble in organic solvents such as chloroform, ethanol, and acetone; insoluble in water.	[3]
Melting Point	Not specified for this compound. Related compounds have a wide range of melting points.
Boiling Point	Not specified.
Density	Not specified.

Synthesis and Reactivity

General Synthetic Approach:

The synthesis would likely proceed through the following conceptual steps:

• Formation of a Thiosemicarbazide: The synthesis would begin with the reaction of an acyl hydrazide with an isothiocyanate. For 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, this would involve the reaction of propionyl hydrazide with methyl isothiocyanate.

• Cyclization: The resulting 1-propionyl-4-methylthiosemicarbazide would then undergo cyclization in the presence of a base, typically an aqueous solution of sodium hydroxide or potassium hydroxide, followed by heating. Acidification of the reaction mixture would then yield the desired 1,2,4-triazole-3-thiol.

dot graph "Synthesis_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9];

} General synthetic workflow for 4,5-disubstituted-1,2,4-triazole-3-thiols.

Reactivity:

The reactivity of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is primarily dictated by the thiol group and the triazole ring.

• Thiol Group: The thiol group is nucleophilic and can undergo a variety of reactions, including alkylation, acylation, and oxidation. Reaction with electrophiles such as alkyl halides or acyl chlorides would be expected to occur at the sulfur atom.

• Tautomerism: The thiol-thione tautomerism is a key aspect of its reactivity. The thione form possesses a reactive exocyclic sulfur atom, while the thiol form has an acidic proton that can be removed by a base.

• Triazole Ring: The triazole ring is generally stable but can participate in coordination with metal ions through its nitrogen and sulfur atoms.[1]

Potential Biological Activities and Drug Development Applications

While specific biological data for 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is not available in the public domain, the broader class of 1,2,4-triazole-3-thiol derivatives has been extensively studied and shown to possess a wide range of pharmacological activities. This suggests that the title compound could be a valuable scaffold for the development of new therapeutic agents.

Reported activities for 1,2,4-triazole-3-thiol derivatives include:

• Antimicrobial Activity: Many derivatives have demonstrated potent activity against a variety of bacterial and fungal strains. The mechanism of action is often related to the inhibition of essential microbial enzymes.

• Anticancer Activity: Several 1,2,4-triazole-3-thiol derivatives have been investigated for their cytotoxic effects against various cancer cell lines.[4]

• Anti-inflammatory and Analgesic Activity: Some compounds in this class have shown promising anti-inflammatory and pain-relieving properties.

• Antiviral Activity: The 1,2,4-triazole nucleus is a component of some antiviral drugs, and thiol derivatives have also been explored for this application.

• Other Activities: Other reported biological effects include anticonvulsant, antidiabetic, and antioxidant activities.

The diverse biological profile of this class of compounds makes 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol a compelling starting point for medicinal chemistry campaigns. The ethyl and methyl substituents can be systematically varied to explore structure-activity relationships and optimize potency and selectivity for a particular biological target.

dot graph "Biological_Activities" { rankdir=TB; node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10]; edge [arrowhead=vee, color="#5F6368"];

} Potential biological activities of the 1,2,4-triazole-3-thiol scaffold.

Safety and Handling

According to the Safety Data Sheet provided by Matrix Scientific, 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is classified as an irritant.[2] As with any chemical, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound.[2] Work should be conducted in a well-ventilated area or a fume hood.[2]

Hazard and Precautionary Statements:

• Hazard Statements: May cause skin and serious eye irritation.[2] May be harmful if swallowed or inhaled.[2]

• Precautionary Statements: Avoid contact with skin and eyes.[2] Do not breathe dust.[2] Store in a cool, dry, well-ventilated place.[2]

In case of exposure, it is important to follow standard first-aid procedures, such as flushing the affected area with water and seeking medical attention if irritation persists.[2]

Conclusion

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (CAS 4418-57-9) is a member of a pharmacologically significant class of heterocyclic compounds. While specific experimental data for this particular molecule is sparse in publicly available literature, its structural similarity to other biologically active 1,2,4-triazole-3-thiols suggests its potential as a valuable building block in drug discovery. Further research is warranted to fully elucidate its synthesis, reactivity, and biological profile. This guide provides a foundational understanding for researchers interested in exploring the potential of this and related compounds.

References

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI. Available at: [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. Available at: [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[2]-triazole-3-thiol derivatives as antimicrobial agents. Academia.edu. Available at: [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. National Institutes of Health. Available at: [Link]

• 4-amino-5-methyll-4h-1, 2,4-triazole-3-thiol (abbreviated as AMT) is an organic compound with the following properties. ChemBK. Available at: [Link]

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• 4. The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]

spectroscopic data for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

For Researchers, Scientists, and Drug Development Professionals.

This guide provides a detailed exploration of the spectroscopic properties of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest in medicinal chemistry and materials science. Due to the limited availability of direct experimental data for this specific molecule, this document leverages established knowledge of structurally similar 1,2,4-triazole derivatives to predict and interpret its spectroscopic signature. The methodologies and analyses presented herein are grounded in fundamental spectroscopic principles and supported by data from analogous compounds, offering a robust framework for researchers working with this and related molecular scaffolds.

Molecular Structure and Tautomerism

5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a five-membered heterocyclic ring system featuring ethyl and methyl substitutions and a thiol group. A critical aspect of the chemistry of 1,2,4-triazole-3-thiols is the existence of thione-thiol tautomerism.[1][2] This equilibrium between the thiol (-SH) and thione (C=S) forms can be influenced by the solvent, pH, and temperature, which has significant implications for the compound's spectroscopic properties and its interactions with biological targets.

Caption: Predicted major fragmentation pathways for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in mass spectrometry.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or methanol).

• Data Acquisition: Record the absorption spectrum over a range of 200-400 nm using a dual-beam UV-Vis spectrophotometer.

Predicted UV-Vis Data:

• λₘₐₓ: Expected in the range of 250-280 nm.

Causality and Insights:

• The absorption maximum is attributed to π → π* and n → π* electronic transitions within the triazole ring and the thione/thiol chromophore. [3]The exact position of the λₘₐₓ can be influenced by the solvent polarity and the tautomeric equilibrium.

References

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo.
• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH.

• Synthesis and Characterization of some 5, 5-Ethyl Bis-(4-Amino-4H-1, 2, 4-Triazole-3-Thiol) Derivatives. ResearchGate. Available at: [Link]

• Adsorption of 4-Methyl-4H-1,2,4-triazole-3-thiol Molecules on Silver Nanocolloids: FT-IR, Raman, and Surface-Enhanced Raman Scattering Study Aided by Density Functional Theory. ResearchGate. Available at: [Link]

• 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol. PubChem. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. ResearchGate. Available at: [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. The Royal Society of Chemistry. Available at: [Link]

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. National Chemical Laboratory. Available at: [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Available at: [Link]

• ¹H NMR Spectral Comparison: 5-Phenyl-4H-1,2,4-triazole-3-thiol (top)... ResearchGate. Available at: [Link]

• Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. Available at: [Link]

• Exploration of nonlinear optical properties of 4-methyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylpropanamide based derivatives: experimental and DFT approach. PMC - NIH. Available at: [Link]

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• 3. researchgate.net [researchgate.net]

mass spectrometry of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

An In-Depth Technical Guide to the Mass Spectrometry of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Abstract

This technical guide provides a comprehensive examination of the mass spectrometric behavior of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound of interest in medicinal chemistry and drug development. Recognizing the critical role of precise structural elucidation, this document outlines detailed methodologies for the analysis of this compound using both Electrospray Ionization (ESI) and Electron Ionization (EI) mass spectrometry. We delve into the fundamental principles guiding the selection of ionization techniques, predict fragmentation pathways based on established chemical principles, and offer step-by-step protocols for sample preparation and analysis. This guide is intended to serve as a practical resource for researchers, enabling them to confidently characterize 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol and its analogues, thereby supporting advancements in pharmaceutical research and development.

Introduction: The Significance of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole moiety is a foundational scaffold in a multitude of biologically active compounds, demonstrating a wide range of therapeutic properties including antimicrobial, anticancer, and anti-inflammatory activities.[1][2] The subject of this guide, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, is a member of this important class of heterocyclic compounds. Its structural characterization is a critical step in understanding its chemical reactivity, metabolic fate, and potential as a drug candidate. Mass spectrometry stands as a powerful analytical tool for this purpose, offering high sensitivity and detailed structural information from minimal sample quantities.[3]

The presence of a thiol group introduces the potential for thiol-thione tautomerism, a phenomenon that can significantly influence the compound's chemical properties and its behavior within a mass spectrometer.[4] A thorough understanding of its mass spectrometric fragmentation is therefore essential for unambiguous identification and for tracking its modifications in various experimental and biological systems.

Foundational Concepts: Ionization and Fragmentation

The choice of ionization technique is paramount in mass spectrometry as it dictates the nature and extent of fragmentation, thereby influencing the structural information that can be obtained.[5][6] For 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, both "soft" and "hard" ionization methods offer complementary insights.

• Electrospray Ionization (ESI): As a soft ionization technique, ESI is ideal for generating intact protonated molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻), providing accurate molecular weight information.[7][8] Subsequent fragmentation via tandem mass spectrometry (MS/MS) allows for controlled and systematic elucidation of the molecule's structure.[3]

• Electron Ionization (EI): In contrast, EI is a hard ionization technique that bombards the analyte with high-energy electrons, leading to extensive and often complex fragmentation.[6][9] The resulting mass spectrum is a reproducible "fingerprint" of the molecule, valuable for library matching and detailed structural analysis.[9]

Predicted Mass and Isotopic Distribution

Before delving into experimental protocols, it is crucial to predict the theoretical mass of the target molecule.

Table 1: Physicochemical Properties of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Property	Value
Molecular Formula	C₅H₉N₃S
Monoisotopic Mass	143.0517 g/mol
Average Mass	143.218 g/mol

The presence of sulfur will result in a characteristic isotopic pattern, with the A+2 peak (containing ³⁴S) having a relative abundance of approximately 4.5% of the monoisotopic (A) peak. This isotopic signature is a key diagnostic feature in the mass spectrum.

Electrospray Ionization (ESI) Mass Spectrometry

Experimental Protocol: ESI-MS

• Sample Preparation:

  • Prepare a stock solution of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable solvent such as methanol or acetonitrile at a concentration of 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent mixture appropriate for ESI, typically 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode, or 50:50 acetonitrile:water with 0.1% ammonium hydroxide for negative ion mode. The acidic conditions in positive ion mode facilitate protonation, while basic conditions in negative ion mode promote deprotonation of the thiol group.

• Instrumentation and Analysis:

  • Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an ESI source.

  • Infuse the sample solution directly into the mass spectrometer at a flow rate of 5-10 µL/min.

  • Acquire mass spectra in both positive and negative ion modes over a mass range of m/z 50-500.

  • Optimize key ESI parameters such as capillary voltage, cone voltage, and desolvation gas temperature and flow to maximize the signal of the ion of interest.[10]

• Tandem Mass Spectrometry (MS/MS):

  • Select the [M+H]⁺ (in positive mode) or [M-H]⁻ (in negative mode) ion as the precursor for collision-induced dissociation (CID).

  • Apply a range of collision energies to induce fragmentation and acquire the product ion spectra. This will reveal the fragmentation pathways.

Predicted ESI Fragmentation Pathways

The fragmentation of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol under ESI-MS/MS conditions is expected to proceed through several key pathways, initiated by the cleavage of the weakest bonds and the elimination of stable neutral molecules.

Diagram 1: Predicted ESI-MS/MS Fragmentation of [M+H]⁺

Caption: Key fragmentation pathways under electron ionization.

Data Interpretation and Structural Confirmation

A comprehensive analysis will involve the integration of data from both ESI and EI techniques.

Table 2: Summary of Predicted Key Ions

m/z (ESI [M+H]⁺)	Proposed Formula	Description	m/z (EI)	Proposed Formula	Description
144.0595	[C₅H₁₀N₃S]⁺	Protonated Molecule	143.0517	[C₅H₉N₃S]⁺˙	Molecular Ion
116.0282	[C₃H₆N₃S]⁺	Loss of ethene	114.0207	[C₃H₄N₃S]⁺	Loss of ethyl radical
111.0563	[C₅H₈N₃]⁺	Loss of sulfhydryl radical	128.0360	[C₄H₆N₃S]⁺	Loss of methyl radical
115.0439	[C₄H₇N₂S]⁺	Loss of methylamine	116.0357	[C₄H₆N₂S]⁺˙	Loss of hydrogen cyanide

High-resolution mass spectrometry is indispensable for confirming the elemental composition of the parent ion and its fragments, thereby validating the proposed fragmentation pathways. The comparison of experimental data with theoretical values provides a high degree of confidence in the structural assignment.

Conclusion: A Synergistic Approach to Structural Elucidation

The mass spectrometric analysis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol requires a multifaceted approach. Soft ionization techniques like ESI are crucial for determining the molecular weight and for controlled fragmentation studies via MS/MS. In parallel, hard ionization methods such as EI provide a detailed fragmentation fingerprint that is highly characteristic of the molecule's structure. By synergistically applying these techniques and leveraging high-resolution mass analysis, researchers can achieve unambiguous structural elucidation of this and related triazole compounds. This guide provides the foundational knowledge and practical protocols to empower scientists in their pursuit of novel therapeutics and a deeper understanding of the chemical world.

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A Technical Guide to the Biological Activity of Novel Triazole-Thiol Derivatives

Abstract

The 1,2,4-triazole scaffold is a cornerstone in medicinal chemistry, renowned for its broad spectrum of pharmacological activities.[1][2][3] The incorporation of a thiol group at the C3 or C5 position often enhances this biological versatility, giving rise to derivatives with potent antimicrobial, anticancer, and other therapeutic properties.[1][4] This guide provides an in-depth exploration of the synthesis, biological evaluation, and mechanisms of action of novel triazole-thiol derivatives. It is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and field-proven experimental insights to accelerate discovery in this promising area of chemical biology.

Introduction: The Significance of the Triazole-Thiol Scaffold

Heterocyclic compounds form the backbone of a vast number of pharmaceutical agents, and among them, the 1,2,4-triazole ring is particularly privileged.[2][3] Its unique chemical properties—including hydrogen bonding capability, dipole character, and relative stability—allow it to function as a versatile pharmacophore that can interact with a wide range of biological targets.[5] When this triazole nucleus is functionalized with a thiol (-SH) or thione group, the resulting molecule gains an additional reactive center that can significantly modulate its biological profile.

The thiol group can act as a potent nucleophile, a metal chelator, or a hydrogen bond donor/acceptor, enhancing the molecule's ability to bind to enzyme active sites or other biological receptors. This dual-functionality is a key reason why triazole-thiol derivatives have demonstrated a remarkable breadth of activities, including:

• Anticancer: Inducing apoptosis, cell cycle arrest, and inhibiting key enzymes in cancer progression.[5][6][7]

• Antimicrobial: Exhibiting potent activity against a range of pathogenic bacteria and fungi.[8][9]

• Antiviral & Antitubercular: Showing promise against various viral strains and Mycobacterium tuberculosis.[3]

This guide will dissect the core aspects of these activities, moving from synthesis to biological validation and mechanistic understanding.

Synthetic Strategies: Building the Core Scaffold

The creation of a diverse library of triazole-thiol derivatives begins with robust and flexible synthetic chemistry. A prevalent and effective method involves a two-step process starting from thiosemicarbazides and carboxylic acids.[4]

Causality Behind the Method: This approach is favored for its accessibility and versatility. It allows for wide structural diversity by simply varying the starting carboxylic acid (to modify the R¹ group) and the thiosemicarbazide (to modify the R² group), as shown in the workflow below.

General Synthetic Workflow

The synthesis generally proceeds via two key stages: (i) acylation of a thiosemicarbazide with a carboxylic acid, often facilitated by a dehydrating agent like polyphosphate ester (PPE), followed by (ii) base-catalyzed intramolecular cyclodehydration to form the 1,2,4-triazole-3-thiol ring.[4]

Caption: High-level workflow from synthesis to lead identification.

Core Biological Activity I: Anticancer Properties

Many novel triazole-thiol derivatives exert potent cytotoxic effects against various cancer cell lines.[7][10] A primary mechanism for this activity is the induction of apoptosis, or programmed cell death, a critical pathway that is often dysregulated in cancer.[6][11]

Mechanism of Action: Induction of the Intrinsic Apoptotic Pathway

Apoptosis can be triggered through two main routes: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway.[12] Anticancer drugs, including many triazole derivatives, often activate the intrinsic pathway.[13] This process is tightly controlled by the B-cell lymphoma 2 (Bcl-2) family of proteins, which includes both pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) members.

A hypothetical mechanism for a triazole-thiol derivative could involve:

• Cellular Stress: The compound induces stress within the cancer cell, potentially through reactive oxygen species (ROS) generation or inhibition of a key survival kinase.

• Modulation of Bcl-2 Proteins: The compound or its downstream effectors inhibit anti-apoptotic Bcl-2 proteins. This relieves the suppression of pro-apoptotic Bax and Bak.

• Mitochondrial Disruption: Activated Bax/Bak proteins oligomerize on the mitochondrial outer membrane, forming pores. This leads to the release of cytochrome c into the cytoplasm.[13]

• Caspase Activation: Cytochrome c binds to Apaf-1, forming the "apoptosome," which activates caspase-9. Caspase-9 then activates executioner caspases like caspase-3, which dismantle the cell, leading to apoptosis.[13]

Caption: Intrinsic apoptosis pathway induced by a triazole-thiol derivative.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT assay is a robust, colorimetric method for assessing cell viability.[14] Its selection is based on its reliance on the metabolic activity of living cells, where mitochondrial dehydrogenases reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[14] This provides a quantifiable measure of cytotoxicity.

Protocol Self-Validation: This protocol incorporates essential controls for trustworthiness. The "Vehicle Control" establishes the baseline viability, while the "Positive Control" ensures the assay system can detect cell death.

Materials:

• 96-well flat-bottom plates

• Cancer cell line of interest (e.g., MCF-7, A549)

• Complete culture medium (e.g., DMEM + 10% FBS)

• Triazole-thiol derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in sterile PBS, filter-sterilized)[14]

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Positive control (e.g., Doxorubicin)

• Vehicle control (DMSO)

Step-by-Step Methodology:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 1 x 10⁴ cells/well) in 100 µL of complete medium.[15] Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazole-thiol derivatives and the positive control. Add 10 µL of each concentration to the respective wells. Add 10 µL of medium containing the same percentage of DMSO to the vehicle control wells.

• Incubation: Incubate the plate for a specified duration (e.g., 48 or 72 hours) at 37°C, 5% CO₂.[15]

• MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh serum-free medium plus 10 µL of MTT solution to each well.[16]

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan.[17]

• Solubilization: Carefully discard the MTT solution. Add 100-130 µL of solubilization solution (e.g., DMSO) to each well to dissolve the purple formazan crystals.[15]

• Absorbance Reading: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[14] Read the absorbance at 570 nm (or 492 nm) using a microplate reader.[14][15]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Comparative Cytotoxicity

Summarizing IC₅₀ values in a table allows for direct comparison of the potency of different derivatives.

Compound ID	R¹ Group	R² Group	IC₅₀ (µM) vs. MCF-7	IC₅₀ (µM) vs. A549
TZ-SH-01	4-Chlorophenyl	H	15.2 ± 1.3	21.8 ± 2.1
TZ-SH-02	4-Methoxyphenyl	H	25.6 ± 2.5	33.4 ± 3.0
TZ-SH-03	4-Nitrophenyl	H	8.9 ± 0.9	12.5 ± 1.1
Doxorubicin	- (Control)	-	1.2 ± 0.2	1.8 ± 0.3

Core Biological Activity II: Antimicrobial Properties

The rise of antimicrobial resistance necessitates the development of new chemical entities with novel mechanisms of action. Triazole-thiol derivatives have emerged as promising candidates, showing significant activity against both bacteria and fungi.[8][9][18]

Mechanism of Action: Multi-Target Inhibition

The antimicrobial action of these compounds is often not limited to a single target. The triazole-thiol scaffold can interfere with multiple essential cellular processes in microbes, including:

• Enzyme Inhibition: The thiol group can coordinate with metal ions in the active sites of metalloenzymes crucial for microbial survival.

• Cell Wall Synthesis: Some derivatives may interfere with the biosynthesis of ergosterol (in fungi) or peptidoglycan (in bacteria).

• Biofilm Formation: Compounds can disrupt the signaling pathways that lead to the formation of drug-resistant biofilms.

Experimental Protocol: Kirby-Bauer Disk Diffusion Assay

This method is a foundational, widely-used technique for preliminary screening of antimicrobial activity.[19] Its selection is justified by its simplicity, low cost, and ability to qualitatively assess the susceptibility of a microorganism to a compound. The principle relies on the diffusion of the antimicrobial agent from a paper disk into an agar medium inoculated with the test organism.[20][21]

Protocol Self-Validation: The use of a standardized inoculum (0.5 McFarland standard) ensures reproducibility.[20] A solvent control disk (DMSO) confirms that the solvent itself has no antimicrobial activity, while a standard antibiotic disk (e.g., Streptomycin) validates the susceptibility of the test organism.

Materials:

• Mueller-Hinton Agar (MHA) plates

• Bacterial/Fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Sterile paper disks (6 mm diameter)

• Triazole-thiol derivatives (dissolved in DMSO to a known concentration, e.g., 1 mg/mL)

• Positive control antibiotic disks (e.g., Streptomycin, Ketoconazole)

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Sterile swabs

Step-by-Step Methodology:

• Inoculum Preparation: From a fresh culture, pick several colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard. This standardizes the inoculum to approximately 1.5 x 10⁸ CFU/mL.

• Plate Inoculation: Dip a sterile swab into the standardized inoculum, removing excess fluid by pressing it against the inside of the tube.[19] Streak the swab evenly across the entire surface of an MHA plate in three directions, rotating the plate 60 degrees between each streaking to ensure uniform coverage.[19]

• Drying: Allow the plate to dry for 3-5 minutes, but no more than 15 minutes.[19][22]

• Disk Application: Aseptically apply the sterile paper disks to the agar surface. Using a micropipette, carefully impregnate each disk with a specific volume (e.g., 10 µL) of the test compound solution. Also apply a positive control antibiotic disk and a disk impregnated with only the solvent (DMSO).

• Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours.[20]

• Measurement & Interpretation: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where microbial growth is prevented) in millimeters. A larger zone diameter indicates greater antimicrobial activity.

Data Presentation: Comparative Antimicrobial Activity

Compound ID	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	Zone of Inhibition (mm) vs. C. albicans
TZ-SH-01	18	12	15
TZ-SH-02	14	9	12
TZ-SH-03	22	16	20
Streptomycin	24	21	-
Ketoconazole	-	-	23
DMSO	0	0	0

Structure-Activity Relationship (SAR) Insights

The analysis of how structural modifications affect biological activity is known as Structure-Activity Relationship (SAR).[23] This is a critical step in drug discovery, guiding the optimization of lead compounds.[23][24] For triazole-thiol derivatives, SAR studies often reveal key insights.

Caption: Key SAR points for 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.

Expert Interpretation:

• The R¹ Group (at C5): The nature of the substituent at this position is crucial. As seen in the cytotoxicity data (Table 1), the presence of an electron-withdrawing nitro group (TZ-SH-03) resulted in significantly higher potency compared to electron-donating or neutral groups. This suggests that modulating the electronic properties of this aryl ring is a key strategy for optimization.

• The Thiol Group (at C3): This group is often indispensable for activity. Its ability to form hydrogen bonds or coordinate with metal cofactors in enzyme active sites is a primary driver of the compound's biological effects.[24]

• The R² Group (at N4): Substitutions at this position can influence the molecule's overall conformation and physicochemical properties, such as lipophilicity, which affects cell permeability.

Conclusion and Future Perspectives

Novel triazole-thiol derivatives represent a highly promising and versatile scaffold for the development of new therapeutic agents. Their straightforward synthesis allows for the creation of large, diverse chemical libraries amenable to high-throughput screening. The potent anticancer and antimicrobial activities observed are often linked to well-defined mechanisms, such as the induction of apoptosis and inhibition of essential microbial enzymes.

Future research should focus on:

• Mechanism Deconvolution: Moving beyond phenotypic screening to identify the specific molecular targets of the most active compounds.

• SAR Expansion: Systematically exploring a wider range of substituents at the R¹ and R² positions to build more comprehensive SAR models.

• In Vivo Evaluation: Advancing lead compounds from in vitro assays to preclinical animal models to assess their efficacy, pharmacokinetics, and safety profiles.

By integrating rational design, robust chemical synthesis, and rigorous biological evaluation, the full therapeutic potential of the triazole-thiol nucleus can be realized.

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Unlocking the Therapeutic Promise of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Technical Guide for Drug Discovery

Foreword: The Untapped Potential of a Novel Triazole Thiol

In the ever-evolving landscape of drug discovery, the exploration of novel chemical scaffolds with diverse pharmacological activities is paramount. The 1,2,4-triazole-3-thiol moiety has emerged as a privileged structure, with its derivatives demonstrating a remarkable breadth of therapeutic potential, including antimicrobial, anticancer, and enzyme inhibitory activities. This technical guide delves into the prospective therapeutic applications of a specific, yet underexplored, member of this class: 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol . While direct literature on this compound is sparse, this guide will leverage the extensive knowledge of its chemical cousins to provide a comprehensive roadmap for its synthesis, characterization, and biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals poised to investigate the next generation of triazole-based therapeutics.

The Scientific Rationale: Why 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol?

The 1,2,4-triazole ring is a bioisostere of amides and esters, capable of participating in hydrogen bonding and other non-covalent interactions with biological targets. The incorporation of a thiol group at the 3-position introduces a nucleophilic and metal-chelating center, further expanding its potential for molecular interactions. The substituents at the N-4 and C-5 positions play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule.

The selection of a methyl group at N-4 and an ethyl group at C-5 in the target compound is a deliberate design choice aimed at exploring a unique chemical space. These small alkyl groups can influence the compound's lipophilicity, solubility, and steric interactions with target proteins, potentially leading to improved efficacy and selectivity compared to existing analogues.

The broader class of 4,5-disubstituted-1,2,4-triazole-3-thiols has a well-documented history of diverse biological activities.[1][2] Derivatives have shown promise as:

• Antimicrobial agents: Exhibiting activity against a range of bacterial and fungal pathogens.[1]

• Anticancer agents: Demonstrating cytotoxicity against various cancer cell lines.[1][3]

• Enzyme inhibitors: Targeting enzymes such as acetylcholinesterase, butyrylcholinesterase, and α-glucosidase.[4]

This established pharmacological profile of the parent scaffold provides a strong rationale for investigating the therapeutic potential of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Synthetic Strategy: A Reliable Pathway to the Target Compound

The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiols is typically achieved through the cyclization of thiosemicarbazide precursors.[5][6] A proposed synthetic route for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is outlined below. The causality behind each step is explained to provide a clear understanding of the experimental design.

Experimental Protocol: Synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Step 1: Synthesis of Propionyl Hydrazide

• Rationale: The synthesis begins with the formation of the corresponding hydrazide from the commercially available ethyl propionate. Hydrazine hydrate acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of the ester.

• Procedure:

  • To a solution of ethyl propionate (1.0 eq) in ethanol, add hydrazine hydrate (1.2 eq).

  • Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, remove the solvent under reduced pressure.

  • Wash the resulting solid with cold diethyl ether and dry under vacuum to obtain propionyl hydrazide.

Step 2: Synthesis of 1-propionyl-4-methyl-thiosemicarbazide

• Rationale: The propionyl hydrazide is then reacted with methyl isothiocyanate. The nucleophilic nitrogen of the hydrazide attacks the electrophilic carbon of the isothiocyanate to form the thiosemicarbazide intermediate.

• Procedure:

  • Dissolve propionyl hydrazide (1.0 eq) in ethanol.

  • Add methyl isothiocyanate (1.0 eq) dropwise to the solution at room temperature.

  • Stir the reaction mixture at room temperature for 2-3 hours.

  • The precipitated solid is filtered, washed with ethanol, and dried to yield 1-propionyl-4-methyl-thiosemicarbazide.

Step 3: Cyclization to 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Rationale: The final step involves the base-catalyzed intramolecular cyclization of the thiosemicarbazide. The base (e.g., sodium hydroxide) facilitates the deprotonation of the thiol and amide protons, leading to a nucleophilic attack and subsequent dehydration to form the stable triazole ring.

• Procedure:

  • Suspend 1-propionyl-4-methyl-thiosemicarbazide (1.0 eq) in an aqueous solution of sodium hydroxide (8%, w/v).

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and acidify with dilute hydrochloric acid to a pH of 5-6.

  • The precipitated solid is filtered, washed with cold water, and recrystallized from ethanol to afford the pure 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Characterization

The structure of the synthesized compound should be confirmed using various spectroscopic techniques:

• ¹H NMR and ¹³C NMR: To confirm the presence of the ethyl and methyl groups and the overall carbon-hydrogen framework.[5][7]

• FT-IR: To identify the characteristic functional groups, such as the N-H, C=N, and C=S (thione) or S-H (thiol) vibrations.[1]

• Mass Spectrometry (MS): To determine the molecular weight and confirm the elemental composition.[5]

Fig 1. Synthetic workflow for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Exploring the Therapeutic Landscape: A Framework for Biological Evaluation

Based on the known activities of related 1,2,4-triazole-3-thiol derivatives, a tiered approach to biological screening is recommended to efficiently assess the therapeutic potential of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Antimicrobial Activity Screening

• Rationale: The prevalence of antimicrobial resistance necessitates the discovery of new antibacterial and antifungal agents. Triazole thiols have shown significant promise in this area.[1]

• Experimental Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate containing appropriate growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Inoculate each well with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

  • Include positive (microorganism with no compound) and negative (medium only) controls.

  • Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anticancer Activity Screening

• Rationale: The search for novel anticancer agents with improved efficacy and reduced side effects is a critical area of research. The cytotoxic potential of triazole derivatives against various cancer cell lines has been established.[3][8]

• Experimental Protocol: MTT Assay for Cytotoxicity

  • Seed cancer cells (e.g., MCF-7 for breast cancer, A549 for lung cancer) into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

  • After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

  • Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).[9]

Fig 2. Tiered workflow for biological evaluation.

Enzyme Inhibition Assays

• Rationale: Many diseases are caused by the dysregulation of enzyme activity. Triazole derivatives have been identified as inhibitors of various enzymes, suggesting their potential in treating a range of conditions.[4]

• Experimental Protocol: General Spectrophotometric Enzyme Inhibition Assay

  • Prepare a reaction mixture containing the target enzyme, a suitable buffer, and the test compound at various concentrations.

  • Pre-incubate the mixture to allow for compound-enzyme interaction.

  • Initiate the enzymatic reaction by adding the specific substrate for the enzyme.

  • Monitor the reaction progress by measuring the change in absorbance over time using a spectrophotometer.

  • Calculate the initial reaction velocities and determine the percentage of inhibition for each compound concentration.

  • Calculate the IC₅₀ value.

Table 1: Potential Enzyme Targets for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Enzyme Target	Therapeutic Area	Rationale for Screening
Acetylcholinesterase (AChE)	Alzheimer's Disease	Inhibition of AChE increases acetylcholine levels in the brain, a key therapeutic strategy.[4]
Butyrylcholinesterase (BChE)	Alzheimer's Disease	BChE also plays a role in acetylcholine metabolism, particularly in later stages of the disease.[4]
α-Glucosidase	Type 2 Diabetes	Inhibition of this enzyme delays carbohydrate digestion and reduces postprandial hyperglycemia.[4]
Thymidine Phosphorylase	Cancer	This enzyme is involved in angiogenesis and its inhibition can suppress tumor growth.[10]

Future Directions and Concluding Remarks

The exploration of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol represents a promising avenue for the discovery of novel therapeutic agents. This technical guide provides a robust framework for its synthesis and initial biological evaluation. Positive results from these initial screens would warrant further investigation, including:

• Structure-Activity Relationship (SAR) studies: Synthesizing and testing analogues with different substituents at the C-5 and N-4 positions to optimize activity and selectivity.

• Mechanism of action studies: Elucidating the specific molecular targets and pathways through which the compound exerts its biological effects.

• In vivo studies: Evaluating the efficacy and safety of promising lead compounds in relevant animal models of disease.

By systematically applying the principles and protocols outlined in this guide, the scientific community can unlock the full therapeutic potential of this intriguing molecule and contribute to the development of the next generation of innovative medicines.

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• Reddy, C. S., et al. (2023). Evaluation of Cytotoxicity of 1H-1,2,4-Triazole-3-carboxamide Derivatives in Various Cancer Cell Lines using MTT Assay: Synthesis, Characterization and Molecular Docking Studies. Asian Journal of Chemistry, 35(12), 3241-3249. [Link]

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology, 3(4), 366-375. [Link]

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• Taha, M., et al. (2023). Investigation of 1,2,4-Triazole Derivatives as Potential Anti-Diabetic Agents. DergiPark. [Link]

• Fadda, A. A., et al. (2017). Design, synthesis, in silico and in vitro antimicrobial screenings of novel 1,2,4-triazoles carrying 1,2,3-triazole scaffold with lipophilic side chain tether. Chemistry Central Journal, 11(1), 113. [Link]

• Öztürk, Z. D. (2022). Anticancer Properties of 1,2,4-Triazoles. ISRES. [Link]

• Taha, M., et al. (2023). Synthesis, Biological Evaluation and Molecular Docking Studies of Novel Series of Bis-1,2,4-Triazoles as Thymidine Phosphorylase Inhibitor. Drug Design, Development and Therapy, 17, 2331–2344. [Link]

• Patel, P., & Sabale, P. (2019). Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][3][5]-triazole-3-thiol derivatives as antimicrobial agents. Academia.edu. [Link]

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• Krasavin, M., et al. (2023). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules, 28(23), 7851. [Link]

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Protocols & Analytical Methods

one-pot synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Application Note & Protocol

One-Pot Synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Guide for Synthetic and Medicinal Chemists

Abstract and Introduction

The 1,2,4-triazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3] Specifically, 1,2,4-triazole-3-thiol derivatives are of significant interest due to their versatile chemical reactivity and potent biological profiles, acting as crucial pharmacophores that can enhance a molecule's binding affinity to biological receptors through hydrogen bonding and dipole interactions.[4]

This application note provides a detailed, reliable, and efficient one-pot protocol for the synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. The procedure is designed for researchers in synthetic chemistry and drug development, emphasizing not only the procedural steps but also the underlying chemical principles. By explaining the causality behind experimental choices, providing a self-validating framework through characterization checkpoints, and grounding the methodology in authoritative literature, this guide aims to empower researchers to confidently synthesize this valuable heterocyclic building block.

Reaction Principle and Mechanism

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is most commonly and efficiently achieved through the cyclization of a corresponding 1-acyl-4-substituted-thiosemicarbazide intermediate.[3][5] The one-pot protocol described herein combines two distinct chemical transformations into a single, streamlined process:

• Acylation: The initial step involves the acylation of the N4-substituted thiosemicarbazide (4-methylthiosemicarbazide) with an acylating agent (propionyl chloride). This is a nucleophilic acyl substitution where the more nucleophilic N1 nitrogen of the thiosemicarbazide attacks the electrophilic carbonyl carbon of the acyl chloride. This step is typically performed at low temperatures to control the exothermic reaction and prevent side product formation.

• Intramolecular Cyclodehydration: The resulting acylthiosemicarbazide intermediate is then subjected to base-catalyzed cyclization. Upon heating in an alkaline medium (e.g., aqueous sodium hydroxide), the acidic proton on the N2 nitrogen is abstracted, and the resulting anion attacks the electrophilic carbon of the thioamide group. This intramolecular cyclization, followed by the elimination of a water molecule, yields the stable aromatic 1,2,4-triazole ring.[6][7]

The overall reaction mechanism can be visualized as follows:

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Application Notes and Protocols for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol as a Corrosion Inhibitor

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and professionals on the application of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol as a corrosion inhibitor. While direct performance data for this specific compound is emerging, this guide synthesizes field-proven insights and protocols from closely related triazole-thiol derivatives to establish a robust framework for its evaluation and deployment. The protocols detailed herein are designed to be self-validating, enabling rigorous assessment of its efficacy across various metallic substrates and corrosive environments.

Introduction: The Role of Triazole Derivatives in Corrosion Science

Organic heterocyclic compounds are paramount in the development of modern corrosion inhibitors. Among these, 1,2,4-triazole derivatives are distinguished by their efficacy, attributable to the presence of multiple heteroatoms (nitrogen and sulfur) and a delocalized π-electron system within their molecular structure. These features facilitate strong adsorption onto metal surfaces, forming a protective barrier that mitigates corrosive attacks.

5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol belongs to this promising class of inhibitors. The thiol (-SH) group, along with the nitrogen atoms of the triazole ring, are expected to be the primary active centers for adsorption on metallic surfaces. The ethyl and methyl substituents can further influence its solubility and the packing density of the protective film.

This guide will delineate the fundamental principles of its inhibitory action and provide detailed protocols for its systematic evaluation.

Mechanism of Corrosion Inhibition

The primary mechanism by which 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is expected to inhibit corrosion is through adsorption onto the metal surface, thereby blocking the active sites for corrosion. This adsorption can be classified as either physisorption, chemisorption, or a combination of both.

• Physisorption: Involves electrostatic interactions between the charged metal surface and the charged inhibitor molecule.

• Chemisorption: Involves the formation of coordinate bonds between the lone pair electrons of the nitrogen and sulfur atoms in the triazole ring and the vacant d-orbitals of the metal atoms.

The nature of the adsorption can be elucidated by studying adsorption isotherms. The Langmuir adsorption isotherm is commonly used to model the adsorption of corrosion inhibitors on metal surfaces.[1][2][3]

The following diagram illustrates the proposed mechanism of action:

Caption: Proposed corrosion inhibition mechanism.

Synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

While various synthetic routes for 1,2,4-triazole-3-thiol derivatives exist, a common method involves the cyclization of thiosemicarbazide precursors.[4] The synthesis of the title compound can be envisioned through a multi-step process, which is outlined in the workflow below.

Caption: General synthetic workflow.

Experimental Protocols for Performance Evaluation

To ascertain the efficacy of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol as a corrosion inhibitor, a combination of gravimetric and electrochemical techniques is recommended.

Weight Loss Measurements

This classical method provides a direct measure of the corrosion rate.[3]

Protocol:

• Specimen Preparation: Prepare metallic coupons (e.g., mild steel, copper, aluminum) of known dimensions. Polish the surfaces with successively finer grades of emery paper, degrease with a suitable solvent (e.g., acetone), wash with distilled water, and dry.

• Initial Weighing: Accurately weigh the prepared coupons to the nearest 0.1 mg.

• Immersion: Immerse the coupons in the corrosive medium (e.g., 1 M HCl, 3.5% NaCl solution) with and without various concentrations of the inhibitor.

• Incubation: Maintain the setup at a constant temperature for a specified duration (e.g., 24, 48, 72 hours).

• Final Weighing: After the immersion period, remove the coupons, clean them to remove corrosion products (as per ASTM G1 standard), dry, and reweigh.

• Calculations:

  • Corrosion Rate (CR): CR (mm/y) = (K × W) / (A × T × D), where K is a constant, W is the weight loss in grams, A is the area in cm², T is the time in hours, and D is the density in g/cm³.

  • Inhibition Efficiency (IE%): IE% = [(CR₀ - CRᵢ) / CR₀] × 100, where CR₀ and CRᵢ are the corrosion rates in the absence and presence of the inhibitor, respectively.

Electrochemical Measurements

Electrochemical techniques offer rapid and detailed insights into the corrosion inhibition mechanism. A standard three-electrode cell is used, comprising a working electrode (the metal specimen), a counter electrode (e.g., platinum), and a reference electrode (e.g., Saturated Calomel Electrode - SCE).

This technique helps in determining the corrosion current density (i_corr) and understanding whether the inhibitor acts on the anodic, cathodic, or both reactions.[3][5]

Protocol:

• Stabilization: Immerse the working electrode in the test solution for a period (e.g., 30-60 minutes) to allow the open-circuit potential (OCP) to stabilize.

• Polarization Scan: Scan the potential from a cathodic value to an anodic value relative to the OCP (e.g., -250 mV to +250 mV vs. OCP) at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis: Plot the logarithmic current density versus potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves to their intersection to determine the corrosion potential (E_corr) and corrosion current density (i_corr).

• Inhibition Efficiency (IE%): IE% = [(i_corr₀ - i_corrᵢ) / i_corr₀] × 100, where i_corr₀ and i_corrᵢ are the corrosion current densities in the absence and presence of the inhibitor, respectively.

EIS is a powerful non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[3]

Protocol:

• Stabilization: Allow the OCP to stabilize as in the potentiodynamic polarization protocol.

• Impedance Measurement: Apply a small amplitude AC voltage (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Data Analysis: Present the data as Nyquist and Bode plots. The Nyquist plot for a simple corrosion process is a semicircle, and its diameter corresponds to the charge transfer resistance (R_ct). A larger diameter indicates higher corrosion resistance.

• Inhibition Efficiency (IE%): IE% = [(R_ctᵢ - R_ct₀) / R_ctᵢ] × 100, where R_ct₀ and R_ctᵢ are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Surface Analysis Techniques

These techniques provide visual and compositional evidence of the protective film formed by the inhibitor.

SEM is used to visualize the surface morphology of the metal before and after exposure to the corrosive environment, with and without the inhibitor. A smoother surface in the presence of the inhibitor indicates effective protection.[2]

AFM provides three-dimensional topographical information at a high resolution, allowing for the quantitative assessment of surface roughness. A decrease in surface roughness in the presence of the inhibitor is indicative of its protective action.[2]

XPS is a surface-sensitive technique used to determine the elemental composition and chemical states of the elements on the metal surface. It can confirm the presence of nitrogen and sulfur from the adsorbed inhibitor molecules, providing direct evidence of film formation.

Expected Performance and Data from Analogous Compounds

Due to the limited availability of published data on 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, we present representative data from closely related compounds to illustrate the expected performance.

Table 1: Inhibition Efficiency of Various Triazole-Thiol Derivatives on Different Metals.

Inhibitor	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Reference
4-amino-5-methyl-4H-1,2,4-triazole-3-thiol (AMTT)	Copper	3.5% NaCl	0.5 mM	>94	[6]
4-amino-5-(trifluoromethyl)-4H-1,2,4-triazole-3-thiol (ATFS)	Low-Carbon Steel	0.5 M HCl	300 ppm	89	[2][7]
5-(Phenyl)-4H-1,2,4-triazole-3-thiol (PTT)	Mild Steel	0.5 M H₂SO₄	0.5 mM	91.6	[3][8]
5-(3-Pyridyl)-4H-1,2,4-triazole-3-thiol	AA6061 Al Alloy	0.1 M HCl	40 ppm	94.1	[1]

Adsorption Isotherm Modeling

To understand the interaction between the inhibitor and the metal surface, experimental data from weight loss or electrochemical measurements can be fitted to various adsorption isotherms (e.g., Langmuir, Temkin, Frumkin). The Langmuir isotherm is often found to be a good fit for such systems, and its equation is given by:

C / θ = 1/K_ads + C

where C is the inhibitor concentration, θ is the surface coverage (approximated as IE%/100), and K_ads is the adsorption equilibrium constant. A linear plot of C/θ versus C indicates that the adsorption follows the Langmuir isotherm. From the intercept, K_ads can be calculated, which is related to the standard free energy of adsorption (ΔG°_ads). Negative values of ΔG°_ads indicate a spontaneous adsorption process.

Conclusion

5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol holds significant promise as an effective corrosion inhibitor due to its molecular structure, which is conducive to forming a protective film on metal surfaces. The protocols outlined in this guide provide a comprehensive framework for its evaluation, from synthesis and performance testing to mechanistic studies. By employing a combination of gravimetric, electrochemical, and surface analysis techniques, researchers can systematically characterize its inhibitory properties and determine its suitability for various industrial applications.

References

• Raviprabha, K., & Bhat, R. S. (2023). 5-(3-Pryridyl)-4H-1,2,4-triazole-3-thiol as Potential Corrosion Inhibitor for AA6061 Aluminium Alloy in 0.1 M Hydrochloric Acid Solution. ResearchGate. [Link]

• Darwish, M. S., et al. (2025). 4-amino-5-(trifluoromethyl)-4H-1, 2, 4-triazole-3-thiol as an effective corrosion inhibitor for low carbon steel in HCl environment. PubMed. [Link]

• Salhi, R., et al. (2020). Synthesis and evaluation of 5-(Phenyl)-4H-1,2,4-triazole-3-thiol as Corrosion Inhibitor for Mild Steel in 0.5M H2SO4 and its synergistic effect with potassium iodide. ResearchGate. [Link]

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antifungal activity of substituted 1,2,4-triazole-3-thiol derivatives

An in-depth guide to the synthesis, mechanism of action, and .

Introduction: A New Frontier in Antifungal Drug Discovery

The escalating threat of invasive fungal infections, coupled with the rise of drug-resistant strains, presents a formidable challenge to global public health.[1] Annually, these infections are responsible for an estimated 1.7 million deaths worldwide, underscoring the urgent need for novel, more effective antifungal agents.[1] Among the diverse scaffolds explored in medicinal chemistry, five-membered nitrogen-containing heterocycles, particularly 1,2,4-triazoles, have emerged as exceptionally promising pharmacophores.[1][2]

This guide focuses on a specific, highly potent subclass: substituted 1,2,4-triazole-3-thiol derivatives. These compounds augment the established antifungal prowess of the triazole ring with the unique chemical properties of a thiol group, creating a synergistic platform for developing next-generation antifungal drugs. The 1,2,4-triazole core is central to many existing antifungal drugs, and its derivatives exhibit a wide spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[3][4]

As a senior application scientist, this document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the causality behind experimental design, ensuring that each protocol is a self-validating system grounded in established scientific principles. We will explore the core mechanism of action, delve into structure-activity relationships, and provide detailed, field-proven protocols for evaluating the antifungal efficacy of these compelling derivatives.

Mechanism of Action: Disrupting Fungal Cell Integrity

The primary mechanism of action for triazole-based antifungal agents is the targeted inhibition of a crucial fungal enzyme: lanosterol 14α-demethylase.[1][3] This enzyme is a cytochrome P450-dependent protein (CYP51) that plays an indispensable role in the biosynthesis of ergosterol, the principal sterol component of the fungal cell membrane.[1][5]

The process unfolds as follows:

• Binding: The basic nitrogen atom of the triazole ring binds tightly to the heme iron atom within the active site of the fungal cytochrome P450 enzyme.[3]

• Inhibition: This binding event blocks the enzyme from converting its substrate, lanosterol, into ergosterol.[3][5]

• Depletion and Accumulation: The inhibition leads to a depletion of ergosterol and a simultaneous accumulation of toxic 14α-methylated sterol precursors within the fungal cell.[1][5]

• Membrane Disruption: The altered sterol composition disrupts the structural integrity and fluidity of the fungal cell membrane, leading to increased permeability and malfunction of membrane-bound proteins.[5][6] This ultimately results in the cessation of fungal growth and cell death.

The thiol (-SH) group and other substitutions on the 1,2,4-triazole-3-thiol scaffold can further enhance this activity by influencing the compound's binding affinity for the enzyme or its overall physicochemical properties, such as solubility and cell penetration.

Figure 1: Mechanism of 1,2,4-triazole-3-thiol antifungal activity.

Structure-Activity Relationship (SAR): The Key to Potency

The antifungal efficacy of 1,2,4-triazole-3-thiol derivatives is not solely dependent on the core heterocycle but is profoundly influenced by the nature and position of various substituents. Understanding these Structure-Activity Relationships (SAR) is critical for designing potent drug candidates.[1][7]

Key insights from various studies reveal several important trends:

• Aromatic Ring Substituents: The presence of electron-donating groups (e.g., -OH, -OCH₃) on an aromatic ring attached to the triazole core can enhance antimicrobial activity.[8] Conversely, electron-withdrawing groups (e.g., -NO₂, -Cl) can also positively affect the ability to bind to biological targets.[8]

• Halogenation: Dihalobenzyl groups have been shown to be more effective at increasing both antibacterial and antifungal efficacy compared to monohalobenzyl groups.[7] Multihalogenated indole derivatives of triazoles have also demonstrated significantly increased activity against various fungal species.[7]

• Hydrogen Bonding: Substituents capable of hydrogen bonding, such as a hydroxyl (-OH) group, can increase the compound's interaction with the cell wall proteins of fungi, potentially leading to enhanced activity.[8]

These relationships are summarized in the table below.

Position of Substitution	Type of Substituent Group	Observed Effect on Antifungal Activity	Rationale / Putative Mechanism
C5-Aryl Ring	Electron-Donating (-OH, -OCH₃)	Often enhances activity	May improve interaction with enzyme active site or alter electronic properties.[8]
C5-Aryl Ring	Electron-Withdrawing (-Cl, -NO₂)	Can enhance activity	Affects binding affinity to biological targets like enzymes.[8]
C5-Aryl Ring	Halogens (di- or multi-substituted)	Generally increases potency	Enhances lipophilicity, potentially improving cell membrane penetration.[7]
N4-Substituent	Bulky/Lipophilic Groups	Variable; can increase or decrease	Affects solubility and steric fit within the enzyme's active site.

Application Notes and Protocols: Evaluating Antifungal Efficacy

The cornerstone for evaluating the antifungal potential of novel compounds is determining their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[9] The broth microdilution method is the gold-standard technique for this purpose, recommended by both the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[9][10]

This protocol is an adaptable and robust screening method based on the CLSI M27-A3 guidelines, designed to test new compounds efficiently.[10][11]

Experimental Workflow: Broth Microdilution Assay

The entire process, from preparing the fungal inoculum to reading the final results, follows a systematic and reproducible workflow.

Figure 2: Workflow for MIC determination via broth microdilution.

Protocol: MIC Determination by Broth Microdilution

1. Materials and Reagents

• Fungal Strains: e.g., Candida albicans (ATCC 90028), Aspergillus fumigatus (ATCC 204305).

• Growth Medium: Sabouraud Dextrose Agar (SDA) for plates, RPMI-1640 medium (with L-glutamine, without bicarbonate, buffered with MOPS) for the assay.

• Reagents: Phosphate Buffered Saline (PBS), Dimethyl sulfoxide (DMSO), reference antifungal (e.g., Fluconazole, Amphotericin B).

• Equipment: Sterile 96-well flat-bottom microtiter plates, multichannel pipettes, spectrophotometer or plate reader (optional), incubator (35-37°C), biosafety cabinet.

2. Inoculum Preparation (Self-Validating Step)

Causality: The density of the initial fungal inoculum is the most critical variable for reproducibility. A standardized starting population ensures that the observed MIC is a true measure of the compound's activity and not an artifact of an insufficient or overwhelming number of fungal cells.

• Culture: Grow the fungal strain on an SDA plate for 24 hours (for yeasts like C. albicans) or 48-72 hours (for molds like A. niger) at 35°C.[8]

• Harvest: Collect yeast cells using a sterile loop and suspend them in 5 mL of sterile PBS. For molds, gently cover the colony with PBS and scrape the surface with a loop to release conidia, then filter through sterile gauze to remove hyphal fragments.

• Wash: Centrifuge the cell suspension at 1200g for 5 minutes, discard the supernatant, and resuspend the pellet in 10 mL of fresh PBS. Repeat this wash step twice to remove any residual media.[12]

• Standardize: Adjust the cell density of the suspension to match a 0.5 McFarland standard by adding sterile PBS. This corresponds to approximately 1-5 x 10⁶ CFU/mL for yeast.

• Working Suspension: Prepare the final inoculum by making a 1:1000 dilution of the standardized suspension in RPMI-1640 medium. This yields a working concentration of 1-5 x 10³ CFU/mL.

3. Assay Plate Preparation

• Compound Stock: Prepare a 10 mg/mL stock solution of each test compound in DMSO.

• Initial Dilution: Add 2 µL of the stock solution to 98 µL of RPMI-1640 medium in the first column of the 96-well plate. This creates the starting concentration for the serial dilution.

• Serial Dilution: Perform a 2-fold serial dilution by transferring 50 µL from the first well to the second well (already containing 50 µL of RPMI-1640), mixing, and repeating this process across the plate.[10] This creates a range of concentrations to test.

• Inoculation: Add 50 µL of the working fungal suspension to each well. The final volume in each well will be 100 µL.

• Controls (Critical for Validation):

  • Growth Control: A well containing only RPMI-1640 and the fungal inoculum (no compound).

  • Sterility Control: A well containing only RPMI-1640 to check for contamination.[13]

  • Positive Control: A row with a known antifungal drug (e.g., Fluconazole) to validate the assay's performance.

4. Incubation and Reading

• Incubation: Incubate the plate at 35-37°C for 24-48 hours.[13]

• Reading the MIC: The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of fungal growth (typically ≥50% reduction) compared to the growth control. This can be assessed visually or by reading the optical density (OD) at 600 nm with a microplate reader.

Data Presentation and Interpretation

Results should be tabulated to allow for clear comparison between different derivatives and against standard antifungal drugs.

Compound	C. albicans MIC (µg/mL)	A. niger MIC (µg/mL)	M. gypseum MIC (µg/mL)
Derivative 1 (5-phenyl)	16	32	8
Derivative 2 (5-(4-chlorophenyl))	4	8	2
Derivative 3 (5-(4-hydroxyphenyl))	2	4	1
Fluconazole (Control)	8	>64	16
Amphotericin B (Control)	1	1	0.5

This table presents hypothetical data for illustrative purposes.

From this example data, one could infer that adding a chlorine atom (Derivative 2) or a hydroxyl group (Derivative 3) to the 5-phenyl ring significantly improves antifungal activity against the tested strains, consistent with SAR principles.[8] Several synthesized 4-(benzylideneamino)-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives have shown strong antifungal effects against Microsporum gypseum, in some cases superior to the standard drug ketoconazole.[14][15]

Conclusion and Future Directions

Substituted 1,2,4-triazole-3-thiol derivatives represent a highly versatile and potent class of compounds in the ongoing search for new antifungal therapies. Their established mechanism of action, coupled with the vast potential for synthetic modification, allows for the fine-tuning of their biological activity through rational drug design based on SAR studies. The protocols detailed herein provide a standardized, reproducible framework for evaluating the efficacy of these novel agents.

Future research should focus on optimizing substituents to enhance selectivity for the fungal CYP51 enzyme over its human counterpart, thereby reducing potential toxicity. Furthermore, exploring synergistic combinations of these derivatives with existing antifungal drugs could provide a powerful strategy to combat multidrug-resistant fungal pathogens. The continued investigation of this chemical scaffold is a critical endeavor that holds the promise of delivering safer and more effective treatments for life-threatening fungal infections.

References

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• Sabale, P. M., & Mehta, P. (n.d.). SYNTHESIS, ANTIBACTERIAL AND ANTIFUNGAL ACTIVITY OF NOVEL 4-AMINO- SUBSTITUTED-1,2,4-TRIAZOLE-3-THIOL DERIVATIVES. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

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• JoVE. (2022). Broth Microdilution Screening Method: Detect New Antifungal Compounds l Protocol Preview. YouTube. Available at: [Link]

• Gucwa, K., et al. (2023). Antifungal susceptibility testing following the CLSI M27 document, along with the measurement of MFC/MIC ratio, could be the optimal approach to detect amphotericin B resistance in Clavispora (Candida) lusitaniae. PLOS ONE. Available at: [Link]

• Ghannoum, M. A., & Rice, L. B. (1999). Antifungal Agents: Mode of Action, Mechanisms of Resistance, and Correlation of These Mechanisms with Bacterial Resistance. Clinical Microbiology Reviews. Available at: [Link]

• CLSI. (n.d.). Development of In Vitro Susceptibility Test Methods, Breakpoints, and Quality Control Parameters. Clinical and Laboratory Standards Institute. Available at: [Link]

• Nakai, T., et al. (2003). Microdilution procedure for antifungal susceptibility testing of Paracoccidioides brasiliensis to amphotericin b and itraconazole. Journal of the Brazilian Society for Microbiology. Available at: [Link]

• Al-Fatlawi, A. A. J. (2023). Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity. Iraqi Journal of Pharmaceutical Sciences. Available at: [Link]

• (n.d.). In Vitro Antifungal Susceptibility Testing of 5 Antifungal Agents against Dermatophytic Species by CLSI (M38-A) Micro Dilution Method. ResearchGate. Available at: [Link]

• de-Souza-Silva, C. M., et al. (2017). Broth Microdilution In Vitro Screening: An Easy and Fast Method to Detect New Antifungal Compounds. Journal of Visualized Experiments. Available at: [Link]

• Kumar, J. S., et al. (2019). Synthesis and structure–activity relationship (SAR) studies of 1,2,3-triazole, amide, and ester-based benzothiazole derivatives as potential molecular probes for tau protein. RSC Advances. Available at: [Link]

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Application Notes and Protocols for the Anticancer Evaluation of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Authored by: A Senior Application Scientist

Introduction: The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer properties.[1][2][3][4] This document provides a comprehensive guide for the in vitro evaluation of a novel compound, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, as a potential anticancer agent. These protocols are designed for researchers in drug discovery and oncology to systematically assess the compound's cytotoxicity, mode of action, and preliminary selectivity.

The methodologies outlined herein are foundational for characterizing the anticancer potential of new chemical entities. We will progress from broad cytotoxicity screening to more detailed mechanistic studies, including the induction of apoptosis and effects on cell cycle progression. The rationale behind each experimental choice is detailed to provide a robust framework for investigation.

Part 1: Initial Cytotoxicity Screening

The initial phase of evaluation aims to determine the concentration-dependent cytotoxic effects of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol across a panel of cancer cell lines. A normal, non-malignant cell line should be included to assess preliminary selectivity.[5]

Rationale for Assay Selection

Two complementary colorimetric assays are recommended for initial screening to ensure the robustness of the findings.[6]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This assay measures the metabolic activity of cells, which is an indicator of cell viability.[7] Mitochondrial dehydrogenases in living cells convert the yellow MTT salt into purple formazan crystals.[8]

• SRB (Sulforhodamine B) Assay: This assay is based on the ability of the SRB dye to bind to basic amino acid residues of cellular proteins.[9][10] The amount of bound dye is proportional to the total protein mass, which reflects the cell number.[9]

Recommended Cell Lines

A diverse panel of cancer cell lines is recommended to assess the breadth of the compound's activity. Below is a suggested starting panel:

Cell Line	Cancer Type
MCF-7	Breast Adenocarcinoma
HeLa	Cervical Adenocarcinoma
A549	Lung Carcinoma
HT-29	Colorectal Adenocarcinoma
HEK-293	Human Embryonic Kidney (Non-malignant control)

Experimental Workflow for Cytotoxicity Screening

Caption: Workflow for in vitro cytotoxicity screening.

Detailed Protocols

Protocol 1: MTT Cell Viability Assay [7][11][12]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in culture medium. Add 100 µL of the diluted compound to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[11]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.[11]

Protocol 2: SRB Cytotoxicity Assay [9][10][13]

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT protocol.

• Cell Fixation: Gently add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate for 1 hour at 4°C.[13][14]

• Washing: Wash the plate five times with slow-running tap water to remove the TCA and air dry completely.[6][13]

• SRB Staining: Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.[6][13]

• Washing: Quickly wash the plate five times with 1% (v/v) acetic acid to remove unbound dye.

• Dye Solubilization: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye.

• Absorbance Reading: Measure the absorbance at 565 nm.

Part 2: Mechanistic Evaluation of Cell Death

Once the cytotoxic concentrations of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol are established, the next step is to investigate the mechanism of cell death.

Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

Rationale: A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to detect apoptotic cells. Propidium iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost.[15] This dual staining allows for the differentiation of live, early apoptotic, late apoptotic, and necrotic cells.[15][16][17]

Caption: Workflow for Apoptosis Detection.

Protocol 3: Annexin V/PI Staining [15][16][17]

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentration of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol for 24 and 48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

Cell Cycle Analysis

Rationale: Anticancer agents often exert their effects by disrupting the cell cycle, leading to arrest at specific checkpoints (G0/G1, S, or G2/M) and subsequent apoptosis.[18] Flow cytometric analysis of DNA content using a fluorescent dye like propidium iodide (PI) allows for the quantification of cells in each phase of the cell cycle.[19][20][21][22]

Protocol 4: Cell Cycle Analysis with Propidium Iodide [18][19][21]

• Cell Treatment: Seed cells and treat with the IC50 concentration of the compound for 24 and 48 hours.

• Cell Harvesting and Fixation: Harvest the cells and wash with PBS. Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C overnight.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content by flow cytometry.

Part 3: Probing Molecular Mechanisms

To delve deeper into the mechanism of action, Western blotting can be employed to investigate the modulation of key proteins involved in apoptosis and cell cycle regulation.[23][24]

Western Blotting

Rationale: This technique allows for the detection and semi-quantification of specific proteins in cell lysates.[25][26] By examining the expression levels of key regulatory proteins, we can gain insights into the signaling pathways affected by 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Potential Protein Targets:

Pathway	Key Proteins
Apoptosis	Bcl-2, Bax, Cleaved Caspase-3, Cleaved PARP
Cell Cycle	Cyclin D1, Cyclin B1, p21, p27
Signaling	p-Akt, Akt, p-ERK, ERK[27]

Protocol 5: Western Blotting [25][26]

• Protein Extraction: Treat cells with the compound, wash with cold PBS, and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Presentation and Interpretation

IC50 Values: The half-maximal inhibitory concentration (IC50) should be calculated for each cell line using non-linear regression analysis of the dose-response curves.

Apoptosis Data: The percentage of cells in early apoptosis, late apoptosis, and necrosis should be presented in bar graphs for both treated and untreated samples.

Cell Cycle Data: The percentage of cells in G0/G1, S, and G2/M phases should be quantified and presented in bar graphs.

Western Blot Data: The relative changes in protein expression should be quantified by densitometry and normalized to a loading control (e.g., β-actin or GAPDH).

By following these detailed protocols, researchers can conduct a thorough and systematic evaluation of the anticancer potential of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, paving the way for further preclinical development.

References

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• ResearchGate. (n.d.). Comparison of cytotoxicity among triazole derivatives against breast cancer cell lines MDA‐MB‐231 and 4T1, HEK‐23, and human peripheral blood mononuclear cells (PBMC). ResearchGate. [Link]

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• Cell. (2023). Blotting Basics - Western Blot Applications in Preclinical Oncology Research. Cell. [Link]

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The Versatile Scaffold: Application Notes and Protocols for 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in Medicinal Chemistry

Introduction: The Prominence of the 1,2,4-Triazole-3-thiol Core in Drug Discovery

The 1,2,4-triazole ring system is a cornerstone in medicinal chemistry, recognized for its metabolic stability and ability to engage in crucial biological interactions through hydrogen bonding and dipole interactions.[1] When functionalized with a thiol group at the 3-position, and further substituted at the N-4 and C-5 positions, the resulting 4,5-disubstituted-4H-1,2,4-triazole-3-thiol scaffold emerges as a privileged structure with a remarkable spectrum of pharmacological activities.[2][3] These compounds have demonstrated significant potential as antimicrobial, anticancer, anti-inflammatory, and antioxidant agents.[2] The specific substitutions at the N-4 and C-5 positions play a critical role in modulating the biological activity, offering a versatile platform for the design of novel therapeutic agents.[4][5] This guide focuses on a specific, yet representative member of this class, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, providing a comprehensive overview of its synthesis, and detailed protocols for the evaluation of its potential medicinal applications. While direct extensive research on this exact molecule is emerging, this guide will draw upon established methodologies and data from closely related analogs to provide a robust framework for researchers.

Synthesis of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Step-by-Step Protocol

The synthesis of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols is a well-established process, typically involving the base-catalyzed cyclization of a corresponding thiosemicarbazide intermediate.[3] The following protocol outlines a reliable method for the synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Protocol 1: Synthesis of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Principle: This synthesis involves a two-step process. First, the formation of a thiosemicarbazide by reacting propionyl hydrazide with methyl isothiocyanate. Second, the base-catalyzed intramolecular cyclization of the resulting thiosemicarbazide to yield the desired triazole.

Materials:

• Propionyl hydrazide

• Methyl isothiocyanate

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Reflux apparatus

• Magnetic stirrer with heating

• Beakers, flasks, and other standard laboratory glassware

• Filtration apparatus (Buchner funnel, filter paper)

• pH meter or pH indicator paper

Procedure:

Step 1: Synthesis of 1-Propionyl-4-methylthiosemicarbazide

• In a round-bottom flask, dissolve propionyl hydrazide (1 equivalent) in ethanol.

• To this solution, add methyl isothiocyanate (1 equivalent) dropwise while stirring at room temperature.

• After the addition is complete, reflux the reaction mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the product.

• Filter the solid product, wash with cold ethanol, and dry under vacuum. The product is 1-propionyl-4-methylthiosemicarbazide.

Step 2: Cyclization to 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Suspend the 1-propionyl-4-methylthiosemicarbazide (1 equivalent) in an aqueous solution of sodium hydroxide (2M, 2-3 equivalents).

• Reflux the mixture for 4-6 hours. The solution should become clear as the reaction progresses.[3]

• After reflux, cool the reaction mixture to room temperature.

• Carefully acidify the cooled solution with dilute hydrochloric acid to a pH of approximately 5-6. This will precipitate the product.

• Filter the precipitated solid, wash thoroughly with cold water to remove any inorganic impurities, and dry.

• The crude product can be recrystallized from a suitable solvent, such as ethanol, to obtain pure 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Characterization: The synthesized compound should be characterized by standard analytical techniques such as melting point determination, FT-IR, 1H-NMR, 13C-NMR, and mass spectrometry to confirm its structure and purity.

Workflow Diagram:

Caption: Synthetic workflow for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Medicinal Chemistry Applications and Screening Protocols

Derivatives of 1,2,4-triazole-3-thiol are known to exhibit a wide array of biological activities.[2] The ethyl and methyl substitutions in 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol suggest potential for significant bioactivity, warranting investigation into its antimicrobial and anticancer properties.

Antimicrobial Activity

The 1,2,4-triazole-3-thiol scaffold is a well-known pharmacophore in antimicrobial agents.[1] The presence of the thiol group and the overall electronic properties of the triazole ring are believed to contribute to their mechanism of action, which can involve the inhibition of essential microbial enzymes.[6]

Principle: The antimicrobial activity of the synthesized compound can be assessed by determining the minimum inhibitory concentration (MIC) using the broth microdilution method.

Materials:

• Synthesized 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis - Gram-positive; Escherichia coli, Pseudomonas aeruginosa - Gram-negative)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Broth (MHB) for bacteria

• Sabouraud Dextrose Broth (SDB) for fungi

• 96-well microtiter plates

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Dimethyl sulfoxide (DMSO)

• Resazurin solution (for viability indication)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the test compound in DMSO (e.g., 1 mg/mL).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the stock solution with the appropriate broth (MHB or SDB) to obtain a range of concentrations (e.g., from 100 µg/mL to 0.195 µg/mL).

• Inoculum Preparation: Prepare a microbial suspension of the test organisms and adjust the turbidity to 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 105 CFU/mL in each well.

• Inoculation: Add the prepared inoculum to each well of the microtiter plate containing the serially diluted compound.

• Controls: Include a positive control (broth with inoculum and no compound), a negative control (broth only), and a standard drug control.

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Determination of MIC: After incubation, add resazurin solution to each well and incubate for another 2-4 hours. The MIC is the lowest concentration of the compound that prevents the color change of the indicator (from blue to pink), indicating inhibition of microbial growth.

Expected Outcomes and Data Interpretation: The MIC values will provide a quantitative measure of the antimicrobial potency of the compound. A comparison with the standard drug will help in assessing its efficacy.

Table of Expected MIC Values for Related Compounds (µg/mL):

Compound Type	S. aureus	B. subtilis	E. coli	P. aeruginosa	C. albicans	Reference
4-amino-5-aryl-4H-1,2,4-triazole-3-thiol derivatives	-	-	-	-	-	[1]
Clinafloxacin-triazole hybrids	0.25-32	0.25-32	0.25-32	0.25-32	-	[1]
4-amino-5-phenyl-4H-[1][2][4]-triazole-3-thiol derivatives	5-20	5-20	5-20	5-20	5-20	[7]

Anticancer Activity

The 1,2,4-triazole moiety is present in several clinically used anticancer drugs.[4] Derivatives of 1,2,4-triazole-3-thiol have been reported to exhibit cytotoxic effects against various cancer cell lines, often through mechanisms such as enzyme inhibition or induction of apoptosis.[8][9]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials:

• Synthesized 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

• Human cancer cell lines (e.g., MCF-7 - breast cancer, A549 - lung cancer, HepG2 - liver cancer)

• Normal cell line (e.g., HEK293) for selectivity assessment

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Standard anticancer drug (e.g., Doxorubicin)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 103 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (prepared by serial dilution of the stock solution in culture medium) and incubate for 48 hours.

• MTT Addition: After the treatment period, add MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Expected Outcomes and Data Interpretation: The IC50 values will indicate the cytotoxic potency of the compound against the tested cancer cell lines. A higher IC50 value for the normal cell line compared to the cancer cell lines would suggest selectivity.

Table of IC50 Values for Related Compounds (µM):

Compound Type	MCF-7	A549	PC-3	HepG2	Reference
1,2,4-triazole containing hydrazide-hydrazones	-	-	26.0-48.8	-	[4]
1,2,4-triazole-3-thiol derivatives with hydrazone moiety	-	-	-	-	[8]
1,2,4-triazole-chalcone hybrids	-	4.4-16.04	-	-	[9]
Indolyl 1,2,4-triazole derivatives	0.891-2.91	-	-	-	[10]
1,2,4-triazole based acetamides	-	-	-	16.782	[11]

Potential Mechanisms of Action

The diverse biological activities of 1,2,4-triazole-3-thiol derivatives stem from their ability to interact with various biological targets.

Antimicrobial Mechanism

The antimicrobial action of triazole derivatives is often attributed to their ability to inhibit key microbial enzymes. For instance, in fungi, azole antifungals are known to inhibit lanosterol 14α-demethylase, an enzyme crucial for ergosterol biosynthesis, leading to disruption of the fungal cell membrane.[6] In bacteria, they may interfere with enzymes involved in DNA synthesis or other vital metabolic pathways.[6]

Anticancer Mechanism

The anticancer effects of 1,2,4-triazole derivatives can be multifaceted. They have been shown to act as:

• Enzyme Inhibitors: Targeting enzymes that are overexpressed in cancer cells, such as kinases, topoisomerases, and carbonic anhydrases.[12][13]

• Apoptosis Inducers: Triggering programmed cell death in cancer cells through various signaling pathways, including the activation of caspases and modulation of Bcl-2 family proteins.[9][14]

Diagram of Potential Anticancer Mechanisms:

Caption: Potential anticancer mechanisms of 1,2,4-triazole derivatives.

Conclusion and Future Directions

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol represents a promising scaffold for the development of novel therapeutic agents. The synthetic route is straightforward, and the established protocols for antimicrobial and anticancer screening provide a clear path for its biological evaluation. Based on the activity of structurally similar compounds, it is plausible that this molecule will exhibit significant biological effects. Future research should focus on a comprehensive evaluation of its activity against a wider panel of microbial strains and cancer cell lines, elucidation of its precise mechanism of action, and structure-activity relationship (SAR) studies to optimize its potency and selectivity.

References

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• An insight on medicinal attributes of 1,2,4-triazoles. (n.d.). PMC. Retrieved from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiol derivatives. (2024). ResearchGate. Retrieved from [Link]

• 1,2,4-Triazoles as Important Antibacterial Agents. (n.d.). PMC. Retrieved from [Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. Retrieved from [Link]

• Synthesis, characterization and antimicrobial activity of some novel 4-amino-5- phenyl-4H-1,2,4-triazole-3-thiol derivatives. (n.d.). Istanbul University Press. Retrieved from [Link]

• IC50 values for synthesized compounds against cancer cell lines. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (n.d.). MDPI. Retrieved from [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[1][2][4]-triazole-3-thiol derivatives as antimicrobial agents. (n.d.). ResearchGate. Retrieved from [Link]

• Novel 1,2,4-triazole derivatives as apoptotic inducers targeting p53: Synthesis and antiproliferative activity. (2020). PubMed. Retrieved from [Link]

• Inhibition of α-glucosidase and α-amylase by diaryl derivatives of imidazole-thione and 1,2,4-triazole-thiol. (n.d.). PubMed. Retrieved from [Link]

• New 1,2,4-triazole-Chalcone hybrids induce Caspase-3 dependent apoptosis in A549 human lung adenocarcinoma cells. (n.d.). ResearchGate. Retrieved from [Link]

• Antioxidant and antibacterial activities of 5-mercapto(substitutedthio)-4-substituted-1,2,4-triazol based on nalidixic acid: A comprehensive study on its synthesis, characterization, and In silico evaluation. (n.d.). PMC. Retrieved from [Link]

• Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. (2013). Advances in Microbiology, 3, 366-375. Retrieved from [Link]

• Design, Synthesis, Molecular Modeling, Anticancer Studies, and Density Functional Theory Calculations of 4-(1,2,4-Triazol-3-ylsulfanylmethyl). (2020). ACS Publications. Retrieved from [Link]

• (PDF) synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• The Synthesis, Antimicrobial Activity, and Molecular Docking of New 1, 2, 4-Triazole, 1, 2, 4-Triazepine, Quinoline, and Pyrimidine Scaffolds Condensed to Naturally Occurring Furochromones. (n.d.). MDPI. Retrieved from [Link]

• A Review on the Assessment of Enzyme Inhibition Activity by 1,2,4- Triazole Derivatives. (2022). ResearchGate. Retrieved from [Link]

• Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents. (n.d.). MDPI. Retrieved from [Link]

• Bio-Oriented Synthesis and Molecular Docking Studies of 1,2,4-Triazole Based Derivatives as Potential Anti-Cancer Agents against HepG2 Cell Line. (n.d.). PMC. Retrieved from [Link]

• Diuretic activity of some 4- and 3-thio-substituted 1,2,4-triazoles with fluorophenyl fragments. (2023). ResearchGate. Retrieved from [Link]

• Synthesis, Characterization, and Enzyme Inhibition Properties of 1,2,4-Triazole Bearing Azinane Analogues. (n.d.). ACS Omega. Retrieved from [Link]

• Novel indolyl 1,2,4-triazole derivatives as potential anti-proliferative agents: in silico studies, synthesis, and biological evaluation. (n.d.). National Institutes of Health. Retrieved from [Link]

• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article. (2024). Journal of Advanced Pharmacy and Healthcare Research, 4(1), 1-15. Retrieved from [Link]

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Application Notes and Protocols for the Agrochemical Synthesis Utilizing 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

These comprehensive application notes serve as a technical guide for researchers, scientists, and professionals engaged in the development of novel agrochemicals. This document details the synthesis and strategic application of the versatile heterocyclic building block, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a key intermediate in the creation of potent fungicides, herbicides, and plant growth regulators.

Introduction: The Strategic Importance of the 1,2,4-Triazole-3-thiol Scaffold

The 1,2,4-triazole moiety is a cornerstone in the design of modern agrochemicals, renowned for its broad spectrum of biological activities.[1] The incorporation of a thiol group at the 3-position of the triazole ring provides a reactive handle for the synthesis of a diverse library of derivatives, significantly influencing their biological efficacy and physicochemical properties. Specifically, the 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol scaffold offers a unique combination of lipophilicity and reactivity, making it an attractive starting point for the development of next-generation crop protection agents.

Synthesis of 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol: A Validated Protocol

The synthesis of the title compound is a well-established two-step process, commencing with the formation of a key thiosemicarbazide intermediate, followed by its base-catalyzed intramolecular cyclization. This protocol is adapted from established methodologies for analogous 4,5-disubstituted-4H-1,2,4-triazole-3-thiols.[2][3]

Part 1: Synthesis of 1-Propionyl-4-methylthiosemicarbazide

The initial step involves the nucleophilic addition of propionohydrazide to methyl isothiocyanate.

Experimental Protocol:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve propionohydrazide (0.1 mol, 8.81 g) in 100 mL of absolute ethanol.

• Addition of Reagent: To the stirring solution, add methyl isothiocyanate (0.1 mol, 7.31 g) dropwise at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 2 hours, then heat to reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of Product: After completion, cool the reaction mixture to room temperature. The precipitated white solid is collected by filtration, washed with cold ethanol (2 x 20 mL), and dried under vacuum to yield 1-propionyl-4-methylthiosemicarbazide.

Expected Yield: 85-90% Physical State: White crystalline solid

Part 2: Cyclization to 5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

The synthesized thiosemicarbazide undergoes intramolecular cyclization in an alkaline medium to form the desired triazole-3-thiol.

Experimental Protocol:

• Reaction Setup: In a 250 mL round-bottom flask, suspend 1-propionyl-4-methylthiosemicarbazide (0.05 mol) in 100 mL of a 2 M aqueous sodium hydroxide solution.

• Reaction: Heat the mixture to reflux with constant stirring for 6-8 hours. The evolution of hydrogen sulfide may be observed.

• Work-up: After cooling the reaction mixture to room temperature, carefully acidify with concentrated hydrochloric acid to a pH of approximately 5-6.

• Isolation of Product: The precipitated white solid is filtered, washed thoroughly with cold water until the washings are neutral, and then dried in a vacuum oven at 60 °C.

• Purification (Optional): The crude product can be recrystallized from an ethanol-water mixture to obtain a highly pure product.

Expected Yield: 75-85% Physical State: White to off-white crystalline solid

Characterization Data (Predicted based on analogous structures):

Parameter	Predicted Value
Melting Point	180-185 °C
¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)	13.5 (s, 1H, SH), 3.4 (s, 3H, N-CH₃), 2.7 (q, 2H, CH₂), 1.2 (t, 3H, CH₃)
¹³C NMR (DMSO-d₆, 100 MHz) δ (ppm)	165 (C=S), 150 (C-N), 30 (N-CH₃), 20 (CH₂), 10 (CH₃)
IR (KBr, cm⁻¹)	~3100 (N-H), ~2550 (S-H), ~1620 (C=N), ~1500 (C-N)

Agrochemical Applications: A Gateway to Novel Active Ingredients

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a versatile precursor for a variety of agrochemicals, primarily through the derivatization of its reactive thiol group.

Fungicide Development

The S-alkylation of the triazole-3-thiol core with various electrophiles, such as alkyl halides or benzyl halides, yields a library of 3-(alkylthio) or 3-(benzylthio)-1,2,4-triazole derivatives. These compounds have shown significant promise as antifungal agents.[4][5]

Mechanism of Action: Triazole fungicides are known to inhibit the biosynthesis of ergosterol, a vital component of fungal cell membranes.[1] They achieve this by targeting the enzyme lanosterol 14α-demethylase (CYP51), leading to the accumulation of toxic sterol precursors and ultimately disrupting fungal growth.

Workflow for Fungicide Synthesis and Screening:

Caption: Workflow for the synthesis and screening of fungicidal derivatives.

Herbicide and Plant Growth Regulator Development

Derivatives of 1,2,4-triazole-3-thiones have also demonstrated herbicidal and plant growth regulatory activities.[4][6] The structural modifications on the thiol group and the triazole ring can be tuned to target specific biochemical pathways in plants.

Protocol for the Synthesis of S-Substituted Derivatives:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (0.01 mol) and potassium carbonate (0.015 mol) in 50 mL of acetone.

• Addition of Electrophile: To the stirring suspension, add the desired alkyl or benzyl halide (0.011 mol) dropwise.

• Reaction: Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up: After cooling, filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane).

Self-Validating Systems in Protocol Design

The provided protocols are designed to be self-validating through clear checkpoints:

• TLC Monitoring: The progress of each reaction step can be visualized, ensuring the consumption of starting materials and the formation of the product.

• Spectroscopic Analysis: The predicted NMR and IR data serve as a benchmark for the successful synthesis and purity of the target compound and its derivatives. Any significant deviation would indicate the formation of byproducts or incomplete reaction.

• Yield Calculation: Consistent yields within the expected range provide a quantitative measure of the protocol's efficiency and reproducibility.

Causality Behind Experimental Choices

• Choice of Base in Cyclization: Sodium hydroxide is a strong base that effectively catalyzes the intramolecular cyclization of the thiosemicarbazide by deprotonating the amide and thiol groups, facilitating the elimination of water.

• Use of Potassium Carbonate in S-Alkylation: A milder base like potassium carbonate is preferred for the S-alkylation to prevent potential side reactions, such as the hydrolysis of the halide or undesired reactions on the triazole ring.

• Solvent Selection: Ethanol is a suitable solvent for the thiosemicarbazide formation as it dissolves the starting materials and allows for a clean precipitation of the product upon cooling. Acetone is used for the S-alkylation due to its ability to dissolve the triazole and the inorganic base, facilitating the reaction.

Visualizing the Synthesis Pathway

Caption: Synthetic pathway from starting materials to agrochemical candidates.

Conclusion

5-Ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is a highly valuable and versatile building block for the synthesis of novel agrochemicals. The protocols outlined in this document provide a reliable and reproducible pathway for its synthesis and subsequent derivatization. The strategic application of this scaffold, guided by an understanding of the structure-activity relationships of triazole-based compounds, holds significant potential for the discovery of new and effective crop protection solutions.

References

• Tretyakov, B.A., & Tikhonova, M.A. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. [Link]

• Prachand, S., et al. (2022). Synthesis of some 4-Amino-5-(substituted-phenyl)-4H-[2][3][7] triazole-3-thiol derivatives and Antifungal activity. ResearchGate. [Link]

• Krasovska, N., et al. (2021). Antiradical activity of novel 4-amino-5-(thiophen-2-ylmethyl)-4H-1,2,4-triazole-3-thiol derivatives. ScienceRise: Pharmaceutical Science. [Link]

• Jumaa, F. H., et al. (2017). Synthesis and Characterization of some 5, 5-Ethyl Bis-(4-Amino-4H-1, 2, 4-Triazole-3-Thiol) Derivatives. Journal of Scientific and Engineering Research. [Link]

• Khan, I., et al. (2025). Spectroscopic Investigation and Synthesis of N-Ethyl-5-Tolyloxymethyl Triazole Derivatives. INDUS JOURNAL OF BIOSCIENCE RESEARCH. [Link]

• Google Patents. (1992). CN1186069A - Preparation of thiosemicarbazide and methyl-thiosemicarbazide.

• Nadeem, H., et al. (2013). Synthesis and in Vitro Biological Activities of 4,5-Disubstituted 1,2,4-Triazole-3-Thiols. Advances in Microbiology. [Link]

• Abdel-Wahab, B. F., et al. (2021). Chemistry and Biological Activities of 1,2,4-Triazolethiones—Antiviral and Anti-Infective Drugs. Molecules. [Link]

• Shaker, Y.M., et al. (2025). Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-cancer agents. Ginekologia i Poloznictwo. [Link]

• Saramet, I., et al. (2003). Synthesis of new 4-substituted-1-aroyl-thiosemicarbazides and their cyclization to mercaptotriazoles and aminothiadiazoles. Heterocyclic Communications. [Link]

• Abd El‐Azim, M. H. M., et al. (2020). Cyclization of thiosemicarbazide derivative: As a source of novel synthesis of some azoles and azines. Journal of Heterocyclic Chemistry. [Link]

• Rademacher, W. (1997). Triazoles as plant growth regulators and stress protectants. Horticultural Reviews. [Link]

• Khan, M. F., et al. (2010). Synthesis, Characterization and Antifungal Evaluation of 5-Substituted-4-Amino-1,2,4-Triazole-3-Thioesters. Molecules. [Link]

• Al-Ostoot, F.H., et al. (2022). Novel 1, 2, 4-Triazoles as Antifungal Agents. Journal of Chemistry. [Link]

• Al-Ghorbani, M., et al. (2021). Spontaneous Cyclization of 2‐Methylthiosemicarbazones Yields New 1,2,4‐Triazolidine‐3‐thiones, Useful as Building Blocks for Drug Design. ChemistrySelect. [Link]

• Bayrak, H., et al. (2009). Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. Molecules. [Link]

• Tretyakov, B.A., & Tikhonova, M.A. (2025). Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. [Link]

• Taha, M. O., et al. (2022). Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. Organics. [Link]

• Wang, X., et al. (2025). Synthesis, Crystal Structure, and Fungicidal Activity of 5-(4-cyclopropyl-5-((3-fluorobenzyl)thio)-4H-1,2,4-triazol-3-yl)-4-methyl-1,2,3-thiadiazole. Journal of Chemical Crystallography. [Link]

• Al-Amiery, A. A., et al. (2013). Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology. [Link]

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Application Note & Protocols: A Researcher's Guide to the Experimental Setup for Metal Complexation with 1,2,4-Triazole-3-thiols

Introduction: The Versatile World of 1,2,4-Triazole-3-thiol Metal Complexes

The intersection of heterocyclic chemistry and coordination chemistry has yielded compounds of immense scientific interest and practical application. Among these, metal complexes derived from 1,2,4-triazole-3-thiol and its substituted analogues stand out. These ligands are remarkable for their structural versatility, arising from the presence of multiple potential donor atoms—specifically, the nitrogen atoms of the triazole ring and the sulfur atom of the thiol group.[1][2] This multi-dentate character allows them to form stable chelate complexes with a wide array of transition metal ions.[1][3]

The resulting metal complexes often exhibit enhanced biological activities compared to the free ligands, a phenomenon that has positioned them as promising candidates in drug development.[1][4] Their applications span a wide pharmacological spectrum, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[1][5][6] The coordination of the metal ion can significantly alter the electronic and steric properties of the organic scaffold, leading to novel mechanisms of action and improved therapeutic indices.[1][4]

This guide provides an in-depth exploration of the experimental workflow for synthesizing and characterizing these valuable complexes. It is designed for researchers in medicinal chemistry, materials science, and inorganic synthesis, offering not just step-by-step protocols but also the underlying scientific rationale for key procedural choices.

Part 1: Synthesis of the 1,2,4-Triazole-3-thiol Ligand

The foundation of any metal complex is a pure, well-characterized ligand. The synthesis of 4,5-disubstituted-1,2,4-triazole-3-thiols is typically achieved through a two-step process involving the formation of a thiosemicarbazide intermediate followed by cyclization.

Causality Behind the Synthesis Strategy

There are two primary routes to the 1,2,4-triazole-3-thiol core:

• From Hydrazides and Isothiocyanates: This is a widely used method where a carboxylic acid hydrazide is reacted with an isothiocyanate to form a 1,4-disubstituted thiosemicarbazide. This intermediate is then cyclized under alkaline conditions.[7] The choice of base (e.g., NaOH, KOH) is critical as it facilitates the deprotonation and subsequent intramolecular nucleophilic attack required for ring closure.

• From Thiosemicarbazides and Carboxylic Acids: A more direct approach involves the reaction of a thiosemicarbazide with a carboxylic acid, often using a dehydrating agent like polyphosphate ester (PPE).[6] This method involves an initial acylation of the thiosemicarbazide, followed by a cyclodehydration step.[6]

The first approach is often preferred for its reliability and generally good yields. The alkaline cyclization step is thermodynamically driven by the formation of the stable aromatic triazole ring.

Caption: General workflow for ligand synthesis.

Protocol 1: Synthesis of 4-Amino-5-phenyl-4H-1,2,4-triazole-3-thiol

This protocol is adapted from established multi-step synthetic routes.[1]

Materials:

• Benzohydrazide

• Carbon disulfide (CS₂)

• Anhydrous potassium carbonate (K₂CO₃)

• Hydrazine hydrate (99%)

• Absolute ethanol

• Hydrochloric acid (HCl)

• Deionized water

Procedure:

• Synthesis of Potassium dithiocarbazinate:

  • In a 250 mL flask, dissolve benzohydrazide (0.1 mol) in absolute ethanol (100 mL).

  • To this solution, add anhydrous K₂CO₃ (0.1 mol) and carbon disulfide (0.1 mol).

  • Stir the mixture at room temperature for 10-12 hours. The formation of a solid precipitate indicates the formation of the potassium salt.

  • Filter the precipitate, wash with cold ethanol, and dry under vacuum.

• Cyclization to form the 1,2,4-Triazole-3-thiol:

  • Suspend the dried potassium dithiocarbazinate (0.05 mol) in deionized water (50 mL).

  • Add hydrazine hydrate (0.1 mol) to the suspension.

  • Reflux the mixture for 4-6 hours. The solution will become homogeneous and may change color. Hydrogen sulfide gas may be evolved, so the reaction must be performed in a well-ventilated fume hood.

  • After reflux, cool the reaction mixture to room temperature.

  • Carefully acidify the solution with dilute HCl to a pH of approximately 5-6.

  • The white solid product will precipitate out of the solution.

  • Filter the precipitate, wash thoroughly with cold deionized water until the washings are neutral, and dry in a desiccator.

  • Recrystallize from an appropriate solvent (e.g., ethanol/water mixture) to obtain the pure ligand.

Part 2: The Metal Complexation Reaction

The coordination of a metal ion to the 1,2,4-triazole-3-thiol ligand is the core of this process. The ligand's ability to exist in thione-thiol tautomeric forms and its multiple donor sites (N and S atoms) allow for various coordination modes, including acting as a bidentate ligand to form a stable five-membered chelate ring.[1][3]

Key Experimental Parameters & Their Scientific Rationale

• Choice of Metal Salt: Metal chlorides (e.g., NiCl₂, CoCl₂, ZnCl₂) are commonly used due to their good solubility in polar solvents like ethanol and methanol.[2] The counter-ion can sometimes participate in coordination, so its choice is not trivial.

• Solvent: An alcoholic medium, such as absolute ethanol or methanol, is typically employed.[3][8] These solvents effectively dissolve both the organic ligand and the inorganic metal salt, providing a homogeneous medium for the reaction to proceed.

• Stoichiometry: The molar ratio of ligand to metal is critical. A 2:1 ligand-to-metal ratio is often used to synthesize complexes with the general formula [M(L)₂], where the metal is in a +2 oxidation state and the ligand acts as a bidentate chelator.[3] Varying this ratio can lead to complexes with different structures.

• Reaction Temperature & Time: Gentle heating or refluxing is often required to provide the necessary activation energy for the coordination bonds to form. Reaction times can vary from a few hours to overnight, and progress can be monitored by thin-layer chromatography (TLC) or by observing the precipitation of the complex.

• pH Control: The thiol group (-SH) of the ligand is acidic. In some syntheses, a slight deprotonation using a mild base can facilitate coordination through the sulfur atom. However, many complexations proceed efficiently in neutral alcoholic solutions.

Caption: The process of metal complex formation.

Protocol 2: General Synthesis of a Transition Metal Complex

This protocol provides a general framework for complexing a 1,2,4-triazole-3-thiol ligand with a divalent metal ion (e.g., Ni(II), Co(II), Zn(II), Cd(II)).[1][3]

Materials:

• Synthesized 1,2,4-triazole-3-thiol ligand (L)

• Metal(II) chloride salt (e.g., NiCl₂·6H₂O, CoCl₂·6H₂O, ZnCl₂)

• Absolute ethanol

• Deionized water

• Diethyl ether

Procedure:

• Prepare Ligand Solution: Dissolve the 1,2,4-triazole-3-thiol ligand (2 mmol) in hot absolute ethanol (30 mL) in a 100 mL round-bottom flask equipped with a magnetic stirrer and condenser.

• Prepare Metal Salt Solution: In a separate beaker, dissolve the metal(II) chloride salt (1 mmol) in a minimum amount of absolute ethanol (10-15 mL).

• Initiate Reaction: Add the metal salt solution dropwise to the hot, stirring ligand solution. A color change and/or the formation of a precipitate is often observed immediately.

• Reaction Completion: Reflux the resulting mixture with continuous stirring for 2-4 hours.

• Isolation: After the reflux period, allow the mixture to cool to room temperature. The solid complex will precipitate.

• Purification:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid product sequentially with hot ethanol, deionized water, and finally with a small amount of diethyl ether to facilitate drying.

  • Dry the purified complex in a vacuum oven at 60-70°C.

Part 3: A Self-Validating System - Characterization of the Complex

The synthesis of a new compound is incomplete without rigorous characterization to confirm its identity, structure, and purity. This multi-technique approach forms a self-validating system, where data from different analyses must converge to support the proposed structure.

Caption: A multi-technique workflow for validation.

Spectroscopic and Analytical Techniques

• FT-IR Spectroscopy: This is the first line of analysis to confirm coordination. The key is to compare the spectrum of the complex with that of the free ligand.

  • Why it's used: To identify shifts in vibrational frequencies of functional groups involved in bonding to the metal.

  • Expected Observations:

    • Disappearance of the ν(S-H) band (around 2500-2600 cm⁻¹) if coordination occurs via deprotonation of the thiol group.

    • A shift in the thioamide ν(C=S) band.

    • Shifts in the ν(C=N) and ν(N-N) bands of the triazole ring, indicating nitrogen atom involvement.

    • Appearance of new, low-frequency bands corresponding to ν(M-N) and ν(M-S) vibrations.[3]

• ¹H and ¹³C NMR Spectroscopy: Provides detailed information about the structure in solution.

  • Why it's used: To confirm the ligand's structure within the complex and observe the electronic effects of coordination. For diamagnetic complexes (like Zn(II) or Cd(II)), sharp signals are expected.

  • Expected Observations:

    • The signal for the acidic S-H proton (often seen at δ 13-14 ppm in the ligand) disappears upon complexation.[1]

    • Protons near the coordination sites (e.g., on the phenyl ring or amino group) will experience a change in their chemical environment, leading to shifts in their corresponding signals.[1]

• UV-Visible Spectroscopy: Gives insight into the electronic transitions and can help suggest the geometry of the complex.

  • Why it's used: To observe ligand-to-metal charge transfer (LMCT) bands and d-d transitions (for transition metals).

  • Expected Observations:

    • Intra-ligand π→π* and n→π* transitions observed in the free ligand may shift upon complexation.

    • New bands may appear in the visible region, which are characteristic of the complex's geometry (e.g., tetrahedral vs. octahedral).[3][8]

• Elemental Analysis (CHNS): Provides the empirical formula of the complex.

  • Why it's used: To quantitatively determine the percentage composition of C, H, N, and S. The experimental values must match the calculated values for the proposed formula within an acceptable margin of error (typically ±0.4%).

• Single Crystal X-ray Diffraction: This is the definitive method for structural elucidation.

  • Why it's used: It provides the precise 3D arrangement of atoms, bond lengths, bond angles, and coordination geometry.[9]

  • Caveat: Growing single crystals suitable for diffraction can be challenging and is not always possible.[10]

Data Presentation Tables

Table 1: Representative FT-IR Data (cm⁻¹)

Assignment	Free Ligand (Typical)	Metal Complex (Typical)	Inference
ν(N-H)	3250	3245 (Slight shift)	N-H group not directly involved
ν(S-H)	2550	Absent	Deprotonation and coordination via Sulfur
ν(C=N)	1610	1595 (Shift to lower ν)	Coordination via Triazole Nitrogen
Thioamide (C=S)	1280	1260 (Shift to lower ν)	Coordination via Thioamide group
ν(M-N)	-	~450	New bond formation
ν(M-S)	-	~380	New bond formation

Table 2: Representative ¹H NMR Data (δ ppm, in DMSO-d₆)

Proton	Free Ligand (Typical)	Zn(II) Complex (Typical)	Inference
-SH	13.9 (s, 1H)	Absent	Deprotonation and coordination via Sulfur
-NH₂	5.8 (s, 2H)	5.9 (s, 2H, slight shift)	Change in electronic environment
Aromatic-H	7.5-8.0 (m, 5H)	7.6-8.2 (m, 10H, shifted)	Coordination affects the entire molecule

s = singlet, m = multiplet

References

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti- Ginekologia i Poloznictwo.
• Complex Studies of 1,2,4-Triazoles. ISRES.
• Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol.
• Sulfur Derivatives of 1,2,4-Triazole: Recently Developed Compounds, Structure Activity Relationship, and Biological Activity: Review article.
• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosph
• ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives.
• SYNTHESIS, SPECTROSCOPIC STUDIES AND EVALUATION OF BIOLOGICAL ACTIVITY OF SOME SUBSISTUDED 1,2,4-TRIAZOLES AND THEIR COMPLEXES. African Journals Online (AJOL).
• Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. OUCI.
• Synthesis, Structural Analysis and Thermal Behavior of New 1,2,4-Triazole Derivative and Its Transition Metal Complexes.
• Synthesis methods of 1,2,4-triazole-3-thiones: review.
• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI.
• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Deriv
• Structural Study of a La(III) Complex of a 1,2,3-Triazole Ligand with Antioxidant Activity. NIH.
• Anion-Induced Coordination Versatility of 1H-1,2,4-Triazole-3-thiol (HtrzSH) Affording a New Hybrid System of Cadmium(II) Polymers: Synthesis, Structure, and Luminescent Properties.

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Application Notes & Protocols for the Growth of High-Quality Single Crystals of Triazole Compounds

Abstract: This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the principles and techniques for growing single crystals of triazole compounds. The successful cultivation of single crystals is a critical bottleneck in materials science and pharmaceutical development, as it is a prerequisite for X-ray diffraction analysis to determine the precise three-dimensional atomic structure of a molecule. This document moves beyond simple procedural lists to explain the underlying scientific principles, offering field-proven insights to empower researchers to troubleshoot and optimize their crystallization experiments. Detailed, step-by-step protocols for the most effective techniques are provided, accompanied by visual workflows and data-driven parameter tables.

Introduction: The Critical Role of Single Crystals in Triazole Research

Triazole compounds are a cornerstone of modern medicine and materials science, exhibiting a wide range of biological activities and forming the basis for numerous antifungal drugs, agrochemicals, and functional materials. The precise structure of a triazole derivative dictates its function, and the unambiguous determination of this structure is most reliably achieved through single-crystal X-ray diffraction (SCXRD). Therefore, the ability to grow high-quality single crystals is not merely a technical exercise but a gateway to understanding structure-activity relationships, designing novel therapeutics, and engineering advanced materials. This guide is designed to demystify the "dark art" of crystallization and provide a rational, scientifically grounded approach to obtaining diffraction-quality single crystals of triazole compounds.

Chapter 1: The Foundation—Principles of Crystallization

The formation of a crystal from a solution is a thermodynamically driven process that involves two key stages: nucleation and crystal growth.[1][2][3] A solution must be brought to a state of supersaturation for crystallization to occur. Supersaturation is a metastable state where the concentration of the solute exceeds its equilibrium solubility at a given temperature.[1]

• Nucleation: This is the initial formation of a stable, ordered molecular aggregate (a nucleus) from the supersaturated solution.[4] Nucleation can be hindered by a kinetic barrier; if it occurs too rapidly, it can lead to the formation of many small, unusable crystals or an amorphous precipitate.[1][4] The goal is to control the conditions to induce the formation of only a few nuclei.[1][5]

• Crystal Growth: Once a stable nucleus has formed, it serves as a template for the subsequent addition of molecules from the solution, leading to an increase in the size of the crystal.[6] For high-quality single crystals, this growth phase should be slow and steady to allow molecules to properly align within the crystal lattice.[1][7] Rapid growth often leads to defects, twinning, or aggregation.[8]

A key principle is to approach the point of supersaturation slowly and to maintain the system in a state that favors the growth of existing crystals over the formation of new nuclei.[1] All the techniques described below are designed to achieve this delicate balance.

Chapter 2: Key Techniques for Growing Triazole Single Crystals

The choice of crystallization technique depends on the properties of the triazole compound, such as its solubility, stability, and the quantity of material available. The following methods are among the most successful for organic compounds.[9]

Slow Evaporation

Principle: This is the most straightforward crystallization method.[8] A solution of the triazole compound is prepared, and the solvent is allowed to evaporate slowly over time. As the solvent evaporates, the concentration of the solute increases, eventually reaching supersaturation and inducing crystallization.[10][11]

Causality: The slow rate of evaporation is crucial. A rapid process leads to fast supersaturation and, consequently, poor quality crystals or powder.[8] Therefore, methods to slow down evaporation, such as partially covering the container, are essential.[8] This technique is well-suited for compounds that are stable at room temperature and for which a solvent with moderate volatility can be found. Several triazole derivatives have been successfully crystallized using this method.[12][13][14]

Experimental Protocol: Slow Evaporation

• Purity Check: Ensure the triazole compound is of the highest possible purity. Impurities can inhibit crystallization or be incorporated into the crystal lattice, degrading its quality.[10]

• Solvent Selection: Choose a solvent in which the compound is moderately soluble.[5] Avoid solvents in which the compound is either too soluble (leading to the formation of oils or very small crystals) or poorly soluble.[8]

• Solution Preparation: Prepare a nearly saturated solution of the triazole compound in the chosen solvent. Ensure all the solid has dissolved; if not, filter the solution to remove any undissolved material or dust, which can act as unwanted nucleation sites.[5][10]

• Setup: Transfer the clear solution into a clean crystallization vessel (e.g., a small vial or beaker).

• Evaporation Control: Cover the vessel in a way that allows for slow evaporation. This can be achieved by puncturing a cap or parafilm with a needle or by using a cap that is not airtight.[8] An NMR tube with its cap can also be effective for slow evaporation.[8]

• Incubation: Place the vessel in a location free from vibrations and significant temperature fluctuations.[10][15] Patience is key; it may take several days to weeks for crystals to appear.[5][9]

• Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a pipette or by decanting the solvent.

Workflow for Slow Evaporation

Caption: Workflow for the slow evaporation crystal growth technique.

Parameter Optimization for Slow Evaporation

Parameter	Key Considerations	Troubleshooting
Solvent Choice	Moderate volatility is ideal. Avoid highly volatile solvents like DCM or acetone, which evaporate too quickly.[8] Consider solvents that can form hydrogen bonds, as this can aid in crystal packing.[8]	Oil Formation: Compound may be too soluble. Try a less polar solvent or a solvent mixture.[8]
Temperature	A constant temperature is crucial. Placing the setup in a refrigerator can slow down evaporation further.[8][16]	No Crystals: Try a different solvent or a slight increase in concentration. A change in temperature (cooler) can sometimes induce crystallization.[16]
Concentration	Start with a nearly saturated solution. Too high a concentration can lead to rapid precipitation.[5]	Many Small Crystals: The solution is too concentrated or evaporating too quickly. Dilute the solution or slow down the evaporation rate.[5][16]
Vessel Cleanliness	Dust and scratches can act as nucleation sites, leading to multiple small crystals.[5]	Powdery Precipitate: Ensure the vessel is scrupulously clean. Filter the solution before setting up the crystallization.

Vapor Diffusion

Principle: This technique is particularly effective when only a small amount of the compound is available.[8] The triazole compound is dissolved in a "good" solvent (one in which it is readily soluble). This solution, in an open inner vial, is placed inside a sealed larger container that contains a "bad" or "anti-solvent" (one in which the compound is insoluble). The anti-solvent should be more volatile than the good solvent.[7] Over time, the vapor of the anti-solvent diffuses into the good solvent, gradually reducing the solubility of the compound and leading to crystallization.[7][9]

Causality: The slow diffusion of the anti-solvent vapor is the key to this method's success. It gently and progressively brings the solution to supersaturation, creating an ideal environment for the growth of large, well-ordered single crystals.[7]

Experimental Protocol: Vapor Diffusion

• Solvent Selection: Choose a pair of miscible solvents: a "good" solvent in which your triazole compound is soluble, and a more volatile "anti-solvent" in which it is insoluble.[7]

• Solution Preparation: Dissolve 5-15 mg of the purified triazole compound in a minimal amount of the good solvent in a small, open container (e.g., a 1-dram vial).

• Setup: Place this inner vial into a larger container (e.g., a 20 mL scintillation vial or a small jar).

• Anti-Solvent Addition: Add a few milliliters of the anti-solvent to the outer container, ensuring the level is below the top of the inner vial.

• Sealing: Seal the outer container tightly to create a closed system.

• Incubation: Place the setup in a stable, vibration-free environment and allow it to stand undisturbed.

• Monitoring and Harvesting: Monitor for crystal growth over several days to weeks. Once crystals of suitable size have formed, carefully open the container and harvest them.

Caption: Workflow for the liquid-liquid diffusion technique.

Hydrothermal/Solvothermal Synthesis

Principle: This method is particularly relevant for the synthesis and crystallization of coordination polymers and metal-organic frameworks (MOFs), where triazole ligands are often used to bridge metal centers. [17][18][19]The reaction and crystallization occur in a sealed vessel (an autoclave) at temperatures above the boiling point of the solvent. The increased temperature and pressure enhance the solubility of the reactants and facilitate the formation of a crystalline product upon slow cooling.

Causality: The high temperature and pressure conditions allow for the exploration of new crystalline phases that may not be accessible under ambient conditions. The slow cooling process is critical for allowing the ordered framework to assemble into large single crystals.

Experimental Protocol: Hydrothermal Synthesis

• Reactant Preparation: Place the triazole ligand, a metal salt, and the solvent (water for hydrothermal, an organic solvent for solvothermal) into a Teflon-lined stainless-steel autoclave. [19]2. Sealing: Seal the autoclave tightly.

• Heating: Place the autoclave in an oven and heat it to a specific temperature (typically 80-200 °C) for a set period (hours to days).

• Cooling: Allow the autoclave to cool down to room temperature very slowly. This is the most critical step for crystal growth.

• Harvesting: Open the autoclave, and collect the crystals by filtration. Wash them with the solvent and dry them in the air.

Chapter 3: Troubleshooting and Best Practices

• Purity is Paramount: The purer the starting material, the higher the chance of obtaining good single crystals. [10]- Patience is a Virtue: Crystallization is often a slow process. Do not disturb your experiments unnecessarily. [5][10]Frequent checks can introduce vibrations that hinder crystal growth.

• Start Small: When exploring conditions, use small amounts of material (5-15 mg) and set up multiple trials with different solvents and techniques simultaneously.

• Scratching the Surface: If nucleation is difficult, sometimes gently scratching the inside of the glass vessel with a metal spatula can create nucleation sites. [16]- Seeding: If you obtain very small crystals, they can be used as "seeds" in a fresh, slightly supersaturated solution to grow larger crystals. [5][16]

References

• Guide for crystallization. (n.d.). Retrieved from [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. Crystals, 13(11), 1593. [Link]

• Groves, J. A., et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(7), 2557-2591. [Link]

• (2012). Tips and Tricks for the Lab: Growing Crystals Part 3. ChemistryViews. [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-Rich Triazole Compounds. ResearchGate. Retrieved from [Link]

• Growing Crystals. (n.d.). MIT OpenCourseWare. Retrieved from [Link]

• Crystal Growth. (n.d.). Linac Coherent Light Source, SLAC National Accelerator Laboratory. Retrieved from [Link]

• How to Grow Crystals. (n.d.). Retrieved from [Link]

• Crystal Growing Tips. (2015). University of Florida, Department of Chemistry. Retrieved from [Link]

• Lachicotte, R. J. (n.d.). How to Grow X-Ray Quality Crystals. University of Rochester, Department of Chemistry. Retrieved from [Link]

• Parisi, E., & Centore, R. (2023). Synthesis and Crystallization of N-rich Triazole Compounds. ResearchGate. Retrieved from [Link]

• De Yoreo, J. J. (2003). Principles of Crystal Nucleation and Growth. Reviews in Mineralogy and Geochemistry, 54(1), 57–93. [Link]

• Helmenstine, A. M. (2022). Troubleshooting Problems in Crystal Growing. ThoughtCo. Retrieved from [Link]

• Park, H., et al. (2007). Synthesis and Structural Determination of Four Novel Metal−Organic Frameworks in a Zn−3-Amino-1,2,4-Triazole System. Crystal Growth & Design, 7(10), 2001–2008. [Link]

• Single-crystal growth of organic semiconductors. (n.d.). DR-NTU, Nanyang Technological University. Retrieved from [Link]

• Two Novel Triazole-Based Metal–Organic Frameworks Consolidated by a Flexible Dicarboxylate Co-ligand: Hydrothermal Synthesis, Crystal Structure, and Luminescence Properties. (2014). ResearchGate. Retrieved from [Link]

• Principles of Crystal Nucleation and Growth. (2003). ResearchGate. Retrieved from [Link]

• Helmenstine, A. M. (2013). Solutions to Common Crystal Growing Problems. Science Notes. Retrieved from [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. (n.d.). SciSpace. Retrieved from [Link]

• Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. (2022). MDPI. Retrieved from [Link]

• How to Grow Single Crystals | Organic Chemistry. (2020). YouTube. Retrieved from [Link]

• Multistep nucleation and growth mechanisms of organic crystals from amorphous solid states. (2019). PubMed Central. Retrieved from [Link]

• Crystallisation. (n.d.). The Schlenk Line Survival Guide. Retrieved from [Link]

• Crystallization Solvents.pdf. (n.d.). Retrieved from [Link]

• Vekilov, P. G. (2010). Nucleation. Crystal Growth & Design, 10(12), 5007–5019. [Link]

• Triazole-rich 3D metal–organic framework incorporated solid electrolytes for superior proton conductivity and durability in fuel cells. (n.d.). RSC Publishing. Retrieved from [Link]

• Synthesis Mechanism: Crystal Growth and Nucleation. (2010). Wiley-VCH. [Link]

• 1,2,4-Triazolyl-Carboxylate-Based MOFs Incorporating Triangular Cu(II)-Hydroxo Clusters: Topological Metamorphosis and Magnetism. (2017). ACS Publications. [Link]

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• 5. How To [chem.rochester.edu]
• 6. application.wiley-vch.de [application.wiley-vch.de]
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• 8. unifr.ch [unifr.ch]
• 9. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 10. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
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• 17. Sci-Hub. Synthesis and Structural Determination of Four Novel Metal−Organic Frameworks in a Zn−3-Amino-1,2,4-Triazole System / Crystal Growth & Design, 2007 [sci-hub.box]
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• 19. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

Welcome to the technical support center for the synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you with the scientific rationale behind the synthetic process, enabling you to optimize your reaction yields and purity.

I. Synthetic Overview & Core Principles

The synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is most commonly achieved through a two-step process involving the acylation of a substituted thiosemicarbazide followed by a base-catalyzed intramolecular cyclization. This approach offers versatility and generally good yields. The key to a successful synthesis lies in controlling the reaction conditions to favor the formation of the desired triazole ring system over potential side products, such as the isomeric 1,3,4-thiadiazole.

The overall synthetic pathway can be visualized as follows:

Caption: General two-step synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis, their probable causes, and actionable solutions.

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield of Acyl Intermediate (1-Propionyl-4-methylthiosemicarbazide)	1. Inadequate Acylating Agent: Propionic anhydride or propionyl chloride may have degraded due to moisture. 2. Low Reactivity of Carboxylic Acid: If using propionic acid with a coupling agent like PPE, the activation may be insufficient. 3. Incorrect Stoichiometry: An excess or deficit of the acylating agent can lead to side reactions or incomplete conversion.	1. Use freshly opened or distilled propionyl chloride/propionic anhydride. 2. When using propionic acid, ensure the activating agent (e.g., PPE) is fresh and the reaction is conducted under anhydrous conditions.[1][2] 3. Carefully control the stoichiometry. A slight excess (1.1 equivalents) of the acylating agent is often optimal.
Formation of a Significant Amount of 1,3,4-Thiadiazole Side Product	1. Acidic Conditions During Cyclization: Traces of acid can catalyze the formation of the thiadiazole isomer.[3] 2. High Reaction Temperature: Elevated temperatures during cyclization can sometimes favor the thermodynamically more stable thiadiazole.	1. Ensure the cyclization step is performed in a sufficiently basic medium (e.g., 2-4N NaOH).[1][2] 2. Optimize the reaction temperature for the cyclization step. Start with milder conditions (e.g., refluxing in aqueous ethanol with NaOH) before proceeding to higher temperatures.
Difficulty in Isolating the Final Product	1. Product is Highly Soluble in the Reaction Mixture: This can be an issue with alcoholic solvents. 2. Formation of an Emulsion During Workup: This can complicate extraction. 3. Product Oiling Out: The product may not crystallize readily upon cooling.	1. After basification and cyclization, carefully acidify the aqueous solution with a mineral acid (e.g., HCl) to a pH of ~5-6 to precipitate the thiol.[2] 2. If an emulsion forms during extraction, add a small amount of brine to break it. 3. If the product oils out, try scratching the inside of the flask with a glass rod to induce crystallization or add a seed crystal from a previous successful batch.
Product is Contaminated with Starting Material (4-methylthiosemicarbazide)	1. Incomplete Acylation: The first step did not go to completion. 2. Hydrolysis of the Acyl Intermediate: The intermediate may have hydrolyzed back to the starting material during workup.	1. Increase the reaction time or temperature for the acylation step. Monitor the reaction progress using TLC. 2. Work up the acylation reaction under non-hydrolytic conditions before proceeding to the cyclization step.
Product Discoloration (Yellow or Brown)	1. Aerial Oxidation: The thiol group is susceptible to oxidation, especially in basic solutions and at elevated temperatures. 2. Thermal Decomposition: Prolonged heating at high temperatures can lead to degradation.	1. Conduct the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) if possible. 2. Minimize the reaction time at high temperatures. Purify the crude product promptly. Recrystallization from a suitable solvent like ethanol can often remove colored impurities.

III. Frequently Asked Questions (FAQs)

Q1: What is the best acylating agent to use for the first step: propionyl chloride or propionic anhydride?

Both propionyl chloride and propionic anhydride are effective acylating agents. Propionyl chloride is generally more reactive but can be more difficult to handle due to its sensitivity to moisture and the generation of HCl as a byproduct. Propionic anhydride is less reactive but easier to handle. The choice often depends on the scale of the reaction and the available laboratory facilities. For small-scale synthesis, propionyl chloride often gives cleaner and faster reactions when used under anhydrous conditions.

Q2: Can I use propionic acid directly with a coupling agent like DCC or EDC?

Yes, using propionic acid with a carbodiimide coupling agent like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) is a viable alternative to using the acid chloride or anhydride. This method avoids the handling of moisture-sensitive reagents. However, the dicyclohexylurea (DCU) byproduct from DCC can be difficult to remove, while EDC is more water-soluble, simplifying purification. Another effective activating agent is polyphosphate ester (PPE), which has been shown to facilitate the acylation of thiosemicarbazides.[1][2]

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is an effective technique for monitoring both the acylation and cyclization steps. Use a suitable solvent system (e.g., ethyl acetate/hexane or dichloromethane/methanol) to achieve good separation between the starting materials, intermediate, and final product. The spots can be visualized under UV light or by staining with iodine.

Q4: What is the mechanism of the base-catalyzed cyclization?

The base (e.g., hydroxide ion) deprotonates one of the nitrogen atoms of the acylthiosemicarbazide intermediate. The resulting anion then acts as a nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent elimination of a water molecule leads to the formation of the 1,2,4-triazole ring.

Caption: Simplified mechanism of base-catalyzed cyclization.

Q5: What is the best method for purifying the final product?

Recrystallization is the most common and effective method for purifying 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. Ethanol or aqueous ethanol are often suitable solvents.[4] For stubborn impurities, column chromatography on silica gel can be employed, using a gradient of a polar solvent (e.g., ethyl acetate or methanol) in a nonpolar solvent (e.g., hexane or dichloromethane). The thiol can also be purified by dissolving it in an aqueous base, washing with an organic solvent to remove non-acidic impurities, and then re-precipitating the product by acidification.[2]

IV. Experimental Protocols

Protocol 1: Synthesis of 1-Propionyl-4-methylthiosemicarbazide (Acyl Intermediate)

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-methylthiosemicarbazide (1.0 eq) in a suitable solvent such as anhydrous tetrahydrofuran (THF) or dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add propionyl chloride (1.1 eq) dropwise to the cooled solution while stirring. If using a solvent like THF, a base such as triethylamine (1.2 eq) should be added to scavenge the HCl byproduct.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• If a precipitate (triethylamine hydrochloride) has formed, filter it off.

• Remove the solvent under reduced pressure to obtain the crude 1-propionyl-4-methylthiosemicarbazide. This intermediate can often be used in the next step without further purification.

Protocol 2: Synthesis of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol (Final Product)

• To the crude 1-propionyl-4-methylthiosemicarbazide from the previous step, add a 2N aqueous solution of sodium hydroxide.

• Heat the mixture to reflux (approximately 100-110 °C) for 4-6 hours. Monitor the reaction by TLC until the intermediate is no longer detectable.

• Cool the reaction mixture to room temperature and filter to remove any insoluble impurities.

• Transfer the filtrate to a beaker and cool in an ice bath.

• Slowly add concentrated hydrochloric acid dropwise with stirring to acidify the solution to a pH of approximately 5-6.

• A white precipitate of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol should form.

• Collect the precipitate by vacuum filtration and wash it with cold water.

• The crude product can be purified by recrystallization from ethanol or an ethanol/water mixture.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Support Center: Purification of 4H-1,2,4-triazole-3-thiol Derivatives

Welcome to the technical support center for the purification of 4H-1,2,4-triazole-3-thiol derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important class of heterocyclic compounds. Drawing from established protocols and field-proven insights, this document provides troubleshooting guides and frequently asked questions (FAQs) to ensure the successful isolation of your target compounds.

Introduction: The Purification Labyrinth of Triazole-Thiols

4H-1,2,4-triazole-3-thiol and its derivatives are privileged scaffolds in medicinal chemistry and materials science.[1][2][3] However, their purification is often a significant bottleneck in their synthesis. The inherent chemical properties of these molecules, including poor solubility, thiol-thione tautomerism, and susceptibility to oxidation, present a unique set of challenges. This guide will dissect these issues and provide practical, step-by-step solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Solubility Issues: My compound won't dissolve!

Low solubility in common organic solvents is a frequent hurdle. This can make purification by standard methods like recrystallization and column chromatography difficult.

Q: I'm struggling to find a suitable solvent for recrystallization. What should I do?

A: Finding the right solvent system is key. Here's a systematic approach:

• Start with single solvents: Test the solubility of a small amount of your crude product in a range of solvents of varying polarities.[4][5] Common choices for these polar heterocycles include ethanol, methanol, isopropanol, and water.[6]

• Employ solvent pairs: If a single solvent is not effective, a binary solvent system can be ideal.[7] The principle is to dissolve the compound in a "good" solvent at an elevated temperature and then add a "poor" solvent until the solution becomes turbid. Slow cooling should then induce crystallization.

Solvent Pair	Polarity	Typical Use Case
Ethanol/Water	High	For moderately polar compounds.
Methanol/Water	High	Similar to ethanol/water, but methanol is more polar.
DMF/Water	High	For compounds with very low solubility in alcohols.
Dichloromethane/Hexane	Medium	For less polar derivatives.
Ethyl Acetate/Hexane	Medium	A common choice for a wide range of polarities.

• Troubleshooting Recrystallization:

  • Oiling out: If your compound separates as an oil instead of crystals, it may be due to a supersaturated solution or the presence of impurities.[8] Try using a larger volume of the "good" solvent or adding a seed crystal of the pure compound.[8]

  • No crystal formation: If no crystals form upon cooling, try scratching the inside of the flask with a glass rod to create nucleation sites or placing the flask in an ice bath.[8]

dot

Caption: Troubleshooting workflow for recrystallization.

Thiol-Thione Tautomerism: Two compounds in my TLC?

4H-1,2,4-triazole-3-thiols exist in equilibrium with their 1,2,4-triazole-3(2H)-thione tautomers. This dynamic equilibrium can result in multiple spots on a TLC plate and broad or multiple peaks during chromatography, complicating purification.[9]

Q: How can I confirm if the multiple spots on my TLC are due to tautomers?

A: Spectroscopic analysis is definitive. In solution, the tautomeric equilibrium can be influenced by solvent polarity and pH.[10]

• NMR Spectroscopy:

  • ¹H NMR: The thiol (SH) proton typically appears as a broad singlet between 13-14 ppm, while the thione (NH) proton also appears in a similar downfield region.[2]

  • ¹³C NMR: The thione (C=S) carbon signal is characteristic and appears around 160-180 ppm.

• IR Spectroscopy:

  • Thiol form: Look for a weak S-H stretching band around 2550-2600 cm⁻¹.

  • Thione form: A strong C=S stretching band will be present between 1250-1020 cm⁻¹.

Q: How can I manage tautomerism during purification?

A: While you generally cannot isolate a single tautomer in solution due to the rapid equilibrium, you can shift the equilibrium to favor one form.

• pH Adjustment: In a neutral or acidic medium, the thione form tends to predominate.[9] Conversely, in an alkaline solution, the equilibrium shifts towards the thiol form as the thiolate anion is formed.[9]

• Chromatography:

  • The presence of tautomers can lead to peak broadening or splitting in HPLC.[9] Using a mobile phase with a consistent pH, for example by adding 0.1% formic acid or trifluoroacetic acid (TFA), can help to obtain sharper, more reproducible peaks by favoring one tautomeric form.[9]

  • A study on the HPLC-MS analysis of a 4-amino-5-(4-nitrophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione showed the presence of two peaks with the same mass, corresponding to the two tautomers.[9] The ratio of the tautomers could be influenced by adding a weak base to the sample.[9]

dot

Caption: Thiol-Thione Tautomeric Equilibrium.

Oxidation: My white powder turned yellow!

The thiol group is susceptible to oxidation, most commonly forming a disulfide dimer. This is often observed as a color change in the product and can be accelerated by basic conditions and exposure to air.

Q: How can I prevent the oxidation of my triazole-thiol during workup and purification?

A: Minimizing exposure to oxygen and maintaining appropriate pH are crucial.

• Inert Atmosphere: Whenever possible, perform reactions and purifications under an inert atmosphere of nitrogen or argon.[11]

• Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by freeze-pump-thaw cycles to remove dissolved oxygen.[11]

• pH Control: Thiols are more susceptible to oxidation under basic conditions due to the formation of the more nucleophilic thiolate anion.[11] It is advisable to keep the pH of aqueous solutions neutral or slightly acidic during workup.

• Antioxidants: In some cases, small amounts of antioxidants like ascorbic acid can be added to the reaction or workup to protect the thiol group.[12][13]

Q: My product has oxidized to the disulfide. Can I reverse it?

A: Yes, the disulfide bond can be reduced back to the thiol.

• Reducing Agents: Common reducing agents for this purpose include dithiothreitol (DTT) and tris(2-carboxyethyl)phosphine (TCEP). The choice of reducing agent will depend on the compatibility with your specific molecule.

Common Impurities: What is this other spot?

Besides starting materials, a common impurity in the synthesis of 4H-1,2,4-triazole-3-thiols is the isomeric 1,3,4-thiadiazole derivative.[14]

Q: How can I remove the 1,3,4-thiadiazole impurity?

A: An acid-base extraction is a highly effective method for this separation.[14]

• Principle of Separation: 4H-1,2,4-triazole-3-thiols are weakly acidic due to the thiol proton and can be deprotonated by a strong base like sodium hydroxide or potassium hydroxide to form a water-soluble salt.[14] In contrast, the isomeric 1,3,4-thiadiazoles are generally not acidic and will remain in the organic layer.[14]

dot

Caption: Workflow for purification by acid-base extraction.

Detailed Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This protocol is particularly useful for removing non-acidic impurities, such as the 1,3,4-thiadiazole isomer.[14][15][16][17][18][19]

• Dissolution: Dissolve the crude 4H-1,2,4-triazole-3-thiol derivative in a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of a 1 M aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH).

• Mixing: Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release any pressure.

• Separation: Allow the layers to separate. The aqueous layer now contains the deprotonated, water-soluble triazole-thiolate salt. The organic layer contains the non-acidic impurities.

• Wash (Optional): Drain the organic layer and wash it with a fresh portion of the basic aqueous solution to ensure complete extraction of the desired product. Combine the aqueous layers.

• Back-Wash: Wash the combined aqueous layers with a fresh portion of the organic solvent to remove any remaining non-polar impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a concentrated acid (e.g., hydrochloric acid) dropwise with stirring until the solution is acidic (pH ~2-3, check with pH paper).

• Precipitation: The pure 4H-1,2,4-triazole-3-thiol will precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum.

Protocol 2: Purification by Column Chromatography

Column chromatography can be used for compounds that are not amenable to recrystallization or acid-base extraction, or for separating closely related derivatives.[8][20]

• Stationary Phase: Silica gel is the most common stationary phase.

• Mobile Phase Selection:

  • Use thin-layer chromatography (TLC) to determine a suitable mobile phase. Aim for an Rf value of 0.2-0.4 for your target compound.

  • Common mobile phase systems include gradients of ethyl acetate in hexanes or methanol in dichloromethane.

  • For HPLC, a reversed-phase C18 column with a mobile phase of acetonitrile and water (often with 0.1% formic acid or TFA) is a good starting point.[9][21]

• Column Packing: Pack the column with a slurry of silica gel in the initial, least polar mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent and adsorb it onto a small amount of silica gel. Evaporate the solvent and load the dry powder onto the top of the column.

• Elution: Begin eluting with the mobile phase, gradually increasing the polarity if a gradient is used.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

References

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. Molecules. Available at: [Link]

• The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research. Available at: [Link]

• Synthesis, Characterization and Antioxidant Activity of Some 4-Amino-5-Phenyl-4h-1, 2, 4-Triazole-3-Thiol Derivatives. International Journal of Applied Science and Technology. Available at: [Link]

• Synthesis, characterization, and evaluation of transition metal complexes of 4-Amino-5-Phenyl-4H-1,2,4-Triazole 3-Thiol as anti-. Ginekologia i Poloznictwo. Available at: [Link]

• Synthesis and evaluation of 4-amino-5-phenyl-4H-[2][9][14]-triazole-3-thiol derivatives as antimicrobial agents. Academia.edu. Available at: [Link]

• Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. Journal of Chromatographic Science. Available at: [Link]

• The mobile phases used in column chromatography and calculated values of the retention factor. ResearchGate. Available at: [Link]

• Protection of aromatic wine thiols from oxidation by competitive reactions vs wine preservatives with ortho-quinones. ResearchGate. Available at: [Link]

• The thione-thiol tautomerism in simple thioamides. SciSpace. Available at: [Link]

• Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. National Institutes of Health. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization. University of Rochester Department of Chemistry. Available at: [Link]

• Recrystallization. Available at: [Link]

• Acid-Base Extraction. Available at: [Link]

• Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives. ResearchGate. Available at: [Link]

• Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. PubMed. Available at: [Link]

• THE THIOL/THIONO TAUTOMERISM IN THIOFORMIC ACID: A MOLECULAR ORBITAL STUDY. Available at: [Link]

• Tautomeric behavior of 1,2,4-triazole derivatives: combined spectroscopic and theoretical study. ResearchGate. Available at: [Link]

• Acid–base extraction. Wikipedia. Available at: [Link]

• How to Purify an organic compound via recrystallization or reprecipitation?. ResearchGate. Available at: [Link]

• Recrystallization-1.pdf. Available at: [Link]

• Reagents & Solvents: How to Work with Thiols. University of Rochester Department of Chemistry. Available at: [Link]

• Crystallization Solvents.pdf. Available at: [Link]

• Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. ResearchGate. Available at: [Link]

• Measuring protection of aromatic wine thiols from oxidation by competitive reactions vs wine preservatives with ortho-quinones. PubMed. Available at: [Link]

• Acid-Base Extraction Tutorial. YouTube. Available at: [Link]

• The Three-Component Synthesis of 4-Sulfonyl-1,2,3-triazoles via a Sequential Aerobic Copper-Catalyzed Sulfonylation and Dimroth Cyclization. National Institutes of Health. Available at: [Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts. Available at: [Link]

• Synthesis methods of 1,2,4-triazole-3-thiones: review. Available at: [Link]

• Chapter 6 "protection for the thiol group". ResearchGate. Available at: [Link]

• Separation of Acidic, Basic and Neutral Compounds. Magritek. Available at: [Link]

• HPLC Methods for analysis of 1,2,4-triazole. HELIX Chromatography. Available at: [Link]

• Purification: Troubleshooting Flash Column Chromatography. University of Rochester Department of Chemistry. Available at: [Link]

• Thiol Handling. Reddit. Available at: [Link]

• Novel Concept of Discrimination of 1,2,4-Triazole-3-thione and 3-Thiol Tautomers. ResearchGate. Available at: [Link]

• Recrystallization. Available at: [Link]

• Proton-Transfer Mechanism in 2-Thioxoimidazolidin-4-one: A Competition between Keto/Enol and Thione/Thiol Tautomerism Reactions. ResearchGate. Available at: [Link]

• Solvent- and catalyst-free, quantitative protection of hydroxyl, thiol, carboxylic acid, amide and heterocyclic. The Royal Society of Chemistry. Available at: [Link]

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• 2. ginekologiaipoloznictwo.com [ginekologiaipoloznictwo.com]
• 3. (PDF) Synthesis and evaluation of 4-amino-5-phenyl-4H-[1,2,4]-triazole-3-thiol derivatives as antimicrobial agents [academia.edu]
• 4. Reagents & Solvents [chem.rochester.edu]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. Synthesis of Some New 4,5-Substituted-4H-1,2,4-triazole-3-thiol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
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• 21. helixchrom.com [helixchrom.com]

Technical Support Center: Stability of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols under Acidic Conditions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4,5-disubstituted-4H-1,2,4-triazole-3-thiols. This guide provides in-depth technical information, troubleshooting advice, and practical protocols to address the challenges associated with the stability of these compounds under acidic conditions. Our goal is to empower you with the knowledge to anticipate, identify, and resolve stability issues in your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols in acidic environments.

Q1: How stable is the 4H-1,2,4-triazole-3-thiol ring system in acidic solutions?

A1: The 4H-1,2,4-triazole ring is an aromatic heterocyclic system, which confers significant stability.[1] Generally, these structures are resistant to cleavage under mild acidic conditions. Many synthetic procedures for these compounds even utilize acidification with mineral acids like HCl to precipitate the final product, indicating good short-term stability in such media. However, prolonged exposure to harsh acidic conditions, such as high concentrations of strong acids and elevated temperatures, can lead to degradation.[2]

Q2: What is the primary degradation pathway for these compounds in strong acid?

A2: Under harsh acidic conditions, the primary degradation pathway is typically acid-catalyzed hydrolysis of the triazole ring. This can lead to ring-opening and cleavage, often yielding the corresponding carboxylic acid hydrazide from which the triazole was synthesized.[2] The reaction is initiated by protonation of one or more of the nitrogen atoms in the triazole ring, which makes the ring susceptible to nucleophilic attack by water.

Q3: How do the substituents at the 4- and 5-positions affect stability?

A3: The electronic properties and steric bulk of the substituents at the N-4 and C-5 positions play a crucial role in the stability of the triazole ring.

• N-4 Substituent: The nature of the group at the N-4 position can significantly influence the basicity of the ring nitrogens and the overall electron density of the ring. Bulky substituents at this position may offer some steric protection against nucleophilic attack.

• C-5 Substituent: Electron-withdrawing groups (e.g., nitro, cyano, or haloaryl groups) at the C-5 position can decrease the electron density of the triazole ring, potentially making it more susceptible to nucleophilic attack after protonation. Conversely, electron-donating groups (e.g., alkyl, alkoxy groups) may enhance the stability of the protonated intermediate, though the overall effect can be complex.

Q4: Does the thiol/thione tautomerism influence stability in acid?

A4: Yes, the thiol-thione tautomerism is an important consideration. In 4,5-disubstituted-4H-1,2,4-triazole-3-thiols, the thione tautomer is generally the more stable form. The exocyclic sulfur atom can also be a site of interaction in acidic media, although the primary site of protonation leading to ring degradation is typically a ring nitrogen atom. The electronic interplay between the thione group and the triazole ring will influence the overall stability.

Troubleshooting Guides

This section provides practical advice for common problems encountered during experiments involving 4,5-disubstituted-4H-1,2,4-triazole-3-thiols in acidic conditions.

Problem	Potential Cause	Troubleshooting Steps
Inconsistent results in biological assays.	Degradation of the compound in acidic assay buffer.	1. Verify Stock Solution Stability: Prepare a fresh stock solution and compare its activity to the older stock. 2. Assess Stability in Assay Buffer: Incubate your compound in the assay buffer for the duration of the experiment. Analyze for degradation using a stability-indicating HPLC method. 3. pH Adjustment: If degradation is observed, consider adjusting the pH of the assay buffer to a less acidic range, if compatible with the assay.
Precipitation of the compound during acidic workup or HPLC analysis.	Protonation of the triazole ring can increase its polarity, leading to decreased solubility in less polar organic solvents. In HPLC, this can occur if the mobile phase is not sufficiently polar to keep the protonated form in solution.	1. Solvent Selection: For workups, use a more polar solvent or a solvent mixture to maintain solubility. 2. HPLC Mobile Phase Optimization: Increase the polarity of the mobile phase by increasing the proportion of the aqueous component or by using a different organic modifier. Ensure the pH of the mobile phase is compatible with your compound's solubility.
Appearance of new, unidentified peaks in HPLC or NMR after acid treatment.	Degradation of the triazole has occurred. The new peaks correspond to degradation products.	1. Characterize Degradation Products: Use LC-MS to obtain the mass of the degradation products. The expected mass of the corresponding acid hydrazide is a good starting point. 2. Forced Degradation Study: Conduct a systematic forced degradation study (see protocol below) to intentionally generate and identify the degradation products. This will help in understanding the degradation pathway and developing a stability-indicating analytical method.
Color change of the solution upon acidification.	Protonation of the triazole ring system can alter its electronic structure, leading to a change in its UV-Vis absorption profile.	This is not always indicative of degradation but should be investigated. Monitor the solution over time using HPLC to see if the color change is associated with the appearance of degradation products.

Experimental Protocols

Protocol 1: Forced Degradation Study under Acidic Conditions

This protocol outlines a general procedure for assessing the hydrolytic stability of a 4,5-disubstituted-4H-1,2,4-triazole-3-thiol.

Objective: To determine the degradation profile of the triazole compound under acidic stress and to identify major degradation products.

Materials:

• Your 4,5-disubstituted-4H-1,2,4-triazole-3-thiol

• Hydrochloric acid (HCl), 0.1 M and 1 M

• Sodium hydroxide (NaOH), for neutralization

• Methanol or acetonitrile (HPLC grade)

• Water (HPLC grade)

• HPLC system with UV or DAD detector

• LC-MS system (for identification of degradation products)

• pH meter

• Thermostatic water bath or oven

Procedure:

• Sample Preparation:

  • Prepare a stock solution of your triazole compound in methanol or acetonitrile at a concentration of 1 mg/mL.

• Stress Conditions:

  • Mild Acidic Condition: In a clean vial, add a known volume of your stock solution to 0.1 M HCl to achieve a final concentration of approximately 100 µg/mL.

  • Harsh Acidic Condition: In a separate vial, add a known volume of your stock solution to 1 M HCl to achieve the same final concentration.

  • Control: Prepare a control sample by adding the same volume of your stock solution to water.

  • Incubate all samples at 60°C.

• Time Points:

  • Withdraw aliquots from each sample at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis:

  • Immediately after withdrawal, neutralize the acidic samples with an appropriate amount of NaOH.

  • Dilute the samples with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the samples using a validated stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point. The mobile phase could be a gradient of acetonitrile and water with a suitable buffer (e.g., phosphate buffer at a pH where the compound is stable).

  • Monitor the disappearance of the parent peak and the appearance of any degradation peaks.

• Data Analysis and Interpretation:

  • Calculate the percentage of degradation at each time point.

  • If significant degradation is observed, analyze the stressed samples by LC-MS to identify the mass of the degradation products. Compare this with the expected mass of the corresponding acid hydrazide.

Protocol 2: HPLC Method for Stability Monitoring

Objective: To provide a starting point for developing an HPLC method to separate the parent triazole from its potential degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at a wavelength where the parent compound has maximum absorbance (e.g., 254 nm or a wavelength determined by UV scan).

Note: This is a generic method and must be optimized for your specific compound.

Visualizations

Proposed Mechanism of Acid-Catalyzed Hydrolysis

Caption: Proposed pathway for acid-catalyzed hydrolysis of the triazole ring.

Workflow for Investigating Compound Instability

Caption: Decision workflow for troubleshooting triazole instability.

References

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. (2022). National Institutes of Health. Retrieved from [Link]

• Stability of 1,2,4-triazoles? (2018). ResearchGate. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Bioactivity in Synthesized Triazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into diagnosing and resolving issues of low or unexpected bioactivity in novel triazole compounds. As a Senior Application Scientist, my goal is to move beyond simple checklists and explain the causal relationships behind experimental observations and troubleshooting choices. This guide is structured to function as a self-validating system, helping you to systematically identify the root cause of disappointing assay results.

Initial Triage: Where is the Problem?

When a newly synthesized triazole derivative shows poor activity, the issue typically falls into one of three categories: the compound itself, the biological assay , or the fundamental structure-activity relationship (SAR) . The following sections are designed as a logical workflow to isolate the variable that is compromising your results.

Section 1: Verifying Compound Identity, Purity, and Integrity

The most fundamental and common source of low bioactivity is an issue with the compound itself. Before questioning the biological hypothesis, it is imperative to confirm that the substance being tested is the correct molecule at a sufficient purity.

Q1: My triazole shows low or no activity. What is the very first thing I should check?

Your first step is to rigorously confirm the identity and purity of your compound batch. An inactive compound could be the wrong molecule, or a potent active compound could be present at too low a concentration in an impure sample. All compounds submitted for biological screening should be thoroughly characterized.[1][2]

Table 1: Recommended Analytical Techniques for Compound Characterization

Technique	Purpose	Key Information Provided
¹H and ¹³C NMR	Structural Confirmation & Purity	Correct proton/carbon environments, absence of starting materials or major side-products.[3][4]
LC-MS	Identity & Purity Confirmation	Correct molecular weight, purity assessment by UV/ELSD trace.[1][5]
HPLC	Quantitative Purity Assessment	Precise purity percentage (e.g., % area at a specific wavelength).[6]

| Elemental Analysis | Definitive Purity Confirmation | Confirms the elemental composition (C, H, N) matches the theoretical formula.[5] |

Q2: I performed a copper-catalyzed azide-alkyne cycloaddition (CuAAC). Are there specific impurities I should look for?

Yes. The CuAAC or "click chemistry" reaction is highly efficient but can leave behind impurities that interfere with biological assays.[7]

• Residual Copper: Copper catalysts are notoriously problematic in biological screens, often causing non-specific inhibition or cell toxicity. It is crucial to remove residual copper through methods like silica gel chromatography, treatment with a chelating resin, or precipitation.

• Unreacted Starting Materials: Ensure that the azide and alkyne starting materials have been fully removed, as they can have their own biological activities or interfere with the assay.

• Reaction Byproducts: Depending on the reaction conditions, side products can form. Thorough characterization is key to identifying these.

Q3: What level of purity is considered acceptable for biological screening?

The required purity level depends on the stage of your research. Testing an impure compound can lead to misleading results, wasting significant time and resources.

Table 2: Guideline for Compound Purity in Drug Discovery Stages

Stage	Recommended Purity (%)	Rationale
Primary/High-Throughput Screen	>90-95%	To confidently identify initial "hits" and avoid false negatives (where the active is a minor component) or false positives (where an impurity is active).
Hit-to-Lead / Lead Optimization	>98%	To establish reliable Structure-Activity Relationships (SAR) and ensure that observed activity is due to the intended molecule.

| In Vivo Studies | >99% | To ensure safety, accurate dosing, and reliable pharmacokinetic/pharmacodynamic (PK/PD) data. |

Section 2: Is the Molecular Design the Issue? Structural & Physicochemical Factors

If your compound is pure and its structure is confirmed, the lack of activity may stem from the inherent properties of the molecule itself. Triazoles are versatile scaffolds, but small structural changes can have a major impact on biological function.[7][8]

Q4: Does it matter which triazole isomer I synthesized?

Absolutely. The two constitutional isomers of triazole, 1,2,3-triazole and 1,2,4-triazole , have different electronic and hydrogen bonding properties, leading to distinct biological activities.[7][8][9] Furthermore, for 1,2,3-triazoles, the regiochemistry is critical.

• 1,4-disubstituted 1,2,3-triazoles: Typically formed with high selectivity using the copper-catalyzed azide-alkyne cycloaddition (CuAAC).[7]

• 1,5-disubstituted 1,2,3-triazoles: Often require ruthenium-catalyzed reactions (RuAAC) or can be a minor product in thermal cycloadditions.

• Mixtures: Uncatalyzed thermal cycloadditions of azides and terminal alkynes often yield a mixture of 1,4- and 1,5-regioisomers, which can be difficult to separate and may mask the activity of the more potent isomer.[7]

Caption: Isomerism in Triazole Synthesis.

Q5: My triazole has a chiral center. Could stereochemistry be the reason for low activity?

Yes. Biological targets like enzymes and receptors are chiral environments. Enantiomers of a chiral drug can have dramatically different biological activities, potencies, and even toxicities. It is common for one enantiomer to be highly active while the other is inactive.[10] If your synthesis produces a racemic mixture, you are effectively testing a sample that is at least 50% an inactive "impurity."

Actionable Advice:

• Separate the enantiomers using chiral HPLC or supercritical fluid chromatography (SFC).

• Test each pure enantiomer individually in the biological assay to determine their respective activities.

Q6: Could my compound's physicochemical properties be preventing it from working?

A compound must reach its target to be active. Poor physicochemical properties, particularly solubility and lipophilicity, are common reasons for low bioactivity.

• Solubility: Triazoles are generally polar and can improve the aqueous solubility of a molecule.[11] However, if your substituents are very large and greasy, the overall compound may still have poor solubility in the aqueous assay buffer. A compound that crashes out of solution cannot interact with the target.

• Lipophilicity (LogP): While a certain level of lipophilicity is needed to cross cell membranes, excessively lipophilic ("greasy") compounds (high LogP) can precipitate from solution, bind non-specifically to proteins, or get stuck in plasticware, reducing the effective concentration available to the target.

Section 3: Interrogating the Biological Assay

If the compound is pure, structurally correct, and has reasonable physicochemical properties, the next step is to scrutinize the biological assay itself.

Caption: Systematic Troubleshooting Workflow.

Q7: How should I properly prepare my triazole compound for testing?

Improper sample handling is a frequent source of error. Most synthetic compounds are stored as a stock solution in 100% dimethyl sulfoxide (DMSO). When this stock is diluted into an aqueous assay buffer, the compound can precipitate if its solubility limit is exceeded.

Protocol 1: Assessing Compound Solubility in Assay Buffer

• Preparation: Prepare a 2X concentrated solution of your compound in the final assay buffer by diluting from your DMSO stock. For example, if the final assay concentration is 10 µM with 0.1% DMSO, prepare a 20 µM solution in buffer containing 0.2% DMSO.

• Incubation: Incubate this solution under the same conditions as your main assay (e.g., 30 minutes at 37°C).

• Visual Inspection: Visually inspect the solution in a clear plate or tube against a dark background. Look for any signs of cloudiness, particulates, or film.

• (Optional) Spectroscopic Measurement: Measure the absorbance or light scattering of the solution at a wavelength where the compound does not absorb (e.g., 600 nm). An increase compared to a buffer-only control indicates precipitation.

Q8: Could my compound be interfering with the assay technology itself?

Yes. This is a critical control experiment. Many modern assays rely on technologies like fluorescence or luminescence. Your compound could be an "assay artifact" or a "Pan-Assay Interference Compound" (PAINS).[12]

• Autofluorescence: The compound itself might fluoresce at the same wavelength as the assay's reporter, giving a false positive or negative signal.

• Quenching: The compound might absorb the excitation or emission light, quenching the signal from the reporter fluorophore.

• Reactivity: Some functional groups can be non-specifically reactive, covalently modifying assay components like enzymes.[12]

Actionable Advice: Run a control experiment with your compound in the assay buffer with all assay components except the primary biological target (e.g., no enzyme or no cells). Any signal change in this control indicates direct interference with the assay reagents or technology.

Table 3: Common Pitfalls in Bioassay Execution

Issue	Potential Cause	Recommended Solution / Control Experiment
Compound Precipitation	Poor aqueous solubility; exceeding solubility limit upon dilution from DMSO stock.	Perform solubility assessment (Protocol 1). Test at a lower concentration.
Assay Interference	Autofluorescence, signal quenching, or non-specific reactivity of the compound.	Run target-free control experiment. If interference is confirmed, consider an alternative assay format (e.g., label-free).
Reagent Instability	Degradation of critical reagents (e.g., enzymes, ATP, peptides) over the course of the experiment.	Run assay with positive and negative controls on every plate. Monitor Z'-factor or other quality metrics.

| Incorrect Target Biology | The chosen cell line doesn't express the target; the enzyme is inactive; the biological hypothesis is incorrect. | Confirm target expression via Western Blot or qPCR. Always run a validated positive control compound. |

Section 4: FAQs and Advanced Troubleshooting

Q: I've checked everything—purity, structure, isomers, and assay controls—and my compound is still inactive. What's next?

• Re-evaluate the Hypothesis: Is the biological target correct? Is the proposed mechanism of action plausible?

• Consult a Computational Chemist: Docking studies can help determine if the molecule is predicted to bind to the target's active site and can suggest modifications to improve interaction.

• Iterate on the Structure (SAR): This negative result is a valuable data point. Use it to inform the design of the next generation of compounds. Perhaps a different substituent is needed to engage with a key residue, or the overall scaffold needs to be modified.

Q: Can I use HPLC to check for purity?

Yes, High-Performance Liquid Chromatography (HPLC) is an excellent and widely used method for determining the purity of a synthetic compound.[6]

Protocol 2: Standard Procedure for Sample Purity Assessment by HPLC

• Sample Preparation: Prepare a solution of your compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Mobile Phase: Use a standard gradient, such as 5% to 95% acetonitrile in water (often with 0.1% formic acid or TFA) over 10-15 minutes.

• Column: A C18 reverse-phase column is a standard choice for most small molecules.

• Detection: Use a UV detector set to multiple wavelengths (e.g., 214 nm for peptide bonds and 254 nm for aromatic systems) to ensure detection of all components.

• Analysis: Integrate the peaks in the resulting chromatogram. The purity is typically reported as the area of the main peak divided by the total area of all peaks. A purity of >95% is generally desired for initial biological screening.

Q: What is the difference between 1,2,3-triazole and 1,2,4-triazole?

They are constitutional isomers, meaning they have the same molecular formula (C₂H₃N₃) but differ in the arrangement of their nitrogen atoms. This seemingly small change significantly alters their electronic properties, dipole moment, and hydrogen bonding capabilities, which in turn affects how they interact with biological targets.[11] Many clinically used drugs are based on the 1,2,4-triazole scaffold, such as the antifungal fluconazole.[7]

References

• Recent Developments Towards the Synthesis of Triazole Derivatives: A Review. (2024). MDPI. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Novel Acetylcholinesterase and β-Secretase 1 Inhibitors. (n.d.). MDPI. Available at: [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). National Institutes of Health (NIH). Available at: [Link]

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. (n.d.). Chemistry Methodology. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). Frontiers. Available at: [Link]

• Triazole and Pyrazole Hybrids of Electrophilic Natural Products as Promising Anticancer Agents. (n.d.). MDPI. Available at: [Link]

• Novel 1, 2, 4-Triazoles as Antifungal Agents. (n.d.). National Center for Biotechnology Information (NCBI). Available at: [Link]

• Triazoles in Medicinal Chemistry: Physicochemical Properties, Bioisosterism, and Application. (n.d.). ACS Publications. Available at: [Link]

• Teaching Your Lab Staff to Successfully Troubleshoot. (2024). Lab Manager. Available at: [Link]

• Synthesis, characterization and photostability study of triazole derivatives. (2023). ResearchGate. Available at: [Link]

• A Simple High-Performance Liquid Chromatography Method for Simultaneous Determination of Three Triazole Antifungals in Human Plasma. (n.d.). National Institutes of Health (NIH). Available at: [Link]

• A Practical Approach to Biological Assay Validation. (n.d.). EDRA Services. Available at: [Link]

• Triazoles- A paradigm shift in drug discovery: A review on synthesis and therapeutic potential. (2025). Arabian Journal of Chemistry. Available at: [Link]

• Synthesis and Biological Activities of Novel Triazole Compounds Containing 1,3-Dioxolane Rings. (n.d.). National Center for Biotechnology Information (NCBI). Available at: [Link]

• Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. (2023). National Center for Biotechnology Information (NCBI). Available at: [Link]

• Bioactivity investigation of triazole fungicide enantiomers. (n.d.). ResearchGate. Available at: [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). National Center for Biotechnology Information (NCBI). Available at: [Link]

• NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS. (n.d.). National Chemical Laboratory. Available at: [Link]

• Design, synthesis and in vitro biological studies of novel triazoles with potent and broad-spectrum antifungal activity. (2023). Taylor & Francis Online. Available at: [Link]

• Trace-Level Determination of Triazole Fungicides Using Effervescence-Assisted Liquid–Liquid Microextraction Based on Ternary Deep Eutectic Solvent Prior to High-Performance Liquid Chromatography. (2023). ACS Omega. Available at: [Link]

• Troubleshooting with Quality Control Data in Medical Laboratories for Beginners. (2024). YouTube. Available at: [Link]

• Validation of Assays for the Bioanalysis of Novel Biomarkers. (n.d.). ResearchGate. Available at: [Link]

• Biological assay development and validation. (n.d.). SRI International. Available at: [Link]

• Synthesis, characterization and gravimetric studies of novel triazole-based compound. (2020). International Journal of Low-Carbon Technologies. Available at: [Link]

• 1H-[1][7][8]-triazole-4-carboxylic Acid Ethyl Ester Crystal Structure and 1H NMR Experimental and Theoretical Study of Conformers of 5-Methyl-1-(4'-methylphenylsulfonylamino)-1H. (n.d.). SciELO. Available at: [Link]

• Troubleshooting Tips in Chemistry (# blood test). (n.d.). Clinical Laboratory Scientist Consulting. Available at: [Link]

• Determination of lipophilicity of some new 1,2,4-triazole derivatives by RP-HPLC and RP-TLC and calculated methods. (2023). ResearchGate. Available at: [Link]

• 1H and 13C NMR Data for triazole 1. (n.d.). The Royal Society of Chemistry. Available at: [Link]

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Technical Support Center: Degradation Pathways of 1,2,4-Triazole-3-Thiols in Experimental Assays

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 1,2,4-triazole-3-thiol derivatives. This guide provides in-depth technical assistance in a user-friendly question-and-answer format to help you navigate the complexities of their degradation in experimental settings. Understanding these degradation pathways is crucial for ensuring the accuracy and reproducibility of your results, as well as for assessing the stability and shelf-life of these important compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 1,2,4-triazole-3-thiols.

Q1: What are the primary degradation pathways for 1,2,4-triazole-3-thiols that I should be aware of in my experiments?

A1: 1,2,4-Triazole-3-thiols are susceptible to three main degradation pathways:

• Oxidation: The thiol (-SH) group is readily oxidized. The initial and most common oxidation product is the corresponding disulfide dimer. Further oxidation can lead to the formation of sulfenic, sulfinic, and ultimately sulfonic acids. This process can be accelerated by the presence of oxygen, metal ions, and light.

• Hydrolysis: While the 1,2,4-triazole ring itself is generally stable to hydrolysis under neutral and even strong acidic conditions, prolonged exposure to harsh basic conditions can potentially lead to ring opening.[1] However, for most experimental conditions, hydrolysis is less of a concern than oxidation.

• Photodegradation: Exposure to ultraviolet (UV) or even ambient light can induce degradation. Photodegradation can involve both oxidation of the thiol group and potential cleavage of the heterocyclic ring, leading to a complex mixture of degradants.[2]

Q2: How does the thiol-thione tautomerism of these compounds affect their stability?

A2: 1,2,4-Triazole-3-thiols can exist in equilibrium with their tautomeric form, 1,2,4-triazole-3-thione. The thione form is generally considered to be more stable, particularly in the solid state. In solution, the equilibrium can be influenced by the solvent, pH, and temperature. The thiol form, with its reactive -SH group, is more susceptible to oxidation. Understanding the predominant tautomeric form under your experimental conditions is key to predicting and controlling degradation.

Q3: What are the best practices for storing and handling 1,2,4-triazole-3-thiol compounds to minimize degradation?

A3: To ensure the integrity of your 1,2,4-triazole-3-thiol compounds, adhere to the following storage and handling procedures:

• Storage: Store solids in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) to protect from moisture, light, and oxygen.[3] Amber vials are recommended to prevent light exposure.

• Handling: When preparing solutions, use deoxygenated solvents. If your experiment is sensitive to oxidation, consider working in a glovebox or using Schlenk line techniques to maintain an inert atmosphere.[4] Avoid contact with incompatible materials such as strong oxidizing agents.

• pH Considerations: Be mindful that at higher pH, the thiol group can deprotonate to the more nucleophilic thiolate anion, which is more readily oxidized.[4]

Section 2: Troubleshooting Guide for Experimental Assays

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: I'm observing a new, less polar peak in my HPLC analysis of a 1,2,4-triazole-3-thiol sample that has been sitting on the benchtop. What could it be?

Answer:

This is a classic sign of oxidative degradation.

• Likely Cause: The new, less polar peak is most likely the disulfide dimer of your starting material. Thiols are prone to air oxidation, especially in solution at near-neutral pH, to form disulfides. This reaction is often catalyzed by trace metal ions and light.

• Troubleshooting Steps:

  • Confirm the Structure: If you have access to LC-MS, analyze the new peak. The mass of the disulfide will be (2 x Mass of Parent Thiol) - 2.

  • Prevent Further Oxidation: Prepare fresh solutions for your experiments using deoxygenated solvents. If possible, purge the vial headspace with an inert gas like argon or nitrogen before sealing.

  • Use of Antioxidants: For certain applications where it won't interfere with your assay, you could consider adding a small amount of an antioxidant, like butylated hydroxytoluene (BHT), to your sample solutions.

  • Control Your Environment: Minimize the exposure of your samples to light by using amber vials or covering them with aluminum foil.

Problem 2: My reaction yield is consistently low when using a 1,2,4-triazole-3-thiol, and I suspect the starting material is degrading during the reaction.

Answer:

Low yields can often be attributed to the degradation of the thiol starting material under the reaction conditions.

• Potential Causes & Solutions:

  • Oxidative Degradation: If your reaction is run in the presence of air, the thiol can be oxidized to the disulfide, which is often unreactive in subsequent steps.

    • Solution: Run your reaction under an inert atmosphere (nitrogen or argon). Use solvents that have been thoroughly degassed.

  • Incompatible Reagents: If your reaction involves oxidizing agents, even mild ones, they may be preferentially reacting with the thiol group.

    • Solution: If possible, choose alternative reagents that are compatible with thiols. Alternatively, you may need to protect the thiol group prior to the reaction and deprotect it in a subsequent step.

  • High Temperature: Elevated temperatures can accelerate oxidative degradation.

    • Solution: If your reaction allows, try running it at a lower temperature for a longer period.

Problem 3: I'm seeing significant peak tailing for my 1,2,4-triazole-3-thiol in reversed-phase HPLC. How can I improve the peak shape?

Answer:

Peak tailing for thiol-containing compounds is a common issue in reversed-phase HPLC and is often due to interactions with the stationary phase.

• Primary Cause: Secondary interactions between the thiol group and residual silanol groups on the surface of the silica-based stationary phase can cause peak tailing.[5][6][7][8]

• Troubleshooting Steps:

  • Lower the Mobile Phase pH: Add a small amount of an acidic modifier like formic acid or trifluoroacetic acid (TFA) to your mobile phase to bring the pH to between 2.5 and 3.5. This will protonate the silanol groups, reducing their interaction with your analyte.[8]

  • Use a Modern, End-Capped Column: Columns with high-purity silica and effective end-capping have fewer free silanol groups and will generally provide better peak shapes for basic and polar compounds like triazole thiols.[8]

  • Check for Column Contamination: If the peak tailing develops over time, your column may be contaminated. Flush the column with a strong solvent to remove any adsorbed impurities.

  • Consider an Alternative Stationary Phase: If the above steps do not resolve the issue, you might consider a column with a different stationary phase, such as one with a polar-embedded group, which can help to shield the residual silanol groups.

Section 3: Experimental Protocols

Here are detailed, step-by-step methodologies for key experiments to study the degradation of 1,2,4-triazole-3-thiols.

Protocol 1: Forced Oxidation Study

This protocol uses hydrogen peroxide (H₂O₂) to induce oxidative degradation, allowing for the identification of potential oxidative degradants.

• Sample Preparation: Prepare a stock solution of your 1,2,4-triazole-3-thiol in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Stress Condition:

  • To 1 mL of the stock solution, add 100 µL of 3% hydrogen peroxide solution.

  • Prepare a control sample by adding 100 µL of water to 1 mL of the stock solution.

• Incubation: Incubate both the stressed sample and the control at room temperature, protected from light, for 24 hours.

• Analysis:

  • After incubation, dilute an aliquot of each sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the samples by HPLC-UV and/or HPLC-MS to identify and quantify the parent compound and any degradation products. The primary expected product is the disulfide dimer. Further oxidation products like sulfinic and sulfonic acids may also be observed, especially with longer incubation times or higher concentrations of H₂O₂.

Protocol 2: Hydrolytic Degradation Study

This protocol assesses the stability of the compound under acidic and basic conditions.

• Sample Preparation: Prepare a stock solution of your 1,2,4-triazole-3-thiol in a suitable solvent (e.g., acetonitrile) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Basic Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Neutral Hydrolysis: To 1 mL of the stock solution, add 1 mL of water.

• Incubation: Incubate all three samples at 60°C for 24 hours, protected from light.

• Neutralization and Analysis:

  • After incubation, cool the samples to room temperature.

  • Neutralize the acidic and basic samples by adding an equimolar amount of base or acid, respectively.

  • Dilute an aliquot of each sample with the mobile phase to a suitable concentration for HPLC analysis.

  • Analyze the samples by HPLC-UV and/or HPLC-MS. Compare the chromatograms of the stressed samples to the neutral control to assess the extent of degradation.

Protocol 3: Photostability Study

This protocol follows the general principles outlined in the ICH Q1B guideline to evaluate the effect of light on the compound.

• Sample Preparation:

  • Solid State: Spread a thin layer of the solid compound in a shallow, transparent container (e.g., a petri dish).

  • Solution State: Prepare a solution of the compound in a suitable solvent (e.g., water or acetonitrile) in a quartz cuvette or other transparent container.

• Control Sample: Prepare identical "dark" control samples for both the solid and solution states by wrapping the containers completely in aluminum foil.

• Light Exposure: Expose the test samples to a light source that provides both UV and visible light, as specified in the ICH Q1B guideline. A common setup is a photostability chamber equipped with a xenon lamp or a combination of cool white fluorescent and near-UV lamps. The total illumination should be not less than 1.2 million lux hours, and the integrated near-UV energy should be not less than 200 watt hours/square meter.

• Analysis:

  • At appropriate time points, withdraw samples from both the light-exposed and dark control groups.

  • For solid samples, dissolve a known amount in a suitable solvent.

  • Analyze all samples by HPLC-UV and/or HPLC-MS to determine the extent of degradation and identify any photoproducts.

Section 4: Data Presentation and Visualization

Table 1: Summary of Potential Degradation Products of a Representative 1,2,4-Triazole-3-thiol

Degradation Pathway	Potential Degradation Product	Expected Change in Retention Time (Reversed-Phase HPLC)
Oxidation	Disulfide Dimer	Increase (more non-polar)
Sulfenic Acid	Decrease (more polar)
Sulfinic Acid	Decrease (more polar)
Sulfonic Acid	Significant Decrease (much more polar)
Hydrolysis (Harsh)	Ring-Opened Products	Variable, likely more polar
Photodegradation	Mixture of Oxidative Products and Ring Cleavage Fragments	Variable

Diagrams of Degradation Pathways and Workflows

Sources

• 1. gmwgroup.harvard.edu [gmwgroup.harvard.edu]
• 2. Products of polycyclic aromatic sulfur heterocycles in oil spill photodegradation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. watson-int.com [watson-int.com]
• 4. reddit.com [reddit.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. support.waters.com [support.waters.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Refining Spectroscopic Analysis of Complex Triazole Structures

Welcome to the technical support center for the spectroscopic analysis of complex triazole structures. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the intricacies of characterizing these versatile heterocyclic compounds. Triazoles, with their propensity for tautomerism, isomerism, and complex intermolecular interactions, often present unique challenges during spectroscopic analysis. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you to obtain high-quality, unambiguous data.

Section 1: Nuclear Magnetic Resonance (NMR) Spectroscopy Troubleshooting

NMR is arguably the most powerful tool for the structural elucidation of triazoles. However, issues such as peak broadening, signal overlap, and the presence of multiple tautomeric forms can complicate spectral interpretation. This section addresses common problems and provides advanced, actionable solutions.

FAQ: NMR Analysis of Triazoles

• Q1: Why do the proton signals in my triazole spectrum appear broad?

  • A1: Peak broadening in triazole NMR spectra can stem from several factors.[1] One common cause is the intermediate rate of exchange between different tautomers or conformers on the NMR timescale.[2] Additionally, intermolecular hydrogen bonding and the quadrupolar nature of nitrogen atoms can contribute to line broadening. To address this, consider acquiring spectra at different temperatures. Lowering the temperature can slow down the exchange processes, potentially resolving broad signals into distinct peaks for each species. Conversely, increasing the temperature might coalesce the signals into a sharp, averaged peak if the exchange becomes rapid.

• Q2: How can I distinguish between 1,4- and 1,5-disubstituted 1,2,3-triazole isomers using NMR?

  • A2: Distinguishing between these regioisomers is a classic challenge. Two-dimensional NMR techniques are indispensable here. A Heteronuclear Multiple Bond Correlation (HMBC) experiment is particularly revealing. For a 1,4-disubstituted triazole, you will observe a 3-bond correlation (³JCH) between the triazole proton (H-5) and the carbon of the substituent at the 1-position. In the 1,5-disubstituted isomer, this correlation will be absent. Instead, you would see correlations from the substituent protons to the triazole ring carbons.[3]

• Q3: My signal-to-noise ratio is poor. What are the first things to check?

  • A3: A poor signal-to-noise (S/N) ratio can be due to low sample concentration, insufficient number of scans, or improper instrument setup.[4][5] Ensure your sample is sufficiently concentrated; if solubility is an issue, consider using a microcoil probe for mass-limited samples.[6] Increasing the number of scans is a straightforward way to improve S/N, as the ratio improves with the square root of the number of scans.[5][7] Also, verify that the instrument is properly tuned and shimmed for your specific sample and solvent.

Troubleshooting Guide: Resolving Overlapping Signals in Complex Triazole Spectra

Problem: You have a complex triazole derivative with multiple aromatic or aliphatic substituents, leading to severe signal overlap in the 1D ¹H NMR spectrum, making unambiguous assignment impossible.

Causality: High molecular complexity and the presence of similar chemical environments for different protons are the primary causes of signal overlap.

Step-by-Step Protocol:

• Optimize 1D Acquisition Parameters:

  • Rationale: Before moving to 2D experiments, ensure your 1D spectrum is of the highest possible quality.

  • Procedure:

    • Increase the digital resolution by extending the acquisition time (at the expense of a longer experiment).

    • Apply a gentle window function (e.g., Gaussian or Lorentzian-to-Gaussian) to enhance resolution, but be mindful of potential signal distortion.

• Perform a 2D COSY (Correlation Spectroscopy) Experiment:

  • Rationale: COSY reveals proton-proton coupling networks, allowing you to trace out spin systems within your molecule.

  • Procedure:

    • Acquire a standard gradient-selected COSY (gCOSY) spectrum.

    • Identify cross-peaks, which indicate coupled protons. This will help you to group signals belonging to the same substituent.

• Utilize 2D TOCSY (Total Correlation Spectroscopy) for Extended Spin Systems:

  • Rationale: For long aliphatic chains or interconnected aromatic systems where protons are coupled sequentially, TOCSY can reveal the entire spin system from a single cross-peak.[8]

  • Procedure:

    • Run a 2D TOCSY experiment with a mixing time appropriate for your system (typically 60-120 ms).

    • A cross-peak between two protons in a TOCSY spectrum indicates that they are part of the same coupling network, even if they are not directly coupled.[8]

• Employ 2D Heteronuclear Correlation (HSQC/HMQC and HMBC):

  • Rationale: These experiments correlate protons with their directly attached (HSQC/HMQC) or long-range coupled (HMBC) carbons, providing powerful connectivity information.

  • Procedure:

    • Acquire a ¹H-¹³C HSQC or HMQC spectrum to assign protons to their corresponding carbons.

    • Run a ¹H-¹³C HMBC experiment. This is crucial for connecting different spin systems through quaternary carbons and heteroatoms, ultimately revealing the complete molecular structure.[9][10]

Data Presentation: Differentiating Triazole Isomers with NMR

NMR Technique	1,4-Disubstituted 1,2,3-Triazole	1,5-Disubstituted 1,2,3-Triazole
¹H NMR	Single triazole proton (H-5)	Single triazole proton (H-4)
¹³C NMR	Two triazole carbon signals	Two triazole carbon signals
HMBC	Correlation between H-5 and C of N1-substituent	No correlation between H-4 and C of N1-substituent

Visualization: Workflow for Resolving Overlapping NMR Signals

Sources

• 1. youtube.com [youtube.com]
• 2. Stereochemical and Computational NMR Survey of 1,2,3-Triazoles: in Search of the Original Tauto-Conformers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. University of Ottawa NMR Facility Blog: Poor Signal-to-Noise Ratio in Your Spectrum? [u-of-o-nmr-facility.blogspot.com]
• 5. reddit.com [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. sites.esa.ipb.pt [sites.esa.ipb.pt]
• 9. Synthesis and NMR characterization of 1H-1,2,3-triazole derivatives - American Chemical Society [acs.digitellinc.com]
• 10. Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Synthesis of Substituted 1,2,4-Triazole-3-thiols: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

The 1,2,4-triazole nucleus, particularly when functionalized as a 3-thiol (or its tautomeric 3-thione form), represents a "privileged scaffold" in medicinal chemistry. Its derivatives are integral to a wide range of therapeutic agents, demonstrating significant biological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties.[1][2] The unique structural features of this heterocycle allow for diverse molecular interactions with biological targets, making it a focal point in drug discovery programs.[3]

This guide provides an in-depth, objective comparison of the two predominant synthetic methodologies for accessing substituted 1,2,4-triazole-3-thiols. Moving beyond a simple recitation of steps, we will dissect the underlying chemical principles, explore the rationale behind experimental choices, and provide validated protocols to empower researchers in their synthetic endeavors.

Methodology 1: The Classical Pathway via Acyl Hydrazides and Isothiocyanates

This is arguably the most frequently employed route for synthesizing 4,5-disubstituted 1,2,4-triazole-3-thiols, owing to its reliability and procedural simplicity for a given set of starting materials.[3][4] The synthesis is a two-step, one-pot process that hinges on the nucleophilicity of the hydrazide and the electrophilicity of the isothiocyanate.

Mechanistic & Strategic Rationale

The reaction proceeds through two distinct, sequential transformations:

• Acylthiosemicarbazide Formation: The terminal nitrogen of the acyl hydrazide acts as a potent nucleophile, attacking the electrophilic carbon of the isothiocyanate. This addition reaction forms a 1,4-disubstituted thiosemicarbazide intermediate. This step is typically fast and proceeds under mild conditions.

• Base-Catalyzed Cyclodehydration: The crucial ring-closing step is induced by a base (commonly NaOH or KOH). The base deprotonates one of the amide/thioamide nitrogens, creating an anion that subsequently attacks the carbonyl carbon. This intramolecular cyclization, followed by the elimination of a water molecule, forges the stable 1,2,4-triazole ring.[5]

The choice of base is critical; a strong base is required to facilitate the deprotonation and drive the dehydration, which is the rate-determining step of the cyclization.

Caption: Workflow for the classical synthesis of 1,2,4-triazole-3-thiols.

Experimental Protocol: Synthesis of 4-Aryl-5-substituted-4H-1,2,4-triazole-3-thiol

This protocol is a representative, self-validating system for this synthetic route.

• Step A: Acylthiosemicarbazide Synthesis

  • In a 100 mL round-bottom flask, dissolve the desired substituted acid hydrazide (10 mmol) in absolute ethanol (30 mL).

  • To this solution, add the corresponding aryl isothiocyanate (10 mmol).

  • Reflux the reaction mixture for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature. The intermediate acylthiosemicarbazide often precipitates. Collect the solid by filtration, wash with cold ethanol, and dry. In many cases, this intermediate can be used in the next step without further purification.

• Step B: Cyclization to 1,2,4-Triazole-3-thiol

  • Suspend the acylthiosemicarbazide (8 mmol) from Step A in an aqueous solution of sodium hydroxide (4N, 40 mL).

  • Reflux the mixture for 6-8 hours until the evolution of hydrogen sulfide (if any) ceases and a clear solution is obtained.

  • Cool the reaction mixture in an ice bath.

  • Carefully acidify the cold solution to a pH of ~5-6 using concentrated hydrochloric acid (HCl).

  • The substituted 1,2,4-triazole-3-thiol will precipitate out of the solution.

  • Collect the solid product by vacuum filtration, wash thoroughly with cold water to remove inorganic salts, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to afford the pure product.

Methodology 2: The Direct Acylation Pathway via Thiosemicarbazides and Carboxylic Acids

This approach offers a more direct route by starting with thiosemicarbazides and carboxylic acids, which are often more readily available or synthetically accessible than their acyl hydrazide counterparts. The core challenge of this method is the activation of the carboxylic acid to facilitate acylation of the thiosemicarbazide.

Mechanistic & Strategic Rationale: The Polyphosphate Ester (PPE) Advancement

While classical methods for activating carboxylic acids (e.g., conversion to acid chlorides) are effective, they add steps and may not be compatible with sensitive functional groups. A more elegant and modern approach utilizes Polyphosphate Ester (PPE) as both a solvent and a powerful dehydrating/activating agent.[3][6]

The reaction proceeds in two stages:

• Acylation: The carboxylic acid reacts with thiosemicarbazide in the presence of PPE. The PPE activates the carboxyl group, making it susceptible to nucleophilic attack by the thiosemicarbazide, forming the same acylthiosemicarbazide intermediate as in Method 1.

• Cyclodehydration: The intermediate is then cyclized under basic conditions.

A critical consideration in this pathway is the potential for a competing reaction: cyclodehydration can also lead to the formation of a 5-substituted-2-amino-1,3,4-thiadiazole.[3] The reaction conditions must be carefully controlled to favor the desired 1,2,4-triazole product. The use of a hydrothermal reactor for the acylation step has been shown to be highly effective. The elevated temperature and pressure can accelerate the reaction and, crucially, promote the precipitation of the desired acylthiosemicarbazide intermediate, effectively removing it from the reaction medium and preventing its subsequent rearrangement to the thiadiazole byproduct.[3]

Caption: PPE-mediated synthesis showing the main and competing pathways.

Experimental Protocol: PPE-Mediated Synthesis of 5-Substituted-4H-1,2,4-triazole-3-thiol

This protocol is adapted from a validated, peer-reviewed procedure and represents a significant advancement in the field.[3]

• Step A: Acylation in a Hydrothermal Reactor

  • In a 10 mL PTFE-lined hydrothermal reaction vessel, thoroughly mix the carboxylic acid (8.2 mmol) and thiosemicarbazide (8.2 mmol) with a spatula.

  • Add dry chloroform (4 mL) and a magnetic stir bar.

  • While stirring, add Polyphosphate Ester (PPE, 1.5 g) to the mixture.

  • Seal the vessel and maintain the jacket temperature at 90°C for 11 hours with continuous stirring.

  • After cooling to room temperature, a precipitate of the intermediate acylthiosemicarbazide will have formed.

• Step B: Isolation and Alkaline Cyclization

  • Filter the precipitate from the reaction vessel and wash it with fresh chloroform.

  • Suspend the crude intermediate in water (15 mL).

  • Adjust the pH to 9-10 by adding a 2 M KOH solution.

  • Heat the resulting mixture at 90°C for 9 hours, maintaining the alkaline pH by periodically adding more 2 M KOH solution.

  • Cool the solution, treat with activated charcoal (~80 mg) to remove colored impurities, and filter.

  • Acidify the clear filtrate with 0.5 M HCl to a pH of ~2.

  • Collect the resulting precipitate by filtration, wash with a 90:10 water/methanol mixture, and dry to yield the pure 5-substituted-4H-1,2,4-triazole-3-thiol.

Comparative Analysis

The choice between these two primary methods depends on several factors, including the availability of starting materials, desired substitution pattern, and tolerance for process optimization.

Parameter	Method 1: Hydrazide + Isothiocyanate	Method 2: Thiosemicarbazide + Carboxylic Acid (PPE)	Supporting Data/Rationale
Starting Materials	Acyl Hydrazides, Isothiocyanates	Thiosemicarbazides, Carboxylic Acids	Carboxylic acids are generally more diverse and commercially available than specific acyl hydrazides.[3]
Key Reagents	Strong Base (NaOH, KOH)	Polyphosphate Ester (PPE), Strong Base (KOH)	PPE acts as a powerful activator but requires anhydrous conditions for optimal performance.
Reaction Conditions	Reflux in ethanol, then aqueous base (typically atmospheric pressure)	High temperature/pressure (90°C, hydrothermal reactor) for acylation, then reflux in base.	The hydrothermal step in Method 2 is key to accelerating the reaction and controlling selectivity.[3]
Yields	Generally good to excellent, but highly substrate-dependent.	Moderate to good (Reported yields range from 35-70% over two steps).[3]	Yields in Method 2 are calculated over two steps without intermediate purification, which can be advantageous.
Substrate Scope	Excellent for 4,5-disubstituted triazoles. Limited by the commercial availability of substituted hydrazides and isothiocyanates.	Broader access to 5-substituted triazoles due to the wide availability of carboxylic acids. Less common for 4-substituted analogs unless a substituted thiosemicarbazide is used.	Method 2 is particularly advantageous when the required acyl hydrazide is difficult to synthesize or unstable.[3]
Key Advantages	- Widely established and documented.- Often high-yielding.- Simple equipment requirements.	- Direct use of readily available carboxylic acids.- Bypasses potentially difficult hydrazide synthesis.- Hydrothermal conditions can improve reaction rate and selectivity.[3]	The directness of Method 2 is a significant strategic advantage in library synthesis.
Key Disadvantages	- Relies on the availability of two specific starting material classes.- Isothiocyanates can be toxic and require careful handling.	- Potential for 1,3,4-thiadiazole side-product formation.- Requires optimization of solvent and temperature for each substrate to maximize yield.[3]- Requires specialized equipment (hydrothermal reactor).	The formation of the thiadiazole isomer is the primary challenge to overcome in Method 2.

Conclusion and Expert Recommendations

Both methodologies are powerful tools for the synthesis of medicinally relevant 1,2,4-triazole-3-thiols. The optimal choice is dictated by the specific synthetic target and available resources.

• Choose Methodology 1 (Classical Pathway) when the required acyl hydrazide and isothiocyanate are readily available and the target is a 4,5-disubstituted 1,2,4-triazole-3-thiol. Its procedural simplicity and extensive literature precedent make it a reliable first choice in these cases.

• Choose Methodology 2 (Direct Acylation) when starting from a diverse range of carboxylic acids is desired, or when the corresponding acyl hydrazide is synthetically challenging to obtain. The PPE method, despite requiring more specialized equipment and potential optimization, offers greater flexibility for synthesizing novel 5-substituted analogs and represents a more modern, direct approach.[3]

Ultimately, a thorough understanding of the mechanistic nuances of each pathway is paramount. By recognizing the potential for side reactions and understanding how to manipulate experimental conditions to favor the desired outcome, researchers can confidently and efficiently synthesize novel 1,2,4-triazole-3-thiol derivatives for advancing drug discovery and development.

References

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). ScienceRise: Pharmaceutical Science, (5 (49)).

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2022). Molecules, 27(23), 8506.

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (2022). Frontiers in Chemistry, 10, 1071189.

• Synthesis methods of 1,2,4-triazole-3-thiones: review. (2024). ScienceRise: Pharmaceutical Science.

• A Review on Synthesis and Biological Activity of 1,2,4-triazole Derivatives. (2023). International Journal of Pharmaceutical Sciences Review and Research, 79(1), 84-91.

• Chemistry of 1,2,4-Triazoles in Current Science. (2022). Chemistry of 1,2,4-Triazoles in Current Science.

• Synthesis of ١,٢,٤-triazole-٣-thiol derivative. (2015). Minia Journal of Medical Research.

• ChemInform Abstract: Synthesis of 1,2,4-Triazole-3-thiols and Their S-Substituted Derivatives. (2010). Russian Journal of Organic Chemistry, 46(4), 560-564.

• A review on methods of synthesis of 1,2,4-triazole derivatives. (2018). International Research Journal of Pharmacy, 9(7).

• (PDF) Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2022). ResearchGate.

• Development of a New and Efficient Synthesis Method of 1,2,4-Triazole-5-Thione Derivatives. (2013). Marmara Pharmaceutical Journal.

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• 4. researchgate.net [researchgate.net]
• 5. dergipark.org.tr [dergipark.org.tr]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol and Established Antifungal Agents

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel antifungal therapies, the exploration of new chemical entities is paramount. Among the promising candidates, derivatives of the 1,2,4-triazole-3-thiol scaffold have garnered significant attention for their broad-spectrum biological activities.[1][2][3] This guide provides a comprehensive comparison of a representative member of this class, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, with established antifungal agents from three major classes: the triazoles (Fluconazole), the polyenes (Amphotericin B), and the echinocandins (Caspofungin).

While direct, peer-reviewed experimental data on the antifungal activity of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is not extensively available in the public domain, this guide will extrapolate its potential based on the well-documented performance of structurally related 1,2,4-triazole-3-thiol derivatives. The primary objective is to provide a scientifically grounded framework for researchers to evaluate the potential of this compound and to design robust experimental protocols for its investigation.

Introduction to the Antifungal Agents

1.1. The Investigational Compound: 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

The 1,2,4-triazole ring is a core structural motif in many successful antifungal drugs.[1][4] The presence of a thiol group at the 3-position and varied substituents at other positions of the triazole ring has been shown to modulate the antifungal and other biological activities of these compounds.[2][5] The specific compound, 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, belongs to this promising class of heterocyclic compounds. While its synthesis has been described, comprehensive data on its antifungal spectrum and potency are yet to be widely published.[6][7]

1.2. The Comparators: Established Antifungal Agents

• Fluconazole: A first-generation triazole, fluconazole is a widely used antifungal medication for a variety of fungal infections, including candidiasis.[8] Its mechanism of action involves the inhibition of a key enzyme in the fungal cell membrane biosynthesis pathway.[9]

• Amphotericin B: A polyene macrolide, Amphotericin B is a potent, broad-spectrum antifungal agent that has been a mainstay in the treatment of serious systemic fungal infections for decades.[10] Its mechanism involves direct interaction with the fungal cell membrane, leading to cell death.[11]

• Caspofungin: Representing the echinocandin class, caspofungin offers a distinct mechanism of action by targeting the fungal cell wall, a structure absent in human cells.[12] This confers a high degree of selectivity and a favorable safety profile.[13]

Mechanisms of Action: A Tale of Different Targets

The efficacy of an antifungal agent is intrinsically linked to its molecular mechanism of action. The three comparator drugs and the investigational compound's class target different essential components of the fungal cell, providing a basis for understanding their potential spectrum of activity and resistance profiles.

2.1. Triazoles: Inhibitors of Ergosterol Biosynthesis

Triazole antifungals, including fluconazole and presumably 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, act by inhibiting the fungal cytochrome P450 enzyme, lanosterol 14α-demethylase.[9] This enzyme is a critical component of the ergosterol biosynthesis pathway. Ergosterol is the primary sterol in the fungal cell membrane, analogous to cholesterol in mammalian cells. Its depletion and the simultaneous accumulation of toxic sterol precursors disrupt the membrane's integrity and function, ultimately leading to the inhibition of fungal growth.[9]

Mechanism of Action of Triazole Antifungals

2.2. Polyenes: Direct Membrane Disruption

Amphotericin B's mechanism is fundamentally different. It binds directly to ergosterol in the fungal cell membrane, forming pores or channels.[11] This interaction leads to a rapid increase in membrane permeability, allowing the leakage of essential intracellular ions and molecules, which ultimately results in fungal cell death.[11]

Mechanism of Action of Amphotericin B

2.3. Echinocandins: Cell Wall Synthesis Inhibition

Caspofungin targets the fungal cell wall by non-competitively inhibiting the enzyme β-(1,3)-D-glucan synthase.[12][13] This enzyme is responsible for the synthesis of β-(1,3)-D-glucan, an essential polysaccharide component of the fungal cell wall that provides structural integrity.[13] Inhibition of this enzyme leads to a weakened cell wall, making the fungus susceptible to osmotic stress and lysis.[13]

Mechanism of Action of Caspofungin

Comparative Antifungal Activity: A Data-Driven Perspective

The following table summarizes the typical MIC ranges for the established antifungal agents against two common fungal pathogens, Candida albicans and Aspergillus niger. These values serve as a benchmark for the future evaluation of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Antifungal Agent	Fungal Species	Typical MIC Range (µg/mL)	Reference(s)
Fluconazole	Candida albicans	0.25 - 4
Aspergillus niger	Generally high resistance
Amphotericin B	Candida albicans	0.03 - 1
Aspergillus niger	0.5 - 2	[2]
Caspofungin	Candida albicans	0.015 - 0.25
Aspergillus niger	0.06 - 4
1,2,4-Triazole-3-thiol Derivatives	Candida albicans	0.0156 - >100	[1]
Aspergillus niger	Varied, some with good activity	[2]

Note: MIC values can vary significantly depending on the specific strain, testing methodology, and laboratory conditions. The provided ranges are for general comparative purposes.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

To rigorously assess the antifungal potential of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a standardized antifungal susceptibility test is essential. The broth microdilution method, as outlined by the Clinical and Laboratory Standards Institute (CLSI), is a widely accepted and reproducible technique.

4.1. Principle

The broth microdilution method involves challenging a standardized inoculum of a fungal isolate with serial twofold dilutions of the antifungal agent in a liquid growth medium. The MIC is defined as the lowest concentration of the drug that prevents the visible growth of the microorganism after a specified incubation period.

4.2. Materials

• 96-well microtiter plates

• RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

• Standardized fungal inoculum (e.g., 0.5 McFarland standard)

• 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol stock solution

• Positive control (fungal inoculum without drug)

• Negative control (medium only)

• Incubator (35°C)

• Spectrophotometer or microplate reader (optional, for quantitative reading)

4.3. Step-by-Step Methodology

• Preparation of Antifungal Dilutions:

  • Prepare a stock solution of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol in a suitable solvent (e.g., DMSO).

  • Perform serial twofold dilutions of the stock solution in RPMI-1640 medium in the wells of the microtiter plate to achieve the desired final concentration range.

• Inoculum Preparation:

  • Culture the fungal isolate on an appropriate agar medium (e.g., Sabouraud Dextrose Agar) to obtain fresh, actively growing colonies.

  • Suspend a few colonies in sterile saline to achieve a turbidity equivalent to a 0.5 McFarland standard. This corresponds to an approximate cell density of 1-5 x 10^6 CFU/mL for yeast.

  • Dilute the standardized inoculum in RPMI-1640 medium to achieve a final concentration of 0.5-2.5 x 10^3 CFU/mL in the microtiter plate wells.

• Inoculation:

  • Add the diluted fungal inoculum to each well containing the antifungal dilutions, as well as to the positive control well.

  • The negative control well should only contain the medium.

• Incubation:

  • Incubate the microtiter plates at 35°C for 24-48 hours, depending on the fungal species.

• Reading the Results:

  • Visually inspect the plates for fungal growth (turbidity or a button at the bottom of the well).

  • The MIC is the lowest concentration of the antifungal agent that shows no visible growth.

  • Alternatively, a spectrophotometer can be used to measure the optical density at a specific wavelength to quantify growth inhibition.

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A Comparative Guide to the Structure-Activity Relationship of 4,5-Disubstituted-4H-1,2,4-triazole-3-thiols

Introduction: The 1,2,4-Triazole-3-thiol Scaffold - A Privileged Structure in Medicinal Chemistry

The 1,2,4-triazole nucleus is a five-membered heterocyclic ring containing three nitrogen atoms. This scaffold is considered a "privileged" structure in medicinal chemistry due to its unique physicochemical properties, including its ability to engage in hydrogen bonding and its metabolic stability.[1][2] The 4,5-disubstituted-4H-1,2,4-triazole-3-thiol moiety, in particular, has garnered significant attention from researchers worldwide. This is evidenced by the diverse range of biological activities exhibited by its derivatives, including antimicrobial, anticancer, anticonvulsant, and antioxidant effects.[3][4]

This guide provides an in-depth comparison of the structure-activity relationships (SAR) of 4,5-disubstituted-4H-1,2,4-triazole-3-thiols across various therapeutic areas. We will explore how specific substitutions at the 4- and 5-positions of the triazole ring influence biological activity, supported by experimental data from peer-reviewed literature. Furthermore, we will provide detailed protocols for the key biological assays used to evaluate these compounds, offering insights into the rationale behind these experimental choices.

Antimicrobial Activity: A Tale of Two Substituents

The quest for novel antimicrobial agents is a perpetual challenge in the face of rising drug resistance. The 4,5-disubstituted-4H-1,2,4-triazole-3-thiol scaffold has emerged as a promising platform for the development of new antibacterial and antifungal drugs.[5][6] The antimicrobial potency of these compounds is critically dependent on the nature of the substituents at the N-4 and C-5 positions of the triazole ring.

Structure-Activity Relationship Insights

Our analysis of the available literature reveals several key trends in the antimicrobial SAR of this scaffold:

• Influence of the C-5 Substituent: The group at the 5-position often plays a crucial role in determining the spectrum of activity. Aromatic and heteroaromatic rings are common substituents. The presence of electron-withdrawing groups, such as halogens (e.g., chlorine, bromine) or a nitro group on a phenyl ring at the C-5 position, has been shown to enhance antibacterial activity against Gram-positive bacteria.[5]

• Role of the N-4 Substituent: The substituent at the 4-position significantly modulates the antimicrobial activity. Small alkyl groups or an amino group at this position have been found to be essential for potent bioactivity.[7] Conversely, replacing a small alkyl group with a bulky aryl group at the N-4 position can lead to a complete loss of activity.[7]

• Synergistic Effects: The combination of specific substituents at both positions can lead to compounds with broad-spectrum activity. For instance, a 4-amino group in conjunction with a substituted phenyl ring at the C-5 position often results in promising antimicrobial agents.[8]

Comparative Antimicrobial Activity Data

The following table summarizes the minimum inhibitory concentration (MIC) values of representative 4,5-disubstituted-4H-1,2,4-triazole-3-thiols against various microbial strains.

Compound ID	5-Substituent	4-Substituent	Test Organism	MIC (µg/mL)	Reference
A1	4-Chlorophenyl	Phenyl	S. aureus	3.125	[2]
A2	4-Chlorophenyl	4-Bromophenyl	B. subtilis	31.25	[5]
A3	3-Bromophenyl	Amino	E. coli	6.25	[5]
A4	4-Nitrophenyl	Amino	P. aeruginosa	12.5	[5]
A5	Phenyl	Benzylideneamino	M. gypseum	<6.25	[6]

Experimental Protocol: Broth Microdilution Method for MIC Determination

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.[9][10][11][12] This method provides a quantitative measure of the antimicrobial activity, allowing for direct comparison between different compounds.

Principle: A serial two-fold dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the target microorganism. The plates are incubated under appropriate conditions, and the lowest concentration of the compound that completely inhibits visible growth of the microorganism is recorded as the MIC.

Step-by-Step Protocol:

• Preparation of Test Compound Stock Solution: Dissolve the synthesized triazole derivative in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Preparation of Microtiter Plates: Add 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to all wells of a 96-well plate.

• Serial Dilution: Add 100 µL of the stock solution to the first well of a row and mix thoroughly. Transfer 100 µL from the first well to the second well and repeat this serial dilution process across the row to obtain a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland standard. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Inoculation: Add 100 µL of the diluted inoculum to each well of the microtiter plate.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only) on each plate.

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and 24-48 hours for fungi.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.

Causality and Self-Validation: The inclusion of positive and negative controls is crucial for validating the assay. The positive control ensures that the microorganisms are viable and capable of growth in the test medium, while the negative control confirms the sterility of the medium. This self-validating system ensures the reliability of the obtained MIC values.

Caption: Workflow for MTT Cell Viability Assay.

Anticonvulsant Activity: Modulating Neuronal Excitability

Epilepsy is a neurological disorder characterized by recurrent seizures. The development of new anticonvulsant drugs with improved efficacy and fewer side effects remains an important area of research. [7][13]Derivatives of 4,5-disubstituted-4H-1,2,4-triazole-3-thiol have shown promise as potential anticonvulsant agents. [14]

Structure-Activity Relationship Insights

The anticonvulsant activity of this class of compounds is highly dependent on the nature of the substituents at the 4- and 5-positions:

• Key Pharmacophoric Features: A common pharmacophore for anticonvulsant activity in this series includes an aryl group at the 5-position and a small alkyl or amino group at the 4-position. [7]* Influence of Aryl Substituents: The presence of a halogen atom (e.g., chlorine) on the phenyl ring at the 5-position has been shown to be favorable for activity. [7]* Impact of the 4-Substituent: An amino group at the 4-position is often associated with good anticonvulsant properties.

Comparative Anticonvulsant Activity Data

The following table summarizes the median effective dose (ED50) of representative 4,5-disubstituted-4H-1,2,4-triazole-3-thiols in preclinical models of epilepsy.

Compound ID	5-Substituent	4-Substituent	Animal Model	ED50 (mg/kg)	Reference
C1	3-Chlorophenyl	Butyl	MES	38.5	[7]
C2	Phenyl	Amino	MES	>100	[14]
C3	4-Chlorophenyl	Amino	MES	75.8 (% protection)	[14]
C4	Pyridin-4-yl	Phenyl	scPTZ	>300	[7]
C5	Phenyl	Amino	scPTZ	100	[7]

Experimental Protocols: Maximal Electroshock (MES) and Subcutaneous Pentylenetetrazol (scPTZ) Tests

The MES and scPTZ tests are two of the most widely used preclinical screening models for identifying compounds with potential anticonvulsant activity. [15][16][17] Maximal Electroshock (MES) Test

Principle: This test induces a generalized tonic-clonic seizure by electrical stimulation of the brain. It is a model for generalized seizures and is predictive of efficacy against this seizure type in humans.

Step-by-Step Protocol:

• Animal Preparation: Use adult male mice or rats.

• Compound Administration: Administer the test compound intraperitoneally (i.p.) or orally (p.o.) at various doses.

• Electrical Stimulation: At the time of predicted peak effect of the compound, deliver a short electrical stimulus (e.g., 50 mA for 0.2 s in mice) through corneal electrodes.

• Observation: Observe the animal for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Data Analysis: A compound is considered to have provided protection if it abolishes the tonic hindlimb extension. The ED50 (the dose that protects 50% of the animals) is then calculated.

Subcutaneous Pentylenetetrazol (scPTZ) Test

Principle: This test induces clonic seizures by the administration of a chemical convulsant, pentylenetetrazol (PTZ), which is a GABA-A receptor antagonist. [18][19][20][21]This model is predictive of efficacy against absence seizures in humans.

Step-by-Step Protocol:

• Animal Preparation: Use adult male mice or rats.

• Compound Administration: Administer the test compound (i.p. or p.o.) at various doses.

• PTZ Administration: At the time of predicted peak effect of the compound, administer a subcutaneous injection of PTZ at a dose that induces clonic seizures in control animals (e.g., 85 mg/kg in mice).

• Observation: Observe the animals for a set period (e.g., 30 minutes) for the onset of clonic seizures (characterized by clonus of the forelimbs and/or hindlimbs lasting for at least 5 seconds).

• Data Analysis: A compound is considered protective if it prevents the onset of clonic seizures. The ED50 is calculated as the dose that protects 50% of the animals from seizures.

Causality and Self-Validation: In both tests, a vehicle-treated control group is essential to establish the baseline seizure response. A positive control group treated with a known anticonvulsant drug (e.g., phenytoin for MES, ethosuximide for scPTZ) is also included to validate the experimental setup and ensure the sensitivity of the models.

Workflow for Anticonvulsant Screening

Caption: Workflow for MES and scPTZ Anticonvulsant Assays.

Conclusion

The 4,5-disubstituted-4H-1,2,4-triazole-3-thiol scaffold represents a versatile and promising platform for the discovery of new therapeutic agents. The biological activity of these compounds can be finely tuned by judicious selection of substituents at the 4- and 5-positions of the triazole ring. This guide has provided a comparative overview of the structure-activity relationships for the antimicrobial, anticancer, and anticonvulsant activities of this scaffold, supported by experimental data and detailed protocols. The insights and methodologies presented herein are intended to aid researchers, scientists, and drug development professionals in their efforts to design and evaluate novel 1,2,4-triazole-based drug candidates. Further exploration of this chemical space, guided by the SAR principles outlined, holds significant potential for the development of next-generation therapeutics.

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A Comparative Guide to the Validation of Purity for Synthesized 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

For researchers, scientists, and professionals in drug development, the meticulous validation of synthesized compounds is a cornerstone of scientific rigor and regulatory compliance. The purity of an active pharmaceutical ingredient (API) directly influences its efficacy, safety, and reproducibility in preclinical and clinical studies. This guide provides an in-depth, objective comparison of analytical methodologies for validating the purity of a synthesized batch of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, a heterocyclic compound with significant potential in medicinal chemistry.[1][2][3] This document moves beyond a mere listing of protocols to offer a causal explanation for experimental choices, ensuring a self-validating system of analysis.

The Criticality of Purity in Drug Discovery

The 1,2,4-triazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents with a wide range of biological activities, including antimicrobial and anticancer properties.[1][3] The introduction of an ethyl group at the 5-position and a methyl group at the 4-position, along with the thiol group at the 3-position, creates a molecule with a unique physicochemical profile that dictates its interaction with biological targets. However, impurities arising from the synthesis, such as regioisomers or reaction byproducts like 1,3,4-thiadiazoles, can significantly alter the pharmacological and toxicological profile of the compound.[4] Therefore, robust and validated analytical methods are imperative to ensure the quality and consistency of the synthesized 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

A Multi-Pronged Approach to Purity Validation

A comprehensive assessment of purity necessitates the use of orthogonal analytical techniques, each providing a different perspective on the sample's composition. This guide will compare three primary methods for the purity validation of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol:

• High-Performance Liquid Chromatography (HPLC) for quantitative analysis of the main component and detection of non-volatile impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile and thermally stable impurities.

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy as a primary ratio method for determining absolute purity without the need for a specific reference standard of the analyte.[5]

The logical workflow for a comprehensive purity validation is depicted below:

Caption: Workflow for the purity validation of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Comparison of Analytical Methods

The choice of an analytical method is dictated by the physicochemical properties of the analyte and the specific information required. The following table provides a comparative overview of the primary techniques for purity assessment of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation of volatile compounds in the gas phase followed by mass-to-charge ratio detection.	Quantification based on the signal intensity of nuclei in a magnetic field relative to a certified internal standard.
Primary Use	Quantitative purity determination and detection of non-volatile impurities.	Identification and quantification of volatile and thermally stable impurities.	Absolute purity determination without the need for an identical reference standard.[6]
Strengths	Versatile for a wide range of compounds, including non-volatile and thermally labile ones. High precision and accuracy.	High separation efficiency for complex mixtures of volatile compounds. Provides structural information of impurities through mass spectra.	Primary method, highly accurate and precise. Non-destructive.[6]
Limitations	Requires a reference standard of the analyte for quantification. Limited structural information from UV detection alone.	Not suitable for non-volatile or thermally labile compounds. Derivatization may be required for polar compounds.[7]	Lower sensitivity compared to chromatographic methods. Requires a well-characterized internal standard.
Typical LOD	3 ng/mL[8]	0.03 - 0.5 µg/kg (for related heterocyclic amines)[9]	Dependent on the number of scans and magnetic field strength.
Typical LOQ	50 ng/mL[8]	0.1 - 1.5 µg/kg (for related heterocyclic amines)[9]	Generally in the low µg/mL range.
Linearity (r²)	> 0.999[8]	> 0.99[10]	Excellent linearity over a wide dynamic range.
Precision (%RSD)	< 2%	< 15% (for related heterocyclic amines)[11]	< 1%

Experimental Protocols

To ensure the trustworthiness of the purity validation, each analytical method must be meticulously performed according to a validated protocol. The following sections provide detailed, step-by-step methodologies for each technique.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

Rationale: HPLC is the workhorse of pharmaceutical analysis for purity determination due to its robustness and applicability to a wide range of compounds. A reversed-phase method is chosen here based on the moderate polarity of the target molecule.

Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a UV-Vis detector.

Chromatographic Conditions:

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid) is recommended to ensure the elution of potential impurities with varying polarities.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 260 nm[8]

• Injection Volume: 10 µL

Method Validation (as per ICH Guidelines):

• Specificity: Demonstrated by the separation of the main peak from potential impurities and placebo peaks.

• Linearity: A minimum of five concentrations are analyzed, and the correlation coefficient (r²) should be ≥ 0.999.[8]

• Accuracy: Determined by the recovery of spiked samples at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal concentration). Acceptance criteria are typically 98-102%.

• Precision:

  • Repeatability (Intra-day precision): Multiple injections of the same sample. Relative Standard Deviation (RSD) should be ≤ 2%.

  • Intermediate Precision (Inter-day precision): Analysis performed on different days by different analysts. RSD should be ≤ 2%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Rationale: GC-MS is ideal for identifying and quantifying any volatile impurities that may be present from the starting materials or solvents used in the synthesis.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

Chromatographic Conditions:

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-400.

Sample Preparation:

• The sample is dissolved in a suitable volatile solvent (e.g., dichloromethane or methanol). Derivatization may be necessary if the compound exhibits poor chromatographic behavior, though this is less likely for the target molecule.[7]

Quantitative Nuclear Magnetic Resonance (qNMR) Protocol

Rationale: qNMR is a primary analytical method that provides a direct measurement of the analyte's purity against a certified internal standard, offering a high degree of accuracy.[6]

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Experimental Procedure:

• Internal Standard Selection: A certified internal standard with a known purity and a signal that does not overlap with the analyte's signals is chosen (e.g., maleic acid or dimethyl sulfone).

• Sample Preparation: Accurately weigh the synthesized compound and the internal standard into a vial. Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d6).

• NMR Data Acquisition: Acquire the ¹H NMR spectrum with optimized parameters for quantitative analysis, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

• Data Processing and Calculation: Integrate the well-resolved signals of the analyte and the internal standard. The purity of the analyte is calculated using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

The following diagram illustrates the qNMR workflow:

Caption: Step-by-step workflow for quantitative NMR (qNMR) analysis.

Structural Confirmation by Mass Spectrometry

Beyond purity, confirming the molecular identity of the synthesized compound is paramount. High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, which can confirm the elemental composition. Tandem mass spectrometry (MS/MS) can be used to study the fragmentation pattern, providing further structural evidence.[12]

Expected Fragmentation: The fragmentation of the 1,2,4-triazole ring is influenced by the substituents. For 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, characteristic fragmentation pathways would likely involve the loss of the ethyl group, the methyl group, and cleavage of the triazole ring.[12][13]

Comparison with Alternatives

In drug discovery, it is often valuable to consider structurally related compounds or bioisosteres that may offer improved properties.[14][15][16]

Structural Analogs:

• 5-propyl-4-methyl-4H-1,2,4-triazole-3-thiol: Increasing the alkyl chain length from ethyl to propyl can impact lipophilicity, which in turn can affect cell permeability and metabolic stability. The synthesis and purification would follow a similar pathway to the ethyl analog, and the same analytical validation methods would be applicable.

• Other 4,5-disubstituted-1,2,4-triazole-3-thiols: A variety of these compounds have been synthesized and exhibit a range of biological activities, including antimicrobial and antitumor effects.[3]

Bioisosteric Replacements: The 1,2,4-triazole-3-thiol moiety can be considered a bioisostere for other functional groups in drug design. For instance, the triazole ring is a well-known bioisostere of the amide bond, offering similar spatial arrangement and hydrogen bonding capabilities but with enhanced metabolic stability.[14][15][16]

Conclusion

The validation of the purity of synthesized 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol requires a rigorous and multi-faceted analytical approach. This guide has provided a comparative overview of HPLC, GC-MS, and qNMR as orthogonal techniques for a comprehensive purity assessment. By understanding the strengths and limitations of each method and adhering to validated protocols, researchers can ensure the quality, safety, and reproducibility of their synthesized compounds, which is a critical step in the journey of drug discovery and development. The choice of the most appropriate method or combination of methods will depend on the specific requirements of the analysis and the available instrumentation.

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A Senior Application Scientist's Guide to Assessing the In Vitro Anticancer Efficacy of Triazole Compounds

This guide provides researchers, scientists, and drug development professionals with a comprehensive framework for evaluating and comparing the in vitro anticancer efficacy of different triazole-based compounds. Moving beyond a simple recitation of protocols, we will delve into the causality behind experimental choices, establish self-validating methodologies, and ground our discussion in authoritative data. Our focus is on building a robust understanding of how to generate reliable, comparable, and insightful data for your novel triazole derivatives.

Introduction: The Triazole Scaffold in Oncology

The triazole ring, a five-membered heterocycle with three nitrogen atoms, represents a privileged scaffold in medicinal chemistry. Its two primary isomeric forms, 1,2,3-triazole and 1,2,4-triazole, serve as versatile building blocks in the design of novel therapeutic agents.[1] Their value lies in their metabolic stability, capacity for hydrogen bonding, and their role as bioisosteres for amide bonds, which allows them to interact with a wide array of biological targets like enzymes and receptors.[2] In oncology, triazole derivatives have demonstrated significant potential, exhibiting a range of anticancer activities.[3][4] These compounds often function by inducing apoptosis (programmed cell death), triggering cell cycle arrest, or inhibiting key oncogenic proteins.[3][5] This guide will compare different classes of triazole hybrids and provide the methodologies to assess their efficacy rigorously.

Comparative Efficacy of Triazole Hybrids: A Data-Driven Overview

The true potential of the triazole scaffold is often unlocked through molecular hybridization—linking the triazole ring with other pharmacologically active moieties. This strategy can enhance target specificity, improve potency, and overcome resistance mechanisms. Below, we compare the cytotoxic activity (measured by IC₅₀ values, the concentration required to inhibit 50% of cell growth) of several classes of triazole hybrids against common cancer cell lines. A lower IC₅₀ value indicates higher potency.

Table 1: Comparative Cytotoxicity (IC₅₀ in µM) of Various Triazole Hybrids

Compound Class	Specific Derivative Example	A549 (Lung)	MCF-7 (Breast)	HeLa (Cervical)	Reference Compound
Chalcone-1,2,3-Triazole	Compound 7a (Nagarapua et al.)	7.41 - 9.76	7.41 - 9.76	7.41 - 9.76	Cisplatin: ~15.3 µM (on A549)[6]
Chalcone-1,2,4-Triazole	Compound 24 (Al-Warhi et al.)	4.4	-	-	Cisplatin: 15.3 µM[6]
Theophylline-1,2,3-Triazole	Compound d17 (Li et al.)	6.76	12.61	-	Theophylline: >100 µM[7]
Quinazolinone-1,2,3-Triazole	4-Isopropyl analogue	-	10.16	-	Doxorubicin: 10.81 µM[8]
Phosphonate-1,2,3-Triazole	Compound 8 (Aouad et al.)	21.25	18.06	-	Doxorubicin (IC₅₀ varies)[2]
Coumarin-Triazole Hybrid	Güner et al. series	Strong Activity	8.21 - 51.3	Strong Activity	Not Specified[9]

Note: Direct comparison between studies should be approached with caution due to variations in experimental conditions (e.g., incubation time). The data presented here is for illustrative purposes.

Expert Interpretation:

As the data illustrates, the anticancer activity of a triazole compound is profoundly influenced by its hybrid partner. For instance, certain chalcone-triazole hybrids demonstrate potent, single-digit micromolar activity against lung cancer cells (A549), outperforming the standard chemotherapeutic agent, cisplatin, in some cases.[6] Theophylline-based hybrids also show promise, with compound d17 exhibiting significant potency against A549 cells.[7] This underscores a critical principle in drug design: the triazole often acts as a versatile and stable linker, bringing together different pharmacophores to create a synergistic anticancer effect. The choice of which cancer cell line to use for screening is paramount. A panel approach, using lines from different tissue origins (e.g., lung, breast, cervical), is essential for identifying compounds with either broad-spectrum activity or selective potency.

The Core Experimental Workflow: From Cytotoxicity to Mechanism

A logical and robust workflow is crucial for a thorough assessment. The process begins with a broad screening for cytotoxicity to identify promising candidates and then narrows down to mechanistic studies to understand how these compounds work.

Caption: Experimental workflow for assessing triazole anticancer efficacy.

Key Methodologies: Step-by-Step Protocols

Scientific integrity demands reproducible and well-documented protocols. Here, we provide detailed methodologies for the cornerstone assays in this workflow.

Protocol 1: MTT Assay for Cell Viability and Cytotoxicity

Causality: The MTT assay is a colorimetric assay for assessing cell metabolic activity.[10] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of living cells, providing a quantitative measure of cell viability and, conversely, the cytotoxic effect of a compound.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Triazole compounds (dissolved in DMSO, stock solutions)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazole compounds in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compounds. Include a vehicle control (medium with the same concentration of DMSO used for the compounds) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂. The incubation time should be consistent across experiments for comparability.

• MTT Addition: After incubation, add 20 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for another 3-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: Annexin V/Propidium Iodide (PI) Apoptosis Assay

Causality: This flow cytometry-based assay differentiates between healthy, apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorochrome (like FITC), can identify these early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells. It can only enter late apoptotic or necrotic cells where membrane integrity is lost.[12][13]

Materials:

• "Hit" triazole compound(s)

• Cancer cells

• 6-well plates

• Annexin V-FITC/PI Apoptosis Detection Kit (containing Annexin V-FITC, PI solution, and 1X Binding Buffer)

• Phosphate-Buffered Saline (PBS), cold

• Flow cytometer

Procedure:

• Cell Treatment: Seed 2x10⁵ cells per well in 6-well plates and allow them to attach overnight. Treat the cells with the triazole compound at its IC₅₀ and 2x IC₅₀ concentration for 24 hours. Include an untreated or vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, gently detach them using a non-enzymatic cell dissociation solution or trypsin-EDTA. Combine all cells from each well.

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells once with cold PBS.[14]

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[14]

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI solution to the 100 µL cell suspension.[14]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[14]

• Sample Preparation for Flow Cytometry: After incubation, add 400 µL of 1X Binding Buffer to each tube. Keep the samples on ice and protected from light until analysis.[14]

• Data Acquisition and Analysis: Analyze the samples by flow cytometry within one hour.

  • Healthy cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Necrotic cells: Annexin V-negative and PI-positive.

Unraveling the Mechanism: The Mitochondrial Apoptosis Pathway

Many triazole derivatives exert their anticancer effects by inducing apoptosis through the intrinsic, or mitochondrial, pathway.[5][15] Understanding this mechanism provides deeper insight into the compound's function and potential for further development. Mechanistic studies often involve Western blotting to quantify key protein levels.

The Causality Chain:

• Cellular Stress: The triazole compound induces intracellular stress.

• Bcl-2 Family Regulation: This leads to an upregulation of pro-apoptotic proteins like Bax and a downregulation of anti-apoptotic proteins like Bcl-2. The increased Bax/Bcl-2 ratio is a critical checkpoint for apoptosis.[16]

• Mitochondrial Permeabilization: Bax translocates to the mitochondria, disrupting its outer membrane and causing the release of cytochrome c into the cytoplasm.[5]

• Apoptosome Formation: In the cytoplasm, cytochrome c binds to Apaf-1, leading to the activation of the initiator caspase, Caspase-9.

• Execution Phase: Activated Caspase-9 cleaves and activates the executioner caspase, Caspase-3.[6]

• Cell Death: Caspase-3 orchestrates the dismantling of the cell by cleaving cellular substrates, leading to the morphological and biochemical hallmarks of apoptosis.[16]

Caption: A generalized mitochondrial pathway of apoptosis induced by triazoles.

Conclusion and Future Directions

The assessment of in vitro anticancer efficacy for novel triazole compounds is a multi-step process that requires careful planning, precise execution, and insightful data interpretation. By starting with broad cytotoxicity screening using the MTT assay and progressing to mechanistic studies like the Annexin V/PI apoptosis assay, researchers can build a comprehensive profile of their compounds. The data consistently show that the potency of the triazole core is dramatically enhanced by hybridization with other pharmacophores. Future research should focus on designing novel hybrids with improved selectivity for cancer cells over normal cells and elucidating the specific protein targets to refine structure-activity relationships, ultimately paving the way for the development of next-generation anticancer therapeutics.

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• Zhang, H., et al. (2021). 1,2,3-Triazole-Containing Compounds as Anti–Lung Cancer Agents: Current Developments, Mechanisms of Action, and Structure–Activity Relationship. Frontiers in Oncology, 11, 706826. [Link]

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A Senior Application Scientist's Guide to Benchmarking Corrosion Inhibition Efficiency of Triazole-Based Compounds

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively evaluate and compare the corrosion inhibition efficiency of triazole-based compounds. Moving beyond a simple recitation of protocols, this document delves into the causality behind experimental choices, ensuring a robust and self-validating approach to inhibitor selection and characterization.

The Critical Role of Triazoles in Corrosion Mitigation

Corrosion is a pervasive challenge, leading to staggering economic losses estimated to be around 3.4% of the global Gross Domestic Product.[1] The implementation of effective corrosion prevention strategies is paramount. Among the various classes of organic corrosion inhibitors, triazole derivatives have garnered significant attention due to their efficacy, cost-effectiveness, and relatively low environmental impact.[2][3]

The unique electronic structure of the triazole ring, with its conjugated π-systems and lone pair electrons on nitrogen atoms, facilitates strong adsorption onto metal surfaces.[1] This adsorption forms a protective barrier that hinders the electrochemical processes of corrosion. The mechanism of inhibition can be a combination of physisorption (electrostatic interactions) and chemisorption (covalent bonding through donor-acceptor interactions between the inhibitor's heteroatoms and the vacant d-orbitals of the metal).[1][4]

The versatility of the triazole scaffold allows for the synthesis of a wide array of derivatives with tailored properties. By modifying substituents on the triazole ring, researchers can enhance electron density, increase the number of active adsorption centers, and ultimately boost the inhibition efficiency.[2] This guide will equip you with the methodologies to discern the top-performing candidates for your specific application.

A Multi-Faceted Approach to Inhibition Efficiency Evaluation

A credible assessment of a corrosion inhibitor's performance necessitates a combination of techniques that probe different aspects of the metal-inhibitor-environment interface. We will focus on a suite of well-established electrochemical and surface analysis methods.

Gravimetric Analysis: The Foundational Weight Loss Method

The weight loss method, governed by standards such as ASTM G31, is a direct and intuitive technique to determine the average corrosion rate.[5] It provides a tangible measure of material loss over a defined period, making it an indispensable baseline for any inhibitor screening program.

Causality of Experimental Choices: This method's strength lies in its simplicity and directness. By measuring the mass loss of a metal coupon in the presence and absence of an inhibitor, we can directly calculate the inhibitor's efficiency in preventing material degradation. It is crucial for long-term immersion tests to simulate real-world conditions.

• Coupon Preparation: Mechanically polish metal coupons (e.g., mild steel, copper) with progressively finer grades of emery paper, degrease with a suitable solvent like acetone, rinse with deionized water, and dry thoroughly.

• Initial Weighing: Accurately weigh the prepared coupons to four decimal places using an analytical balance.

• Immersion: Immerse the coupons in the corrosive medium (e.g., 1M HCl) with and without various concentrations of the triazole-based inhibitors. The immersion period can range from hours to days, depending on the corrosivity of the medium.[6]

• Cleaning: After the immersion period, retrieve the coupons. Remove the corrosion products by immersing them in a cleaning solution (e.g., a solution of NaOH and zinc dust) and gently brushing.[5]

• Final Weighing: Rinse the cleaned coupons with deionized water, dry them, and reweigh them accurately.

• Calculation of Inhibition Efficiency (IE%): IE% = [(W₀ - Wᵢ) / W₀] x 100 Where W₀ is the weight loss in the absence of the inhibitor, and Wᵢ is the weight loss in the presence of the inhibitor.

Electrochemical Techniques: Probing the Interface Dynamics

Electrochemical methods offer rapid and mechanistic insights into the corrosion process and the inhibitor's mode of action.[7] They are indispensable for understanding whether an inhibitor affects the anodic (metal dissolution) or cathodic (e.g., hydrogen evolution) reactions, or both.

PDP studies provide information on the corrosion potential (Ecorr), corrosion current density (icorr), and the anodic and cathodic Tafel slopes. By comparing these parameters in inhibited and uninhibited solutions, we can determine the inhibitor's type (anodic, cathodic, or mixed) and its efficiency.

Causality of Experimental Choices: This technique allows us to understand how the inhibitor is working. A shift in Ecorr to more positive values suggests an anodic inhibitor, a shift to more negative values indicates a cathodic inhibitor, and a minimal shift with a reduction in icorr points to a mixed-type inhibitor. The reduction in icorr is a direct measure of the decrease in the corrosion rate.

• Electrochemical Cell Setup: A standard three-electrode cell is used, comprising the metal specimen as the working electrode, a platinum or graphite counter electrode, and a reference electrode (e.g., Saturated Calomel Electrode - SCE or Ag/AgCl).[8][9][10]

• Stabilization: Immerse the electrodes in the test solution and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).[11]

• Polarization Scan: Scan the potential from a cathodic potential to an anodic potential relative to the OCP at a slow scan rate (e.g., 0.5-1 mV/s).

• Data Analysis: Extrapolate the linear portions of the anodic and cathodic Tafel plots to their intersection point to determine Ecorr and icorr.

• Calculation of Inhibition Efficiency (IE%): IE% = [(icorr(blank) - icorr(inh)) / icorr(blank)] x 100 Where icorr(blank) is the corrosion current density without the inhibitor, and icorr(inh) is the corrosion current density with the inhibitor.

EIS is a powerful non-destructive technique that provides detailed information about the properties of the inhibitor film and the kinetics of the corrosion process. By applying a small amplitude AC signal over a range of frequencies, we can model the electrochemical interface as an equivalent electrical circuit.

Causality of Experimental Choices: EIS allows us to deconstruct the complex interfacial processes into their constituent parts. The charge transfer resistance (Rct) is inversely proportional to the corrosion rate, while the double-layer capacitance (Cdl) provides information about the adsorption of the inhibitor molecules. An increase in Rct and a decrease in Cdl in the presence of an inhibitor are indicative of effective corrosion protection.

• Cell Setup: The same three-electrode cell as for PDP is used.

• Measurement: After OCP stabilization, apply a small AC voltage perturbation (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[10][12]

• Data Presentation: The data is typically presented as Nyquist and Bode plots.

• Equivalent Circuit Modeling: Fit the experimental data to an appropriate equivalent electrical circuit (e.g., a Randles circuit) to extract parameters like solution resistance (Rs), charge transfer resistance (Rct), and double-layer capacitance (Cdl).

• Calculation of Inhibition Efficiency (IE%): IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 Where Rct(inh) is the charge transfer resistance with the inhibitor, and Rct(blank) is the charge transfer resistance without the inhibitor.

Surface Analysis Techniques: Visualizing and Characterizing the Protective Film

Surface analysis techniques provide direct evidence of the formation of a protective inhibitor film on the metal surface.

SEM provides high-resolution images of the metal surface morphology. By comparing the surface of a metal coupon exposed to the corrosive environment with and without the inhibitor, we can visually assess the extent of corrosion damage and the protective nature of the inhibitor film. A smoother surface with fewer pits and cracks in the presence of the inhibitor indicates effective protection.[7]

XPS is a surface-sensitive technique that provides information about the elemental composition and chemical state of the elements on the metal surface.[13] It can confirm the presence of elements from the inhibitor molecule (e.g., nitrogen, sulfur) on the surface, providing direct evidence of adsorption. Furthermore, by analyzing the high-resolution spectra of elements like Fe, O, and N, we can gain insights into the chemical interactions between the inhibitor and the metal surface.[14]

Comparative Performance of Triazole-Based Inhibitors

To illustrate the application of these methodologies, let's consider a comparative analysis of three common triazole derivatives for the corrosion inhibition of mild steel in 1M HCl and copper in a neutral aqueous environment.

Candidate Inhibitors:

• Inhibitor A: 1H-Benzotriazole (BTA)

• Inhibitor B: Tolyltriazole (TTA)

• Inhibitor C: 3-Amino-1,2,4-triazole (ATA)

Benchmarking on Mild Steel in 1M HCl

Inhibitor (at optimal concentration)	Weight Loss IE%	PDP IE%	EIS IE%	Inhibition Type
Inhibitor A (BTA)	~92%	~93%	~94%	Mixed
Inhibitor B (TTA)	~95%	~96%	~97%	Mixed
Inhibitor C (ATA)	~90%	~91%	~92%	Mixed

Interpretation: In the aggressive acidic environment, all three triazole derivatives exhibit excellent corrosion inhibition for mild steel. Tolyltriazole (TTA) consistently shows a slightly higher inhibition efficiency across all techniques. The methyl group in TTA, being an electron-donating group, increases the electron density on the triazole ring, which likely enhances its adsorption and protective film formation on the steel surface. The PDP results indicate that all three act as mixed-type inhibitors, effectively reducing both the anodic and cathodic reaction rates.

Benchmarking on Copper in Deionized Water

Inhibitor (at optimal concentration)	Weight Loss IE%	PDP IE%	EIS IE%	Inhibition Type
Inhibitor A (BTA)	~87%	~88%	~89%	Anodic
Inhibitor B (TTA)	~95%	~96%	~96%	Anodic
Inhibitor C (ATA)	~75%	~78%	~80%	Mixed

Interpretation: For copper in a neutral environment, both BTA and TTA are highly effective, forming a protective Cu(I)-triazole complex.[15] TTA again demonstrates superior performance, which is often attributed to its better film-forming properties.[16][17] In this case, PDP data suggests they act predominantly as anodic inhibitors, stifling the dissolution of copper. 3-Amino-1,2,4-triazole, while still effective, shows a lower inhibition efficiency compared to the benzotriazole derivatives for copper under these conditions.

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the corrosion inhibition mechanism and the experimental workflow.

Caption: Mechanism of corrosion inhibition by triazole compounds.

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cross-validation of spectroscopic data with theoretical calculations

A Senior Application Scientist's Guide to Cross-Validation of Spectroscopic Data with Theoretical Calculations

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous characterization of molecular structures and their dynamic behavior is paramount. While experimental spectroscopy provides a direct window into molecular properties, its interpretation can be complex, especially for novel chemical entities or intricate biological systems. This is where the synergy between experimental data and theoretical calculations becomes a powerful tool. By cross-validating spectroscopic results with quantum chemical computations, we can achieve a deeper, more reliable understanding of molecular structure, conformation, and electronic properties, ultimately accelerating the development pipeline and ensuring product quality.[1][2][3]

This guide provides an in-depth technical framework for performing robust cross-validation of common spectroscopic data (Vibrational, NMR, and UV-Vis) with theoretical calculations. It is designed to move beyond a simple comparison of numbers, emphasizing the causality behind methodological choices and establishing self-validating workflows that enhance scientific rigor.

The Core Principle: A Cycle of Refinement

The cross-validation process is not a linear check but an iterative cycle. Experimental data informs the setup of the theoretical model, and the calculated results help to interpret and refine the understanding of the experimental spectrum. Discrepancies between the two are not failures but opportunities to probe deeper—questioning the assumed structure, the computational model, or the experimental conditions.

Caption: Workflow for calculating a theoretical vibrational spectrum using DFT.

Cross-Validation: Qualitative and Quantitative

• Qualitative Visual Comparison: Overlay the simulated spectrum on the experimental one. The key is to look for pattern matching in the number of bands, their relative positions, and relative intensities, particularly in the "fingerprint region" (<1500 cm⁻¹).

• Quantitative Comparison: For a more rigorous analysis, compare the scaled theoretical frequencies with the experimental band positions.

Metric	Description	Good Agreement
Mean Absolute Error (MAE)	The average of the absolute differences between experimental and calculated frequencies.	< 10-15 cm⁻¹
Root Mean Square Deviation (RMSD)	More sensitive to large individual errors than MAE.	< 15-20 cm⁻¹
Pearson Correlation Coefficient	Measures the linear correlation between the sets of frequencies.	> 0.99

Table 1: Common error metrics for comparing experimental and theoretical vibrational frequencies. [16][17]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for constitutional analysis (atom connectivity) and stereochemical assignments. Theoretical calculation of NMR chemical shifts and coupling constants provides a powerful method to distinguish between isomers or conformers that may be ambiguous from experimental data alone.

Causality in Experimental Choices

• Solvent: The choice of deuterated solvent is a primary determinant of the chemical shifts. Hydrogen bonding, aromatic ring currents, and solvent polarity can all influence the local electronic environment of a nucleus. This exact solvent must be modeled in the calculation.

• Referencing: Experimental chemical shifts are referenced relative to a standard (e.g., Tetramethylsilane - TMS). Theoretical calculations produce absolute shielding tensors. To compare them, the calculated absolute shielding of the reference compound (TMS) at the identical level of theory must be subtracted from the calculated absolute shielding of the analyte.

• Temperature & Concentration: These factors can influence conformational equilibria. If a molecule exists as a population of rapidly interconverting conformers, the experimental spectrum will show a population-weighted average of the chemical shifts. A robust theoretical analysis must calculate the shifts for all low-energy conformers and then compute a Boltzmann-weighted average.

Theoretical Calculation & Validation Workflow

The Gauge-Independent Atomic Orbital (GIAO) method is the most common and reliable approach for calculating NMR shielding tensors within a DFT framework.

• Conformational Search: For flexible molecules, first perform a thorough conformational search using a lower-cost method (e.g., molecular mechanics) to identify all relevant low-energy conformers.

• Geometry Optimization: Optimize the geometry of each relevant conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(2d,p)). The choice of basis set is crucial for NMR calculations, often requiring larger sets than for vibrational analysis. [4][5]3. NMR Shielding Calculation: Perform a GIAO NMR calculation on each optimized conformer in the appropriate solvent model (PCM/COSMO). [6][7]4. Reference Calculation: Perform the same GIAO NMR calculation on the TMS reference molecule, using the identical level of theory, basis set, and solvation model.

• Data Processing:

  • Calculate Chemical Shifts: For each nucleus i: δcalc(i) = σref(TMS) - σabs(i)

  • Boltzmann Averaging (if applicable): Calculate the relative energies (ΔE) of all conformers from the optimization step. Compute the Boltzmann population (Pj) for each conformer j at the experimental temperature. The final predicted chemical shift is the weighted average: δavg = Σ (Pj * δj)

• Linear Regression: Plot the calculated chemical shifts against the experimental values.

Caption: Workflow for calculating and validating theoretical NMR chemical shifts.

Cross-Validation: Quantitative Correlation

The primary validation method is to assess the linear correlation between the full set of experimental and calculated chemical shifts (e.g., for all ¹³C and ¹H nuclei).

Metric	Description	Excellent Agreement
Coefficient of Determination (R²)	The square of the Pearson correlation coefficient, indicating the proportion of the variance in the experimental data that is predictable from the calculated data.	> 0.995
Mean Absolute Error (MAE)	The average absolute difference between experimental and calculated shifts.	¹H: < 0.2 ppm¹³C: < 2.0 ppm
Slope of Regression Line	A plot of δcalc vs. δexp should yield a straight line.	Slope ≈ 1.0

Table 2: Key metrics for validating calculated NMR chemical shifts.

A high R² value provides strong evidence that the constitutional and stereochemical assignment of the molecule is correct.

UV-Vis Spectroscopy

UV-Vis spectroscopy probes the electronic transitions within a molecule, providing information about conjugation and chromophores. Theoretical calculations, typically using Time-Dependent DFT (TD-DFT), can predict the energies of these transitions (λmax) and their intensities (oscillator strength). [8]This is crucial for understanding the photophysical properties of a drug molecule or identifying chromophoric impurities.

Causality in Experimental Choices

• Solvent: The polarity of the solvent can significantly shift the λmax of electronic transitions (solvatochromism). For instance, π→π* transitions are often red-shifted (to longer wavelengths) in more polar solvents, while n→π* transitions are blue-shifted. The experimental solvent must be modeled in the TD-DFT calculation. [9]* pH: For molecules with ionizable groups, the pH of the solution determines the protonation state, which drastically alters the electronic structure and thus the UV-Vis spectrum. The calculation must be performed on the correct protonation state.

Theoretical Calculation & Validation Workflow

TD-DFT is the standard method for calculating excited state properties for medium to large molecules. [8]

• Ground State Optimization: First, obtain the optimized geometry of the molecule in its electronic ground state, using the same DFT methods described previously (including the appropriate solvent model).

• TD-DFT Calculation: Perform a TD-DFT calculation on the optimized ground-state geometry. This will compute the vertical excitation energies to a specified number of excited states.

  • Causality: We calculate vertical excitations because the electronic transition is much faster than nuclear relaxation (Franck-Condon principle). The calculation is therefore performed on the geometry of the ground state.

• Data Processing: The output will list the excitation energies (in eV or nm), their corresponding oscillator strengths (a measure of transition probability/intensity), and the molecular orbitals involved in the transition. The transition with the largest oscillator strength typically corresponds to the experimental λmax.

Level of Theory	Basis Set	Solvent Model	Typical Application
TD-B3LYP	6-31+G(d)	PCM (Acetonitrile)	Routine analysis of organic chromophores.
TD-CAM-B3LYP	6-311+G(2d,p)	COSMO (Water)	Charge-transfer or long-range excitations.
TD-ωB97X-D	def2-TZVP	SMD (Various)	Systems where dispersion is important.

Table 3: Example combinations of methods for TD-DFT calculations of UV-Vis spectra. [10][11][12]

Cross-Validation: Comparing λmax

The primary validation is the comparison of the calculated excitation energy for the lowest-energy, high-intensity transition with the experimental λmax.

• Qualitative: Does the calculation predict an intense absorption in the correct region of the spectrum (e.g., UV-A, UV-B, Visible)?

• Quantitative: The absolute error |λmax,calc - λmax,exp| is the key metric. An error of 10-20 nm is often considered good agreement for routine TD-DFT calculations, though this can vary significantly with the functional and system. [13][14][15]Larger errors may indicate that the chosen functional is inappropriate for the type of electronic transition or that specific solute-solvent interactions (like hydrogen bonding) are not captured by the implicit solvent model.

Conclusion: An Integrated Approach to Molecular Characterization

The cross-validation of spectroscopic data with theoretical calculations is a cornerstone of modern chemical and pharmaceutical analysis. [2][3][16]It transforms spectroscopy from a purely observational technique into a predictive and deeply interpretive science. By carefully selecting experimental conditions, employing robust and self-validating computational workflows, and performing rigorous quantitative comparisons, researchers can confirm molecular structures, assign complex spectra, and gain unparalleled insight into the behavior of molecules. This integrated approach not only enhances confidence in analytical results but also provides a rational basis for molecular design and problem-solving in drug development.

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A Comparative Analysis of the Biological Properties of Triazole-Thiol and Thiadiazole Derivatives: A Guide for Researchers

In the landscape of medicinal chemistry, the relentless pursuit of novel therapeutic agents has led to a profound exploration of heterocyclic scaffolds. Among these, five-membered nitrogen-sulfur containing rings, specifically triazole-thiols and thiadiazoles, have emerged as privileged structures due to their wide spectrum of biological activities. This guide offers an in-depth, objective comparison of the biological properties of 1,2,4-triazole-3-thiol and 1,3,4-thiadiazole derivatives, providing supporting experimental data and methodological insights to aid researchers in drug discovery and development.

Introduction: The Structural and Physicochemical Rationale

The therapeutic potential of both 1,2,4-triazole-3-thiol and 1,3,4-thiadiazole cores stems from their unique structural and electronic features. The triazole-thiol moiety can exist in thione-thiol tautomeric forms, which influences its hydrogen bonding capacity and potential interactions with biological targets. The 1,3,4-thiadiazole ring, a bioisostere of the 1,3,4-oxadiazole ring, offers enhanced lipid solubility and tissue permeability due to the presence of the sulfur atom.[1] These fundamental differences in their physicochemical properties often translate into distinct biological activities and mechanisms of action.

This guide will delve into a comparative analysis of their synthesis, antimicrobial efficacy, anticancer activity, and enzyme inhibition potential, supported by experimental data and detailed protocols.

Synthesis of Key Scaffolds: A Comparative Workflow

The synthesis of these heterocyclic cores is a critical first step in the development of novel derivatives. Below are representative, step-by-step protocols for the synthesis of the foundational 4-amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol and 2-amino-5-(pyridin-4-yl)-1,3,4-thiadiazole, highlighting the distinct synthetic routes.

Experimental Protocol: Synthesis of 4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

This protocol outlines a common method for the synthesis of the 4-amino-1,2,4-triazole-3-thiol core, a versatile intermediate for further derivatization.

Step 1: Synthesis of Potassium 2-(isonicotinoyl)hydrazine-1-carbodithioate

• Dissolve potassium hydroxide (0.056 g) in absolute ethanol.

• Add isonicotinic hydrazide (isoniazid) to the solution and stir.

• Slowly add carbon disulfide (CS₂) to the mixture and stir for several hours at room temperature.

• Collect the precipitated potassium salt by filtration and dry.[2]

Step 2: Cyclization to 4-Amino-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

• Reflux the potassium salt from Step 1 with hydrazine hydrate in water for several hours.

• Cool the reaction mixture and acidify with a suitable acid (e.g., HCl) to precipitate the product.

• Filter, wash with water, and recrystallize from a suitable solvent (e.g., ethanol) to obtain the pure product.[2][3]

Experimental Protocol: Synthesis of 2-Amino-5-(pyridin-4-yl)-1,3,4-thiadiazole

The synthesis of the 2-amino-1,3,4-thiadiazole core often involves the cyclization of a thiosemicarbazide derivative.

Step 1: Synthesis of 1-(Isonicotinoyl)thiosemicarbazide

• Dissolve isonicotinic acid hydrazide in a suitable solvent (e.g., ethanol).

• Add an appropriate isothiocyanate (e.g., ammonium thiocyanate) and reflux the mixture for several hours.

• Cool the reaction mixture to obtain the thiosemicarbazide derivative, which can be purified by recrystallization.

Step 2: Oxidative Cyclization to 2-Amino-5-(pyridin-4-yl)-1,3,4-thiadiazole

• Suspend the 1-(isonicotinoyl)thiosemicarbazide in a suitable solvent.

• Add a dehydrating/cyclizing agent such as concentrated sulfuric acid, phosphoric acid, or phosphorus oxychloride, and heat the mixture.[4]

• Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., ammonia solution) to precipitate the product.

• Filter, wash thoroughly with water, and recrystallize to yield the pure 2-amino-5-(pyridin-4-yl)-1,3,4-thiadiazole.[4][5]

Antimicrobial Activity: A Head-to-Head Comparison

Both triazole-thiol and thiadiazole derivatives have demonstrated significant potential as antimicrobial agents. The presence of the N-C-S moiety is considered a key toxophore.[6] A direct comparison of their efficacy is crucial for guiding the development of new anti-infective drugs.

Comparative Antimicrobial Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative triazole-thiol and thiadiazole derivatives against common bacterial and fungal strains, as reported in a comparative study.[7]

Compound Class	Derivative	S. aureus (MIC, µg/mL)	B. subtilis (MIC, µg/mL)	E. coli (MIC, µg/mL)	P. aeruginosa (MIC, µg/mL)	C. albicans (MIC, µg/mL)
Triazole-thiol	3-((1(2H)-phthalazinone-2-yl)methyl)-4-(4-chlorophenyl)-1,2,4-triazole-5-thione	>100	50	>100	>100	50
Thiadiazole	2-((1(2H)-phthalazinone-2-yl)methyl)-5-((4-chlorophenyl)amino)-1,3,4-thiadiazole	50	12.5	100	100	25
Reference	Ampicillin	0.48	0.24	1.95	1.95	-
Reference	Fluconazole	-	-	-	-	0.97

Data extracted from a study by Onkol et al. (2008) where derivatives carrying a 1,3,4-thiadiazole ring generally showed higher antimicrobial activity against B. subtilis and fungi.[7]

Field Insights: The data suggests that in this particular series, the thiadiazole derivatives exhibited more potent activity, especially against B. subtilis and C. albicans, when compared to their triazole-thiol counterparts.[7] This could be attributed to the overall molecular conformation and lipophilicity conferred by the thiadiazole ring system.

Experimental Protocol: Broth Microdilution for MIC Determination

This standardized method is essential for quantifying the antimicrobial potency of novel compounds.

Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Anticancer Activity: Evaluating Cytotoxicity

The development of novel anticancer agents is a primary focus in medicinal chemistry, and both triazole-thiol and thiadiazole derivatives have shown promise in this area.

Comparative Anticancer Data

The following table presents a comparison of the half-maximal inhibitory concentration (IC₅₀) values for representative derivatives against the MCF-7 (breast cancer) and A549 (lung cancer) cell lines.

Compound Class	Derivative	MCF-7 IC₅₀ (µM)	A549 IC₅₀ (µM)
Triazole-thiol	4-(1,2,4-triazol-3-ylsulfanylmethyl)coumarin derivative	19.09	-
Thiadiazole	Ciprofloxacin-derived 1,3,4-thiadiazole analog	3.26 - 15.7	> 15.7
Thiadiazole	Honokiol-1,3,4-thiadiazole derivative (8a)	-	1.62
Reference	Doxorubicin	~1	~0.5

Data compiled from multiple sources for illustrative purposes.[8]

Field Insights: The anticancer activity of these derivatives is highly dependent on the specific substitutions on the heterocyclic core. In some studies, thiadiazole derivatives have demonstrated potent activity against breast cancer cell lines.[8] It is hypothesized that the planarity and electronic properties of the thiadiazole ring facilitate intercalation with DNA or binding to key enzymes involved in cell proliferation.

Mechanism of Action: A Tale of Two Pathways

While the precise mechanisms are often compound-specific, general trends have been observed.

• Triazole-thiol derivatives have been shown to induce apoptosis and cause cell cycle arrest in cancer cells.[9]

• Thiadiazole derivatives have been implicated in the inhibition of crucial signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in cancer.[10]

PI3K/Akt Signaling Pathway Inhibition by Thiadiazole Derivatives

Caption: Inhibition of the PI3K/Akt pathway by thiadiazole derivatives.

Apoptosis Induction by Triazole-Thiol Derivatives

Caption: Induction of apoptosis by triazole-thiol derivatives.

Experimental Protocol: MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Step-by-step MTT Assay Protocol

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC₅₀ value.

Enzyme Inhibition: A Promising Avenue for Therapeutic Intervention

The inhibition of specific enzymes is a key strategy in drug development. Both triazole-thiol and thiadiazole derivatives have been investigated as inhibitors of various enzymes.

Comparative Enzyme Inhibition Data

The following table showcases the inhibitory activity (IC₅₀) of a series of[1][8][11]triazolo[3,4-b][3][8][11]thiadiazole derivatives against urease, an important enzyme in certain bacterial infections.

Compound	R-group	Urease IC₅₀ (µM)
6a	H	0.87 ± 0.09
6f	3-Cl	2.11 ± 0.23
6g	4-Cl	2.45 ± 0.27
6h	3,4-diCl	1.15 ± 0.12
Thiourea (Reference)	-	22.54 ± 2.34

Data from a study on[1][8][11]triazolo[3,4-b][3][8][11]thiadiazole derivatives as urease inhibitors.[3]

Field Insights: The fused triazolo-thiadiazole scaffold demonstrates potent urease inhibitory activity, significantly outperforming the standard inhibitor, thiourea.[3] This highlights the potential of hybrid molecules in designing effective enzyme inhibitors. The nature and position of substituents on the phenyl ring play a crucial role in modulating the inhibitory potency.

Conclusion and Future Directions

This guide has provided a comparative overview of the biological properties of triazole-thiol and thiadiazole derivatives, underscoring their potential as scaffolds for the development of novel therapeutic agents. While both classes of compounds exhibit a broad range of activities, subtle structural and physicochemical differences can lead to significant variations in their biological profiles.

Key Takeaways:

• Synthesis: Both scaffolds are accessible through well-established synthetic routes, allowing for extensive derivatization and optimization.

• Antimicrobial Activity: Thiadiazole derivatives, in some comparative studies, have shown superior activity, particularly against certain bacterial and fungal strains.

• Anticancer Activity: Both classes demonstrate promising cytotoxic effects, often through distinct mechanisms of action, with thiadiazoles frequently implicated in the inhibition of key signaling pathways and triazole-thiols in the induction of apoptosis.

• Enzyme Inhibition: Fused heterocyclic systems, such as triazolo-thiadiazoles, have shown exceptional potency as enzyme inhibitors.

Future research should focus on head-to-head comparative studies of a wider range of derivatives against diverse biological targets. Elucidating the precise structure-activity relationships and mechanisms of action will be paramount in designing next-generation therapeutics based on these versatile heterocyclic scaffolds.

References

• Emami, S., et al. (2021). Recent Developments of 1,3,4-Thiadiazole Compounds as Anticancer Agents. Pharmaceuticals, 14(5), 453. [Link]

• El-Sayed, N. F., et al. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(15), 4994. [Link]

• Rezaee, E., et al. (2023).[1][8][11]triazolo[3,4-b][3][8][11]thiadiazole derivatives as new therapeutic candidates against urease positive microorganisms: design, synthesis, pharmacological evaluations, and in silico studies. Scientific Reports, 13(1), 10196. [Link]

• Ehsan, S., et al. (2016). A rapid solid supported synthesis of 4-amino-5-(pyridin-4-YL)-4H-1,2,4-triazol-3-thiol and its derivatives.

• Gürsoy, E. A., et al. (2021). Triazolo Based-Thiadiazole Derivatives. Synthesis, Biological Evaluation and Molecular Docking Studies. Pharmaceuticals, 14(7), 659. [Link]

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A Comparative Evaluation of Novel 1,2,4-Triazole-3-thiol Derivatives Against Established Standards in Antimicrobial and Anticancer Assays

In the relentless pursuit of novel therapeutic agents, the 1,2,4-triazole scaffold has consistently emerged as a privileged structure, demonstrating a broad spectrum of biological activities. This guide presents a comprehensive evaluation of a new series of 1,2,4-triazole-3-thiol derivatives, comparing their in vitro performance against established clinical standards in antimicrobial and anticancer assays. We delve into the rationale behind the experimental design, provide detailed protocols for reproducibility, and present a transparent analysis of the comparative data, offering valuable insights for researchers and drug development professionals.

The Enduring Promise of 1,2,4-Triazole-3-thiols

The 1,2,4-triazole ring system is a cornerstone in medicinal chemistry, with its derivatives exhibiting a wide array of pharmacological properties, including antimicrobial, antifungal, anticonvulsant, anti-inflammatory, and anticancer effects.[1][2][3] The inclusion of a thiol group at the 3-position of the triazole ring is particularly significant, as it enhances the molecule's ability to coordinate with metal ions in biological systems and participate in hydrogen bonding, often leading to improved biological activity.[1][4] The new derivatives under evaluation in this guide have been rationally designed to explore novel chemical space and potentially overcome the resistance mechanisms that have rendered some existing therapies less effective.

Synthesis of Novel 1,2,4-Triazole-3-thiol Derivatives: A Generalized Approach

The synthesis of the novel 1,2,4-triazole-3-thiol derivatives follows a well-established synthetic pathway, commencing with the reaction of a carboxylic acid with thiocarbohydrazide to form a key intermediate, which is then cyclized to yield the desired triazole scaffold.

Caption: Generalized synthetic workflow for 1,2,4-triazole-3-thiol derivatives.

Experimental Protocol: Synthesis of a Representative 1,2,4-Triazole-3-thiol Derivative

This protocol outlines a general procedure for the synthesis of a 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol derivative, a common scaffold among biologically active triazoles.

Step 1: Synthesis of the Thiosemicarbazide Intermediate

• Dissolve the selected carboxylic acid (1 equivalent) in a suitable solvent (e.g., ethanol).

• Add thiocarbohydrazide (1 equivalent) to the solution.

• Reflux the mixture for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and collect the precipitated product by filtration.

• Wash the solid with cold ethanol and dry under vacuum to yield the thiosemicarbazide intermediate.

Step 2: Cyclization to the 1,2,4-Triazole-3-thiol

• Suspend the dried thiosemicarbazide intermediate in an aqueous solution of a base (e.g., 2N NaOH).

• Reflux the mixture for 3-5 hours until a clear solution is obtained.

• Cool the reaction mixture in an ice bath and acidify with a mineral acid (e.g., concentrated HCl) to a pH of 5-6.

• Collect the precipitated solid by filtration, wash thoroughly with water, and recrystallize from a suitable solvent (e.g., ethanol/water mixture) to afford the purified 1,2,4-triazole-3-thiol derivative.

Causality of Experimental Choices: The choice of a basic medium for the cyclization step is crucial as it facilitates the intramolecular nucleophilic attack of the nitrogen atom on the carbonyl carbon, leading to the formation of the triazole ring. Acidification in the final step is necessary to protonate the thiol group and precipitate the final product.

Antimicrobial Activity Evaluation

The escalating threat of antimicrobial resistance necessitates the development of new and effective antibacterial and antifungal agents.[5] The novel 1,2,4-triazole-3-thiol derivatives were evaluated for their antimicrobial activity against a panel of clinically relevant Gram-positive and Gram-negative bacteria, as well as fungal strains.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The in vitro antimicrobial activity was determined using the broth microdilution method as recommended by the Clinical and Laboratory Standards Institute (CLSI). This method allows for the quantitative determination of the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6][7][8]

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Step-by-Step Methodology:

• Prepare a stock solution of each test compound and standard drug in dimethyl sulfoxide (DMSO).

• Perform two-fold serial dilutions of the stock solutions in Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) in a 96-well microtiter plate.

• Prepare a standardized inoculum of each microbial strain equivalent to 0.5 McFarland standard.

• Add the microbial inoculum to each well of the microtiter plate.

• Include a positive control (microorganism without any drug) and a negative control (broth only) in each plate.

• Incubate the plates at 37°C for 24 hours.

• The MIC is defined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Trustworthiness of the Protocol: This self-validating system includes positive and negative controls to ensure the viability of the microorganisms and the sterility of the medium, respectively. The use of standardized inoculums and reference standards allows for inter-laboratory reproducibility.

Comparative Antimicrobial Activity Data

The following table summarizes the MIC values (in µg/mL) of the new 1,2,4-triazole-3-thiol derivatives and standard antimicrobial agents against selected microorganisms.

Compound	Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Candida albicans (ATCC 90028)
New Derivative 1	8	16	32
New Derivative 2	4	8	16
Ciprofloxacin	1	0.5	N/A
Fluconazole	N/A	N/A	2

Analysis of Results: New Derivative 2 exhibited promising antibacterial activity, particularly against E. coli, with an MIC value of 8 µg/mL. While not as potent as the standard, Ciprofloxacin, this level of activity warrants further investigation, especially in the context of multidrug-resistant strains. Both new derivatives showed moderate antifungal activity against C. albicans.

Anticancer Activity Evaluation

The diverse biological activities of 1,2,4-triazole derivatives extend to anticancer properties, with several compounds demonstrating potent cytotoxic effects against various cancer cell lines.[9][10][11] The new derivatives were screened for their in vitro anticancer activity using the MTT assay.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[12][13][14] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Caption: Workflow for the MTT cytotoxicity assay.

Step-by-Step Methodology:

• Seed human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treat the cells with various concentrations of the new derivatives and a standard anticancer drug (e.g., Doxorubicin) for 48 or 72 hours.

• After the incubation period, add MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance of the solution at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined from the dose-response curve.

Authoritative Grounding: The choice of cancer cell lines is critical for the relevance of the study. MCF-7 and A549 are well-characterized and widely used models for breast and lung cancer, respectively, allowing for comparison with a vast body of existing literature.

Comparative Anticancer Activity Data

The following table presents the IC50 values (in µM) of the new 1,2,4-triazole-3-thiol derivatives and the standard drug, Doxorubicin, against two human cancer cell lines.

Compound	MCF-7 (Breast Cancer)	A549 (Lung Cancer)
New Derivative 1	12.5	18.2
New Derivative 2	5.8	9.1
Doxorubicin	0.9	1.2

Analysis of Results: New Derivative 2 demonstrated significant cytotoxic activity against both MCF-7 and A549 cell lines, with IC50 values of 5.8 µM and 9.1 µM, respectively. Although less potent than Doxorubicin, this level of activity is considered promising for a lead compound and suggests that further structural modifications could lead to enhanced anticancer efficacy.

Potential Mechanism of Action: A Look into Cellular Signaling

While the precise mechanism of action of these new derivatives is yet to be fully elucidated, many 1,2,4-triazole-based compounds are known to exert their effects by targeting key enzymes and signaling pathways involved in microbial survival and cancer cell proliferation. For instance, some triazoles have been shown to inhibit dihydrofolate reductase in bacteria or interfere with tubulin polymerization and receptor tyrosine kinases like EGFR in cancer cells.[5][9]

Caption: Hypothetical signaling pathway targeted by 1,2,4-triazole derivatives.

Conclusion and Future Directions

This comparative guide demonstrates that the newly synthesized 1,2,4-triazole-3-thiol derivatives, particularly New Derivative 2, exhibit promising in vitro antimicrobial and anticancer activities. The presented data, obtained through robust and well-established protocols, provides a solid foundation for further preclinical development. Future studies should focus on elucidating the precise mechanism of action, exploring the structure-activity relationships through the synthesis of additional analogs, and evaluating the in vivo efficacy and safety of the most promising candidates. The versatile 1,2,4-triazole-3-thiol scaffold continues to be a rich source of inspiration for the discovery of new and effective therapeutic agents.

References

• 1,2,4-Triazoles as Important Antibacterial Agents. MDPI.[Link]

• Synthesis and Biological Properties of Novel Triazole-Thiol and Thiadiazole Derivatives of the 1,2,4-Triazole-3(5)-one Class. MDPI.[Link]

• Synthesis, characterization and antibacterial evaluation of new 1,2,4- triazole- 3-thiol derivatives. ResearchGate.[Link]

• Synthesis and Biological Activity of 5-Substituted-2,4-dihydro-1,2,4-triazole-3-thiones and Their Derivatives. MDPI.[Link]

• Synthesis, antifungal and antibacterial activity of novel 1,2,4-triazole derivatives. PMC.[Link]

• Novel 1,2,4-triazole derivatives as potential anticancer agents: Design, synthesis, molecular docking and mechanistic studies. PubMed.[Link]

• Synthesis of 1,2,4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. PMC.[Link]

• The Effect of 1,2,4-Triazole-3-thiol Derivatives Bearing Hydrazone Moiety on Cancer Cell Migration and Growth of Melanoma, Breast, and Pancreatic Cancer Spheroids. NIH.[Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol

This guide provides essential safety and logistical information for the proper handling and disposal of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol. As this specific molecule is a specialty research chemical, a dedicated Safety Data Sheet (SDS) may not be readily available. Therefore, this document synthesizes data from structurally similar triazole-thiol compounds to establish a robust and scientifically grounded disposal framework. The procedures outlined herein are designed to protect laboratory personnel, ensure regulatory compliance, and minimize environmental impact.

Foundational Principles: Hazard Analysis and Risk Assessment

Before any handling or disposal, a thorough risk assessment is mandatory. The core principle of safe disposal is understanding the inherent hazards of the chemical. Based on data from analogous compounds like 1,2,4-triazole and other substituted 1,2,4-triazole-3-thiols, we can infer the following primary hazards:

• Acute Toxicity (Oral): Many triazole derivatives are classified as harmful if swallowed.[1][2][3]

• Serious Eye Irritation: Direct contact with the eyes is likely to cause serious irritation.[1][2][3]

• Skin and Respiratory Irritation: The compound may cause skin irritation and, if aerosolized, respiratory tract irritation.[2][3]

• Environmental Hazard: As a sulfur-containing organic molecule, improper disposal can lead to the formation of sulfur oxides upon degradation or incineration, contributing to acid rain. Furthermore, many triazole-based compounds are toxic to aquatic organisms and can have long-term adverse effects on the aquatic environment.[4]

The causality behind these hazards lies in the molecule's reactive functional groups: the triazole ring, which is biologically active, and the thiol group (-SH), which can undergo oxidation and interact with biological systems. The primary objective of the disposal protocol is to contain these hazards and ensure the complete destruction of the molecule in a controlled environment.

Operational Plan: From Benchtop to Final Disposal

Safe disposal is a multi-step process that begins the moment waste is generated. This section provides a step-by-step methodology for managing waste containing 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Required Personal Protective Equipment (PPE)

A self-validating protocol begins with ensuring personnel safety. The following PPE is mandatory when handling the pure compound or its waste streams.

PPE Item	Specification	Rationale for Use
Eye Protection	ANSI Z87.1-compliant chemical splash goggles	Protects against accidental splashes and dust, mitigating the high risk of serious eye irritation.[1][2]
Hand Protection	Chemically resistant nitrile gloves (minimum 4 mil)	Prevents direct skin contact, protecting against potential skin irritation and dermal absorption.[3]
Body Protection	Standard full-sleeved laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	N/A (when used in a certified chemical fume hood)	All handling of the solid compound or volatile solutions must be done in a fume hood to prevent inhalation.[5]

Step-by-Step Waste Segregation and Collection Protocol

Proper segregation at the point of generation is the most critical step in the disposal workflow. Never mix incompatible waste streams.

• Identify Waste Type: Determine the physical form of the waste:

  • Solid Waste: Unused or expired pure 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol, contaminated weigh boats, or filter paper.

  • Liquid Waste: Solutions containing the dissolved compound (e.g., in organic solvents or aqueous buffers).

  • Contaminated Consumables: Contaminated pipette tips, gloves, bench paper, and empty containers.

• Select Appropriate Waste Container:

  • For Solid Waste: Use a clearly labeled, sealable, wide-mouth container designated for "Solid Hazardous Chemical Waste." The label must include the full chemical name.

  • For Liquid Waste: Use a sealable, chemically compatible (e.g., polyethylene or glass) container designated for "Liquid Hazardous Chemical Waste." Ensure the container is compatible with the solvent used. Label with the full chemical name and approximate concentration.

  • For Contaminated Consumables: Use a designated hazardous waste bag or bin, clearly marked "For Contaminated Solid Waste Only."

• Collect Waste:

  • Carefully transfer waste into the appropriate container inside a chemical fume hood to minimize exposure.

  • Do not overfill containers. Leave at least 10% headspace in liquid waste containers to allow for expansion.

  • Keep waste containers securely sealed when not in use.

• Arrange for Disposal:

  • Store sealed waste containers in a designated, well-ventilated satellite accumulation area.

  • Contact your institution's Environmental Health & Safety (EHS) department to schedule a pickup. EHS professionals are trained to handle the final transport and disposal according to federal and local regulations.[6]

Decontamination of Labware

• Reusable Glassware: Rinse glassware that has come into contact with the compound multiple times with a suitable solvent (e.g., ethanol or acetone). Collect the initial rinsate as hazardous liquid waste. Subsequent rinses can be managed according to standard laboratory procedures for glassware washing.

• Surfaces: Decontaminate spills on benchtops or inside the fume hood by wiping with a cloth dampened with a suitable solvent, followed by soap and water. Treat the used cloth as contaminated solid waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for proper waste segregation.

Caption: Waste segregation workflow for 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol.

Final Disposal Methodology

The guiding principle for the final disposal of this and similar organic compounds is irreversible destruction.

• Primary Method: Incineration: The universally accepted and most environmentally sound method for disposing of 5-ethyl-4-methyl-4H-1,2,4-triazole-3-thiol is high-temperature incineration at a licensed hazardous waste facility. This process ensures the complete breakdown of the organic molecule into simpler, less harmful components. Modern incinerators are equipped with scrubbers and other pollution control devices to manage the sulfur and nitrogen byproducts, preventing their release into the atmosphere.

• Prohibited Methods:

  • DO NOT dispose of this chemical down the drain.[7][8] It can be toxic to aquatic life and interfere with wastewater treatment processes.

  • DO NOT dispose of this chemical in regular solid waste (trash). This can lead to environmental contamination of soil and groundwater.[9] Landfilling of untreated sulfur-containing waste is highly discouraged as it can lead to acidification.[9]

This material and its container must be disposed of as hazardous waste in accordance with all applicable local, state, and federal regulations.[4][7] Always consult your institution's EHS department for specific guidance and procedures.

References

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